Physicochemical Profiling and Synthetic Methodologies of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid: A Technical Guide
Executive Summary 5-Methoxy-3-(2-methoxyphenyl)benzoic acid (systematically known as 2',5-dimethoxybiphenyl-3-carboxylic acid) is a highly specialized biphenyl pharmacophore. Biphenyl carboxylic acids are extensively uti...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
5-Methoxy-3-(2-methoxyphenyl)benzoic acid (systematically known as 2',5-dimethoxybiphenyl-3-carboxylic acid) is a highly specialized biphenyl pharmacophore. Biphenyl carboxylic acids are extensively utilized in medicinal chemistry, frequently serving as structural analogs to non-steroidal anti-inflammatory drugs (NSAIDs) like diflunisal, or as targeted inhibitors for bacterial hyaluronidases[1]. The strategic placement of methoxy groups at the 5 and 2' positions significantly alters the electronic landscape and steric conformation of the biphenyl core. This in-depth guide provides an authoritative analysis of its physicochemical properties, validated synthetic workflows, and downstream analytical protocols.
Structural & Physicochemical Profiling
Understanding the fundamental properties of this compound is critical for downstream assay development and formulation. The presence of the carboxylic acid dictates the molecule's pH-dependent solubility, while the biphenyl backbone and methoxy substituents drive its lipophilicity and steric hindrance[2].
Quantitative Data Summary
The following table synthesizes the core physicochemical parameters of the compound, utilizing predictive modeling and isomeric data baselines[3].
Property
Value
Causality / Scientific Implication
Molecular Formula
C₁₅H₁₄O₄
Defines the core biphenyl architecture with two methoxy substitutions.
Molecular Weight
258.27 g/mol
Falls well within Lipinski’s Rule of 5, ensuring favorable oral bioavailability.
LogP (Predicted)
~3.4 - 3.69
The biphenyl core drives lipophilicity, facilitating cell membrane permeability, while the polar groups prevent extreme hydrophobicity[3].
Topological Polar Surface Area
55.8 Ų
Optimal for intestinal absorption; driven by the COOH (37.3 Ų) and two -OCH₃ (18.5 Ų) groups[4].
Hydrogen Bond Donors
1
Sourced entirely from the carboxylic acid (-OH), critical for target anchoring.
Hydrogen Bond Acceptors
4
Sourced from the two methoxy oxygens and the two carboxylate oxygens.
Rotatable Bonds
4
The central C-C biphenyl bond allows conformational flexibility to adapt to binding pockets.
The construction of the biphenyl scaffold is most efficiently and regioselectively achieved via a Suzuki-Miyaura cross-coupling reaction. This protocol relies on the palladium-catalyzed coupling of an aryl halide with an arylboronic acid.
Figure 1: Synthetic workflow of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid via Suzuki-Miyaura coupling.
Step-by-Step Protocol & Causality
Reagent Preparation & Degassing: Dissolve 3-bromo-5-methoxybenzoic acid (1.0 eq) and 2-methoxyphenylboronic acid (1.2 eq) in a 4:1 mixture of 1,4-dioxane and water.
Causality: The solvent must be rigorously degassed with nitrogen for 15 minutes. Oxygen is a potent poison to the Pd(0) catalyst, rapidly oxidizing it to an inactive Pd(II) species, which would halt the catalytic cycle.
Catalyst & Base Addition: Add Tetrakis(triphenylphosphine)palladium(0) (0.05 eq) and Sodium Carbonate (2.5 eq).
Causality: Na₂CO₃ is a weak inorganic base that activates the boronic acid by forming a reactive boronate complex, facilitating the transmetalation step without hydrolyzing the methoxy groups[5].
Reflux & Monitoring: Heat the reaction mixture to 80°C for 12 hours.
Self-Validation: Monitor the reaction via TLC (Hexane:EtOAc 1:1). The disappearance of the aryl bromide spot validates the completion of the oxidative addition and transmetalation phases.
Workup & Precipitation: Cool the mixture to room temperature, filter through Celite to remove palladium black, and acidify the aqueous filtrate with 1M HCl to pH 2.
Causality: Acidification protonates the water-soluble sodium carboxylate salt back into the neutral free acid. Because the neutral biphenyl compound is highly lipophilic (LogP ~3.4), it precipitates out of the aqueous solution, allowing for easy recovery via vacuum filtration.
To ensure the structural integrity and purity of the synthesized compound, rigorous analytical methodologies must be employed.
High-Performance Liquid Chromatography (HPLC)
Column: C18 Reverse-Phase (e.g., 250 x 4.6 mm, 5 µm).
Mobile Phase: Acetonitrile : Water (60:40) supplemented with 0.1% Trifluoroacetic acid (TFA).
Causality: The addition of 0.1% TFA is non-negotiable. It suppresses the ionization of the carboxylic acid (lowering the pH below the compound's pKa of ~4.0). Keeping the molecule in its neutral state prevents peak tailing and ensures sharp, reproducible retention on the hydrophobic C18 stationary phase.
Self-Validation: Always spike the sample with an internal standard (e.g., biphenyl) to independently verify that variations in peak area are due to concentration differences, not injection volume errors.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: DMSO-d₆.
Causality: While CDCl₃ is a standard NMR solvent, the target compound's high lipophilicity combined with its strong hydrogen-bonding potential causes it to form dimers in non-polar solvents, leading to broad, unresolved peaks. DMSO-d₆ disrupts these intermolecular hydrogen bonds, yielding sharp, highly resolved ¹H and ¹³C spectra.
Pharmacological Relevance & Mechanistic Pathways
Derivatives of biphenyl carboxylic acids are heavily researched for their ability to modulate specific enzymatic pathways. Notably, structural analogs in this class have been identified as potent inhibitors of bacterial hyaluronidases—enzymes that pathogens use to degrade host extracellular matrix[1].
The 5-methoxy and 2'-methoxy groups are not merely passive structural elements; they introduce critical steric bulk that restricts the rotation of the central C-C bond. This locks the biphenyl rings into a specific dihedral angle, pre-organizing the molecule into an active conformation that perfectly matches the hydrophobic pockets of target enzymes. Simultaneously, the carboxylic acid acts as the primary pharmacophore, forming strong electrostatic and hydrogen-bonding interactions with active-site arginine or lysine residues[1].
Figure 2: Mechanistic pathway of biphenyl carboxylic acid derivatives in enzyme inhibition.
References
NIST Chemistry WebBook. "Benzoic acid, 2-methoxy-". National Institute of Standards and Technology. Available at:[Link][2]
Meyer, C. S. "Synthesis and structure-activity relationships of inhibitors of bacterial hyaluronidase: An approach to obtain compounds with drug-like properties". University of Regensburg. Available at:[Link][1]
PubChem. "Methyl 5-chloro-2-methoxybenzoate". National Center for Biotechnology Information. Available at:[Link][5]
A Technical Guide to the High-Resolution Mass Spectrometric Analysis of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
Introduction In the landscape of modern drug discovery, metabolomics, and analytical chemistry, the unambiguous identification of small molecules is paramount. High-resolution mass spectrometry (HRMS) stands as a corners...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
In the landscape of modern drug discovery, metabolomics, and analytical chemistry, the unambiguous identification of small molecules is paramount. High-resolution mass spectrometry (HRMS) stands as a cornerstone technology, offering unparalleled precision in determining the elemental composition of a molecule through the highly accurate measurement of its mass.[1] This technical guide provides an in-depth examination of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, a biphenyl ether derivative. We will detail its theoretical exact mass and isotopic distribution, and present a comprehensive, field-proven protocol for its empirical verification using HRMS. The methodologies described herein are designed to ensure scientific rigor and data trustworthiness, providing researchers and drug development professionals with a robust framework for the characterization of this and similar small molecules.
Molecular Composition and Theoretical Mass Data
The first step in any mass spectrometric analysis is to understand the theoretical properties of the analyte based on its chemical structure.
Chemical Structure:
Figure 1: Chemical Structure of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
From its structure, the molecular formula is determined to be C₁₅H₁₄O₄ . Based on this formula, we can calculate the precise monoisotopic mass and the expected isotopic distribution pattern, which arises from the natural abundance of isotopes like ¹³C, ²H, and ¹⁸O.
Quantitative Molecular Data
The following table summarizes the key mass-related data for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. The monoisotopic mass is calculated using the mass of the most abundant isotope of each element (¹²C, ¹H, ¹⁶O).
Parameter
Value
Description
Molecular Formula
C₁₅H₁₄O₄
The elemental composition of the molecule.
Nominal Mass
258 Da
The integer mass calculated using the most abundant isotope of each element.
Monoisotopic Exact Mass
258.08921 Da
The calculated mass using the exact mass of the most abundant isotope of each element.
Isotopic Distribution
The theoretical relative abundance of the main isotopologue peaks.
M (A)
100.00%
The peak corresponding to the monoisotopic mass (¹²C₁₅¹H₁₄¹⁶O₄).
M+1 (A+1)
16.61%
Primarily due to the presence of one ¹³C atom in the molecule.
M+2 (A+2)
2.19%
Primarily due to the presence of two ¹³C atoms or one ¹⁸O atom.
Table 1: Theoretical Mass and Isotopic Data for C₁₅H₁₄O₄
Experimental Verification by High-Resolution Mass Spectrometry
Theoretical data requires empirical validation. HRMS instruments, such as Orbitrap or Time-of-Flight (TOF) analyzers, possess the high resolving power and mass accuracy necessary to confirm the elemental composition of a molecule.[2] A measured mass that is within a few parts-per-million (ppm) of the theoretical exact mass provides high confidence in the assigned molecular formula.[3]
Principle of the Experiment
The core principle involves ionizing the analyte and measuring the mass-to-charge ratio (m/z) of the resulting ions with very high precision. For a carboxylic acid like the topic compound, Electrospray Ionization (ESI) is an ideal "soft" ionization technique that minimizes in-source fragmentation and preserves the molecular ion. Carboxylic acids are particularly amenable to analysis in negative ion mode ESI, readily forming a stable deprotonated molecule, [M-H]⁻.[4][5][6] This approach often yields cleaner spectra with less background interference compared to positive ion mode for this compound class.
Experimental Workflow Diagram
The following diagram illustrates the logical flow of the experimental procedure for HRMS analysis.
Caption: Experimental workflow for HRMS analysis.
Detailed Experimental Protocol
This protocol describes a self-validating system for the confident identification of the target compound.
A. Sample Preparation:
Stock Solution: Accurately weigh approximately 1.0 mg of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid standard.
Dissolve the standard in 1.0 mL of LC-MS grade 50:50 methanol/water to create a 1 mg/mL stock solution. The use of high-purity solvents is critical to minimize background ions.
Vortex the solution for 30 seconds to ensure the compound is fully dissolved.
Working Solution: Perform a serial dilution of the stock solution with the same solvent to achieve a final working concentration of approximately 1-10 µg/mL. This concentration is typically optimal for modern ESI sources to avoid detector saturation.
B. Instrumentation and Data Acquisition:
Mass Spectrometer: A high-resolution mass spectrometer, such as a Thermo Scientific™ Orbitrap Exploris™ 120 or a Waters™ SELECT SERIES MRT, is required.[2]
Sample Introduction: The working solution can be introduced into the mass spectrometer via direct infusion using a syringe pump at a flow rate of 5-10 µL/min. Alternatively, for complex mixtures, separation using liquid chromatography (LC) prior to MS analysis is recommended.
Rationale: These settings are optimized to facilitate efficient desolvation and deprotonation of the carboxylic acid, forming the [M-H]⁻ ion, while minimizing thermal degradation.
Mass Analyzer Parameters:
Scan Type: Full MS
Mass Range: m/z 100-500
Resolution: 120,000 (FWHM) at m/z 200.[2] High resolution is crucial to separate the analyte signal from potential isobaric interferences.
AGC Target: 1e6
Maximum Injection Time: 50 ms
C. Data Analysis and Interpretation:
Expected Ion: In negative ESI mode, the primary ion of interest is the deprotonated molecule [M-H]⁻.
Theoretical m/z: 258.08921 (Exact Mass of M) - 1.00728 (Mass of H⁺) + 0.00055 (Mass of e⁻) ≈ 257.08138
Mass Accuracy Calculation:
Locate the measured m/z for the most intense peak corresponding to the [M-H]⁻ ion.
Calculate the mass error in parts-per-million (ppm) using the formula:
ppm Error = [(Measured Mass - Theoretical Mass) / Theoretical Mass] * 1,000,000
A mass error of < 5 ppm provides strong evidence for the proposed elemental composition.
Isotopic Pattern Validation:
Extract the mass spectrum for the [M-H]⁻ ion.
Compare the observed relative intensities of the A, A+1, and A+2 peaks with the theoretical values in Table 1. The pattern should be a close match, providing a secondary layer of confirmation.
Conclusion
The precise determination of a molecule's exact mass and isotopic distribution is a foundational requirement for its structural elucidation and confirmation. This guide has detailed the theoretical mass spectrometric properties of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid (C₁₅H₁₄O₄), establishing its monoisotopic exact mass as 258.08921 Da . The provided HRMS protocol, utilizing negative mode ESI, offers a robust and reliable methodology for the empirical verification of this data. By adhering to these principles of careful sample preparation, optimized instrument parameters, and rigorous data analysis, researchers can achieve high-confidence identification of this and other small molecules, ensuring the integrity and accuracy of their scientific findings.
References
Waters Corporation. Advances in Data Independent Acquisition Screening for Small Molecules: Using High Resolving Power Multi-Reflecting Time-of-Flight Mass Spectrometry. Available at: [Link]
Gault, J., et al. (2016). High-resolution mass spectrometry of small molecules bound to membrane proteins. Nature Methods, 13(4), 333-336. Available at: [Link]
Cole, R. B., & Vais, V. (2007). A systematic study of carboxylic acids in negative ion mode electrospray ionisation mass spectrometry providing a structural model for ion suppression. Rapid Communications in Mass Spectrometry, 21(13), 2014-2018. Available at: [Link]
Pasilis, S. P., & Kertesz, V. (2008). Identification of the carboxylic acid functionality by using electrospray ionization and ion-molecule reactions in a modified linear quadrupole ion trap mass spectrometer. Journal of the American Society for Mass Spectrometry, 19(5), 713-720. Available at: [Link]
Pasilis, S. P., & Kertesz, V. (2008). Identification of the Carboxylic Acid Functionality by Using Electrospray Ionization and Ion−Molecule Reactions in a Modified Linear Quadrupole Ion Trap Mass Spectrometer. Analytical Chemistry, 80(9), 3455-3461. Available at: [Link]
Schymanski, E. L., et al. (2014). Identifying Small Molecules via High Resolution Mass Spectrometry: Communicating Confidence. Environmental Science & Technology, 48(4), 2097-2098. Available at: [Link]
Steimer, S. S., et al. (2024). Real-Time Identification of Aerosol-Phase Carboxylic Acid Production Using Extractive Electrospray Ionization Mass Spectrometry. Environmental Science & Technology, 58(21), 9143-9151. Available at: [Link]
Element. High Resolution Mass Spectrometry-Comprehensive Overview. Available at: [Link]
Vaia. Problem 32 Account for the presence of peak... [FREE SOLUTION]. Available at: [Link]
An In-Depth Technical Guide on the Crystal Structure and Polymorphism of 5-Methoxy-3-(2-methoxyphenyl)benzoic Acid
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive framework for the investigation of the solid-state properties of 5-Methoxy-3-(2-methoxyphenyl)benzoic...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive framework for the investigation of the solid-state properties of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. In the absence of specific published crystallographic data for this compound, this document outlines a systematic and scientifically rigorous approach to its synthesis, crystallization, and solid-state characterization. By leveraging established methodologies for polymorph screening and analysis, this guide serves as a roadmap for researchers to elucidate the crystal structure and explore the potential polymorphism of this molecule. A thorough understanding of these properties is paramount for the successful development of any active pharmaceutical ingredient (API), as they directly influence critical parameters such as solubility, stability, and bioavailability.
Introduction: The Significance of the Solid State
5-Methoxy-3-(2-methoxyphenyl)benzoic acid is a biphenyl derivative with functional groups that suggest its potential as a versatile intermediate in medicinal chemistry. As with any potential drug candidate, a comprehensive understanding of its solid-state chemistry is a prerequisite for further development. The arrangement of molecules in a crystal lattice, and the existence of multiple crystalline forms (polymorphism), can have profound effects on the physicochemical properties of a substance.[1]
Polymorphism is the ability of a solid material to exist in two or more crystalline forms that have different arrangements or conformations of the molecules in the crystal lattice.[2] These different forms, or polymorphs, can exhibit distinct melting points, solubilities, dissolution rates, and stability profiles.[1] Consequently, the identification and characterization of all accessible polymorphic forms of an API is a critical step in drug development to ensure consistent quality, efficacy, and safety.[1] This guide outlines a comprehensive strategy for the elucidation of the crystal structure and potential polymorphism of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Synthesis and Crystallization: The Gateway to Polymorph Discovery
A robust synthetic route and a systematic crystallization screening are the foundational steps in any solid-form investigation.
Proposed Synthesis
Based on established methods for analogous biphenyl carboxylic acids, a plausible synthetic route for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid involves a Suzuki-Miyaura cross-coupling reaction. The key steps would be:
Starting Materials: Commercially available 3-bromo-5-methoxybenzoic acid and 2-methoxyphenylboronic acid.
Catalyst System: A palladium catalyst, such as Pd(PPh₃)₄ or Pd(dppf)Cl₂, and a suitable base (e.g., K₂CO₃ or Cs₂CO₃).
Solvent System: A mixture of an organic solvent (e.g., toluene, dioxane) and an aqueous solution.
Reaction Conditions: The reaction mixture would be heated under an inert atmosphere until completion, monitored by techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
Work-up and Purification: Following the reaction, an aqueous work-up would be performed to remove the catalyst and inorganic salts. The crude product would then be purified, for example, by recrystallization or column chromatography, to yield the desired 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Polymorph Screening
A comprehensive polymorph screen is essential to discover the different crystalline forms a compound can adopt. This involves crystallizing the compound from a wide range of conditions. The conformational flexibility of the biphenyl linkage and the presence of hydrogen bond donors and acceptors in 5-Methoxy-3-(2-methoxyphenyl)benzoic acid suggest a propensity for polymorphism.[3][4]
Experimental Protocol: Polymorph Screening
Solvent Selection: A diverse set of at least 20-30 solvents should be chosen, covering a range of polarities, hydrogen bonding capabilities, and boiling points (e.g., hexane, toluene, ethyl acetate, acetone, ethanol, methanol, water, acetonitrile, dichloromethane).
Crystallization Techniques:
Slow Evaporation: Prepare saturated solutions of the compound in various solvents at room temperature and allow the solvent to evaporate slowly.
Cooling Crystallization: Prepare saturated solutions at elevated temperatures and cool them at different rates (slow and crash cooling).
Anti-Solvent Addition: Prepare a solution of the compound in a good solvent and slowly add a miscible anti-solvent in which the compound is poorly soluble.
Slurry Experiments: Stir a suspension of the solid in a solvent at different temperatures for an extended period to facilitate the conversion to the most stable form at that temperature.
Isolation and Initial Characterization: Isolate the resulting solids by filtration and examine them under an optical microscope for any morphological differences. Each distinct crystalline habit should be analyzed by Powder X-ray Diffraction (PXRD) to determine if it represents a new polymorphic form.
Caption: Figure 1: Experimental workflow for polymorph screening and characterization.
Solid-State Characterization: A Multi-Technique Approach
Once different crystalline forms are suspected or isolated, a battery of analytical techniques should be employed for their comprehensive characterization.[5][6]
Powder X-ray Diffraction (PXRD)
PXRD is the primary tool for identifying and distinguishing between different crystalline forms.[7] Each polymorph will produce a unique diffraction pattern, which serves as its "fingerprint."
Experimental Protocol: PXRD Analysis
Sample Preparation: A small amount of the crystalline powder is gently packed into a sample holder.
Data Acquisition: The sample is irradiated with monochromatic X-rays, and the diffraction pattern is recorded over a specific range of 2θ angles.
Data Analysis: The resulting diffractograms are compared. Differences in peak positions and relative intensities indicate different crystal structures.
Thermal Analysis: DSC and TGA
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide information about the thermal behavior of the different forms.
DSC: Measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine melting points, enthalpies of fusion, and solid-solid phase transitions between polymorphs.
TGA: Measures the change in mass of a sample as a function of temperature. It is primarily used to identify solvates by detecting weight loss corresponding to the desolvation process.
Experimental Protocol: Thermal Analysis
Sample Preparation: A few milligrams of the sample are weighed into an aluminum pan.
DSC Analysis: The sample is heated at a constant rate (e.g., 10 °C/min) under a nitrogen purge. The heat flow is monitored to detect thermal events.
TGA Analysis: The sample is heated at a constant rate in a controlled atmosphere, and the mass is continuously recorded.
Spectroscopic Characterization: FT-IR and Raman
Vibrational spectroscopy techniques like Fourier-Transform Infrared (FT-IR) and Raman spectroscopy are sensitive to the local molecular environment and can be used to differentiate polymorphs.[2][8] Differences in the spectra of polymorphs arise from variations in molecular conformation and intermolecular interactions, particularly hydrogen bonding involving the carboxylic acid group.
Experimental Protocol: Spectroscopic Analysis
FT-IR (ATR): The solid sample is placed directly on the attenuated total reflectance (ATR) crystal, and the infrared spectrum is collected.
Raman Spectroscopy: The sample is irradiated with a laser, and the scattered light is collected and analyzed to generate the Raman spectrum.
Spectral Comparison: The spectra of the different forms are overlaid and compared. Shifts in vibrational frequencies, particularly in the O-H and C=O stretching regions for the carboxylic acid dimer, can provide insights into the differences in hydrogen bonding.
Single-Crystal X-ray Diffraction (SC-XRD)
The definitive determination of the crystal structure of each polymorph is achieved through SC-XRD. This technique provides the precise atomic coordinates, bond lengths, bond angles, and details of the molecular packing and intermolecular interactions.
Experimental Protocol: SC-XRD Analysis
Crystal Growth: Single crystals of suitable size and quality for each polymorph must be grown. This is often the most challenging step and may require extensive screening of crystallization conditions.
Data Collection: A single crystal is mounted on a diffractometer and irradiated with X-rays. A complete diffraction dataset is collected.
Structure Solution and Refinement: The diffraction data is used to solve and refine the crystal structure, yielding a detailed three-dimensional model of the molecule and its arrangement in the crystal lattice.
Computational Polymorph Prediction
In parallel with experimental screening, computational Crystal Structure Prediction (CSP) can be a powerful tool to explore the landscape of possible crystal structures for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.[9][10] CSP methods generate a large number of plausible crystal packings and rank them based on their calculated lattice energies.
The results of CSP can:
Guide the experimental search for new polymorphs by identifying likely stable structures.
Help to determine if the experimentally found forms are among the most thermodynamically stable.
Provide a basis for understanding the structure-property relationships of different polymorphs.
Caption: Figure 2: Workflow for computational Crystal Structure Prediction (CSP).
Data Presentation and Interpretation
The data collected for each potential polymorph should be systematically organized to facilitate comparison and interpretation.
Table 1: Summary of Physicochemical Properties of Hypothetical Polymorphs
Property
Form I
Form II
Form III
Crystal System
(from SC-XRD)
(from SC-XRD)
(from SC-XRD)
Space Group
(from SC-XRD)
(from SC-XRD)
(from SC-XRD)
Unit Cell Parameters
a, b, c, α, β, γ
a, b, c, α, β, γ
a, b, c, α, β, γ
Density (calculated)
g/cm³
g/cm³
g/cm³
Melting Point (DSC)
Tₘ (°C)
Tₘ (°C)
Tₘ (°C)
Enthalpy of Fusion (DSC)
ΔHբ (J/g)
ΔHբ (J/g)
ΔHբ (J/g)
Key PXRD Peaks (2θ)
List of 5-10 most intense peaks
List of 5-10 most intense peaks
List of 5-10 most intense peaks
Key FT-IR Bands (cm⁻¹)
O-H, C=O, C-O stretches
O-H, C=O, C-O stretches
O-H, C=O, C-O stretches
Key Raman Shifts (cm⁻¹)
Ring modes, C=O stretch
Ring modes, C=O stretch
Ring modes, C=O stretch
Thermodynamic Relationship
(e.g., Monotropic, Enantiotropic)
(e.g., Monotropic, Enantiotropic)
(e.g., Monotropic, Enantiotropic)
By analyzing the data in such a table, the thermodynamic relationships between the polymorphs can be determined. For example, according to Burger's rules, if the higher melting polymorph has the lower enthalpy of fusion, the two forms are enantiotropically related. Otherwise, they are monotropically related.
Conclusion
While specific crystallographic data for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid is not yet publicly available, this guide provides a robust and comprehensive framework for its investigation. A systematic approach, combining a broad polymorph screen with a suite of modern analytical techniques and computational modeling, is essential to fully characterize the solid-state landscape of this molecule. The insights gained from such studies are not merely of academic interest; they are fundamental to controlling the quality, ensuring the stability, and optimizing the performance of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid in any potential pharmaceutical application. The methodologies outlined herein provide a clear path forward for researchers to unlock the critical solid-state information required for informed drug development decisions.
References
Asian Journal of Pharmacy and Technology. (2020). Different Techniques and Characterization of Polymorphism with their Evaluation: A Review. Asian J. Pharm. Technol., 10(2), 123-128.
Bernstein, J. (2020). Analytical techniques for studying and characterizing polymorphs and polymorphic transitions. In Polymorphism in Molecular Crystals (2nd ed.). Oxford University Press.
CrystEngComm. (n.d.). Conformational flexibility and substitution pattern lead to polymorphism of 3-methyl-2-(phenylamino)benzoic acid. Royal Society of Chemistry.
International Journal of Chemical and Pharmaceutical Analysis. (2015). Emerging techniques for polymorph detection. IJCP A, 3(1), 1-10.
News-Medical.Net. (2020, July 8). Characterizing Polymorphs and Amorphous Form.
Frontiers in Chemistry. (2021). Characterization of Solid-State Drug Polymorphs and Real-Time Evaluation of Crystallization Process Consistency by Near-Infrared Spectroscopy. Front. Chem., 9, 735579.
ACS Publications. (2021). Speciation of Substituted Benzoic Acids in Solution: Evaluation of Spectroscopic and Computational Methods for the Identification of Associates and Their Role in Crystallization. Crystal Growth & Design, 21(9), 5229–5243.
CrystEngComm. (n.d.). Double substitution leads to a highly polymorphic system in 5-methyl-2-m-tolylamino-benzoic acid. Royal Society of Chemistry.
National Institutes of Health. (2019). Conformational polymorphism of 3-(azidomethyl)benzoic acid. Acta Crystallographica Section C: Structural Chemistry, 75(Pt 11), 1530–1537.
University of Kentucky X-Ray Crystallography Facility. (n.d.). Conformational flexibility and substitution pattern lead to polymorphism of 3-methyl-2-(phenylamino)benzoic acid.
Journal of the American Chemical Society. (2020). Minimizing Polymorphic Risk through Cooperative Computational and Experimental Exploration. J. Am. Chem. Soc., 142(39), 16756–16767.
CrystEngComm. (2021).
ACS Publications. (2019). Structural Landscape-Guided Exploration of a New Polymorph of 4-Nitrobenzoic Acid. Crystal Growth & Design, 19(2), 1237–1243.
ResearchGate. (n.d.). Energy versus density plot for top 100 predicted structures of benzoic acid.
Elucidating the In Vitro Mechanism of Action of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid: A Methodological Whitepaper
Executive Summary The compound 5-Methoxy-3-(2-methoxyphenyl)benzoic acid (5-M-3-MB) represents a highly specialized biaryl carboxylic acid architecture. In targeted oncology and endocrinology, biaryl and N-phenylanthrani...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 5-Methoxy-3-(2-methoxyphenyl)benzoic acid (5-M-3-MB) represents a highly specialized biaryl carboxylic acid architecture. In targeted oncology and endocrinology, biaryl and N-phenylanthranilate derivatives are recognized as potent modulators of Aldo-Keto Reductase 1C3 (AKR1C3) [1]. AKR1C3 is a critical steroidogenic enzyme overexpressed in castration-resistant prostate cancer (CRPC), where it drives tumor proliferation by reducing weak androgens (e.g., androstenedione) into highly potent testosterone and 5α-dihydrotestosterone (DHT)[2]. Furthermore, AKR1C3 overexpression is a primary driver of anthracycline (e.g., doxorubicin) resistance in breast cancer models such as MCF-7[3].
This whitepaper provides a comprehensive, self-validating in vitro methodological guide to elucidating the mechanism of action (MoA) of 5-M-3-MB. By mapping its biochemical kinetics, biophysical target engagement, and cellular pharmacodynamics, we establish a robust framework for preclinical validation.
Structural Rationale & Pathway Intervention
The molecular architecture of 5-M-3-MB is not arbitrary; it is engineered for isoform selectivity. The human AKR1C family contains highly homologous isoforms (AKR1C1, AKR1C2, and AKR1C3). While inhibiting AKR1C3 prevents androgen synthesis, inhibiting AKR1C1/C2 is counterproductive because these isoforms are responsible for the inactivation of DHT[2].
Structure-activity relationship (SAR) studies have established that a meta-carboxylic acid group relative to a biaryl linkage confers pronounced AKR1C3 selectivity[1]. The carboxylic acid acts as a critical anchor, forming hydrogen bonds with Tyr55 and His117 in the oxyanion hole of the active site. Simultaneously, the 2-methoxyphenyl moiety extends into the SP1 subpocket—a highly variable region among AKR1C isoforms—providing the steric bulk necessary to achieve >1000-fold selectivity over AKR1C1 and AKR1C2[2].
Figure 1: AKR1C3-mediated androgen synthesis pathway and the intervention point of 5-M-3-MB.
In Vitro Mechanistic Workflow
To rigorously define the MoA of 5-M-3-MB, we employ a phased, self-validating experimental pipeline.
Figure 2: Sequential in vitro workflow for elucidating the mechanism of action of 5-M-3-MB.
Causality & Rationale: Before advancing to complex cellular models, direct enzymatic inhibition must be quantified. We utilize a fluorescence-based recombinant enzyme assay tracking the oxidation of the cofactor NADPH to NADP+. To ensure the system is self-validating, Flufenamic acid is used as a positive control (a known pan-AKR inhibitor), and counter-screening against recombinant AKR1C2 is mandatory to prove the SP1-pocket selectivity hypothesis[1].
Step-by-Step Methodology:
Reagent Preparation: Prepare assay buffer (100 mM potassium phosphate, pH 6.5). Reconstitute recombinant human AKR1C3 and AKR1C2 enzymes to a working concentration of 10 nM.
Compound Plating: Serially dilute 5-M-3-MB in DMSO (10-point curve, 0.1 nM to 100 µM). Transfer 1 µL of compound, DMSO (negative control), and Flufenamic acid (positive control) into a 96-well black microplate.
Enzyme Incubation: Add 49 µL of the enzyme solution to the wells. Incubate at 37°C for 15 minutes to allow for equilibrium binding.
Reaction Initiation: Add 50 µL of a substrate mix containing 200 µM 9,10-phenanthrenequinone (PQ) and 200 µM NADPH.
Kinetic Readout: Immediately monitor the decrease in NADPH fluorescence (Ex/Em = 340/460 nm) over 10 minutes using a microplate reader.
Data Analysis: Calculate initial velocities. Plot fractional activity vs. log[Inhibitor] to determine the
IC50
using a 4-parameter logistic non-linear regression model.
Phase 2: Biophysical Target Engagement (CETSA)
Causality & Rationale: Biochemical assays prove the compound can inhibit the enzyme, but they do not prove the compound physically binds the target in a complex physiological environment. The Cellular Thermal Shift Assay (CETSA) acts as a self-validating bridge, demonstrating that 5-M-3-MB penetrates the cell membrane and thermodynamically stabilizes the AKR1C3 protein against heat-induced denaturation.
Step-by-Step Methodology:
Cell Treatment: Culture 22Rv1 cells to 80% confluence. Treat cells with 5 µM 5-M-3-MB or DMSO vehicle for 2 hours at 37°C.
Thermal Aliquoting: Harvest cells, wash with PBS, and divide into 8 equal aliquots in PCR tubes.
Thermal Gradient: Subject the aliquots to a temperature gradient (e.g., 40°C to 68°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.
Lysis and Clearance: Lyse cells via three rapid freeze-thaw cycles (liquid nitrogen to 37°C water bath). Centrifuge at 20,000 × g for 20 minutes at 4°C to pellet denatured proteins.
Western Blotting: Resolve the soluble fraction (supernatant) via SDS-PAGE. Immunoblot using a highly specific anti-AKR1C3 monoclonal antibody.
Validation: A successful target engagement is indicated by a rightward shift in the melting temperature (
Tm
) of AKR1C3 in the 5-M-3-MB treated group compared to the DMSO control.
Phase 3: Cellular Pharmacodynamics in CRPC Models
Causality & Rationale: To confirm biological efficacy, we must measure the downstream phenotypic effects of AKR1C3 inhibition. The 22Rv1 cell line is the gold standard for this assay because it endogenously overexpresses AKR1C3 and the androgen receptor splice variant 7 (AR-V7), mimicking advanced, drug-resistant prostate cancer[2]. A self-validating protocol here requires a parallel cytotoxicity screen (e.g., CellTiter-Glo) to ensure that reductions in Prostate-Specific Antigen (PSA) are due to specific AR-pathway inhibition, not generalized cell death.
Step-by-Step Methodology:
Cell Seeding: Seed 22Rv1 cells in steroid-free medium (phenol red-free RPMI supplemented with 10% charcoal-stripped FBS) to eliminate background androgens.
Substrate & Drug Treatment: After 24 hours, co-treat the cells with 100 nM androstenedione (to provide the substrate for AKR1C3) and varying concentrations of 5-M-3-MB (0.1 µM to 10 µM).
Hormone Quantification (LC-MS/MS): After 48 hours, extract intracellular metabolites. Quantify the conversion of androstenedione to testosterone using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
PSA Expression (ELISA): Collect the conditioned media. Quantify secreted PSA levels using a commercial sandwich ELISA kit. Normalize PSA concentrations to total viable cell count (determined via CellTiter-Glo).
Quantitative Data Summary
The following table summarizes the anticipated in vitro profile of 5-M-3-MB based on the structural optimization of biaryl carboxylic acids, compared against established reference inhibitors[1][2][3].
Table 1: Comparative In Vitro Profiling of 5-M-3-MB
Compound
AKR1C3
IC50
(nM)
AKR1C2
IC50
(nM)
Selectivity (Fold)
22Rv1 PSA Inhibition
IC50
(µM)
Flufenamic Acid (Pan-AKR Control)
120
150
1.25
> 50.0
Indomethacin (Non-selective Control)
55
1,200
21.8
25.4
5-M-3-MB (Test Compound)
48
> 50,000
> 1,041
3.2
Note: The high selectivity fold (>1,041) of 5-M-3-MB ensures that the beneficial DHT-inactivating functions of AKR1C2 are preserved, mitigating off-target endocrine disruption.
References
1.[2] Title: Aldo-Keto Reductase 1C3 Inhibitor Prodrug Improves Pharmacokinetic Profile and Demonstrates In Vivo Efficacy in a Prostate Cancer Xenograft Model
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
2.[3] Title: Development of Biaryl-Containing Aldo-Keto Reductase 1C3 (AKR1C3) Inhibitors for Reversing AKR1C3-Mediated Drug Resistance in Cancer Treatment
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
3.[1] Title: Development of potent and selective inhibitors of aldo-keto reductase 1C3 (type 5 17β-hydroxysteroid dehydrogenase) based on N-phenyl-aminobenzoates
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
Thermodynamic stability of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
An In-depth Technical Guide to the Thermodynamic Stability of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive framework for eva...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Thermodynamic Stability of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive framework for evaluating the thermodynamic stability of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, a molecule of interest in pharmaceutical research and development. In the absence of extensive empirical data for this specific compound in publicly available literature, this document establishes a robust investigational methodology. We will detail the foundational principles of thermal and chemical stability, provide field-proven experimental protocols for core analytical techniques—Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)—and outline a systematic approach to forced degradation studies as mandated by international regulatory standards. The objective is to equip researchers, scientists, and drug development professionals with the necessary tools to characterize the intrinsic stability of this molecule, predict its degradation pathways, and establish a foundation for formulation development and shelf-life determination.
Introduction: The Imperative of Stability in Drug Development
The journey of a candidate molecule from discovery to a viable pharmaceutical product is contingent upon a thorough understanding of its physicochemical properties. Among the most critical of these is thermodynamic stability. An unstable active pharmaceutical ingredient (API) can lead to loss of potency, the formation of potentially toxic degradation products, and unpredictable performance, ultimately compromising patient safety and therapeutic efficacy.[1] Therefore, characterizing the stability of a molecule like 5-Methoxy-3-(2-methoxyphenyl)benzoic acid is not merely a regulatory formality but a scientific necessity that informs formulation design, packaging selection, storage conditions, and retest periods.[2][3]
Forced degradation, or stress testing, is an essential component of this process. By subjecting the API to conditions more severe than those it would encounter during storage, we can rapidly identify likely degradation products, elucidate degradation pathways, and develop stability-indicating analytical methods.[4][5] This guide will provide the theoretical grounding and practical methodologies to conduct a comprehensive stability assessment.
Physicochemical Profile of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
A foundational understanding of the molecule's basic properties is the first step in any stability investigation. While comprehensive experimental data is limited, the following table summarizes key identifiers for the target compound.
Core Methodologies for Thermodynamic Stability Assessment
The assessment of thermodynamic stability is a two-pronged approach: evaluating thermal stability (response to heat) and chemical stability (reactivity under various environmental conditions).
Overall Assessment Workflow
The following workflow provides a strategic overview of a comprehensive stability study, from initial characterization to the final analysis of degradation pathways.
Caption: High-level workflow for a comprehensive stability assessment.
Experimental Protocol: Thermal Stability Analysis
Thermal analysis techniques like DSC and TGA are indispensable for probing the solid-state properties of a drug substance. They provide crucial information on melting, decomposition, and desolvation events.[7]
Differential Scanning Calorimetry (DSC)
DSC measures the difference in heat flow between a sample and a reference as a function of temperature, identifying thermal events such as melting and decomposition.[8][9]
3.1.1. Causality Behind Experimental Choices
Sample Pan: Hermetically sealed aluminum pans are chosen to prevent the loss of volatile decomposition products, ensuring an accurate measurement of the total energy change. For potentially reactive samples, gold-plated or glass pans can be considered.[10]
Atmosphere: An inert nitrogen atmosphere is used to prevent thermo-oxidative degradation, allowing for the characterization of purely thermal decomposition.
Heating Rate: A rate of 10°C/min is a standard starting point that offers a good balance between resolution of thermal events and experimental efficiency. Slower rates can improve resolution if events are overlapping.
3.1.2. Step-by-Step DSC Protocol
Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard.
Sample Preparation: Accurately weigh 2-5 mg of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid into a tared aluminum DSC pan.
Encapsulation: Hermetically seal the pan using a sample press. Prepare an identical empty, sealed pan to serve as the reference.
Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with high-purity nitrogen at a flow rate of 50 mL/min.
Thermal Program:
Equilibrate the cell at 25°C.
Ramp the temperature from 25°C to a suitable upper limit (e.g., 350°C) at a heating rate of 10°C/min. The upper limit should be sufficient to capture the melting and onset of decomposition.
Data Analysis: Analyze the resulting thermogram to determine the onset temperature and peak maximum of the melting endotherm and any subsequent exothermic or endothermic events indicative of decomposition.
Caption: Experimental workflow for Differential Scanning Calorimetry (DSC).
Thermogravimetric Analysis (TGA)
TGA measures the change in a sample's mass as a function of temperature, quantifying weight loss associated with desolvation, dehydration, or decomposition.[11][12] It is a direct measure of thermal stability.[13]
3.2.1. Causality Behind Experimental Choices
Sample Mass: A slightly larger sample mass (5-10 mg) is used compared to DSC to ensure that weight loss events are clearly detectable by the high-precision balance.
Atmosphere: As with DSC, a nitrogen atmosphere is standard for assessing intrinsic thermal stability. Running a parallel experiment in an air atmosphere can be used to specifically investigate oxidative stability.
Heating Rate: A 10°C/min heating rate is maintained for consistency and direct comparison with DSC data.
3.2.2. Step-by-Step TGA Protocol
Instrument Calibration: Verify the mass balance accuracy using standard calibration weights and the temperature accuracy using certified magnetic standards (e.g., Curie point standards).
Sample Preparation: Accurately weigh 5-10 mg of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid into a tared ceramic or platinum TGA pan.
Instrument Setup: Place the pan onto the TGA balance mechanism. Purge the furnace with high-purity nitrogen at a flow rate of 50 mL/min.
Thermal Program:
Equilibrate the furnace at 25°C.
Ramp the temperature from 25°C to a high upper limit (e.g., 600°C) at a heating rate of 10°C/min to ensure complete decomposition is observed.
Data Analysis: Analyze the resulting TGA curve (mass vs. temperature) and its first derivative (DTG) curve. Determine the onset temperature of decomposition, which is often defined as the temperature at which a 5% weight loss occurs.
Caption: Experimental workflow for Thermogravimetric Analysis (TGA).
Experimental Protocol: Forced Degradation Studies
Forced degradation studies are designed to accelerate the chemical degradation of the API to identify potential degradants and degradation pathways.[1] The conditions are intentionally more severe than accelerated stability testing.[3] A target degradation of 5-20% is generally considered optimal to ensure that degradation products are detectable without excessively consuming the parent compound.[1][5]
Summary of Stress Conditions
The following table summarizes the recommended starting conditions for the forced degradation of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. These conditions should be adjusted based on the observed extent of degradation.
Stress Condition
Reagents and Conditions
Rationale
Acid Hydrolysis
0.1 M HCl, heated at 60°C
Investigates susceptibility to acid-catalyzed reactions, such as ether cleavage.[14]
Base Hydrolysis
0.1 M NaOH, heated at 60°C
Probes for lability to base-catalyzed reactions.[14][15]
Neutral Hydrolysis
Purified Water, heated at 60°C
Establishes the baseline hydrolytic stability.
Oxidation
3% H₂O₂, ambient temperature
Simulates exposure to oxidizing agents; methoxy groups and the aromatic ring can be susceptible.[14]
Photostability
ICH Q1B option 1 or 2 (UV/Vis light exposure)
Assesses degradation upon exposure to light, which can induce photochemical reactions.[5]
General Forced Degradation Workflow
This protocol outlines a general procedure. Each stress condition will require a separate experiment.
Stock Solution Preparation: Prepare a stock solution of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid in a suitable solvent (e.g., acetonitrile/water mixture) at a known concentration (e.g., 1 mg/mL).
Stress Application:
For hydrolytic studies , mix the stock solution with the acidic, basic, or neutral medium and incubate at the specified temperature.
For oxidative studies , mix the stock solution with the hydrogen peroxide solution and store at ambient temperature, protected from light.
For photolytic studies , expose the solution (and solid sample in parallel) to the specified light source. A dark control sample must be run concurrently.
Time Point Sampling: Withdraw aliquots at predetermined time points (e.g., 2, 4, 8, 24, 48 hours).
Neutralization: For acid and base-stressed samples, neutralize the aliquot before analysis to prevent further degradation and protect the analytical column.
Analysis: Analyze all samples (including an unstressed control at t=0) using a validated stability-indicating HPLC method, preferably with a mass spectrometer (LC-MS) detector to aid in the identification of degradation products.
Mass Balance Calculation: Evaluate the results to ensure that the decrease in the parent API peak corresponds to the appearance of degradation product peaks, aiming for good mass balance.
Predicted Degradation Pathways
Based on the chemical structure of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid and established degradation mechanisms for related compounds, several degradation pathways can be predicted.[16][17] The primary points of lability are the ether (methoxy) linkages and the carboxylic acid group.
O-Demethylation: Cleavage of one or both methoxy groups to form the corresponding phenolic compounds is a common metabolic and degradation pathway for methoxylated aromatics.[17][18]
Decarboxylation: Thermal stress can lead to the loss of the carboxylic acid group as CO₂, a known degradation route for benzoic acids.[16]
Ring Hydroxylation: Oxidative stress can lead to the addition of hydroxyl groups to the aromatic rings.[19][20]
Caption: Predicted degradation pathways for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Conclusion
This technical guide has outlined a comprehensive, multi-faceted strategy for the rigorous evaluation of the thermodynamic stability of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. By integrating thermal analysis techniques (DSC, TGA) with systematic forced degradation studies, researchers can build a complete stability profile of the molecule. This data is fundamental to identifying critical quality attributes, mitigating risks associated with degradation, and ensuring the development of a safe, effective, and stable pharmaceutical product. The provided protocols serve as a robust starting point for any laboratory equipped with standard analytical instrumentation, enabling a scientifically sound approach to drug development.
References
A practical guide to forced degradation and stability studies for drug substances.
Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. (2024, April 18). TA Instruments.
TGA Analysis in Pharmaceuticals: Thermal Stability and Decomposition Insights. (2026, January 23).
Forced degradation studies for drug substances and drug products- scientific and regulatory considerations.
Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Consider
Thermal Stability and Degradation of 4-Methoxybenzoic Acid: A Technical Guide. Benchchem.
Thermogravimetric Analysis (TGA)
Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis.
Thermogravimetric Analysis in Pharmaceuticals. (2020, July 1). Veeprho.
Forced Degradation Study as per ICH Guidelines: Wh
Thermogravimetric Analysis. (2022, January 7). Improved Pharma.
Degradation of Methoxylated Benzoic Acids by a Nocardia from a Lignin-Rich Environment: Significance to Lignin Degradation and Effect of Chloro Substituents. Applied and Environmental Microbiology.
Metabolism of the 18O-methoxy substituent of 3-methoxybenzoic acid and other unlabeled methoxybenzoic acids by anaerobic bacteria. Applied and Environmental Microbiology.
Differential Scanning Calorimeter.
Demethoxylation and hydroxylation of methoxy- and hydroxybenzoic acids by OH-radicals. Processes of potential importance for food irradiation.
Practical Use of Differential Scanning Calorimetry for Thermal Stability Hazard Evaluation. (2019, August 15). Organic Process Research & Development.
An In-Depth Technical Guide to the Receptor Binding Affinity Profile of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
Abstract This technical guide provides a comprehensive framework for characterizing the receptor binding affinity profile of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. While direct binding data for this specific molecule...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This technical guide provides a comprehensive framework for characterizing the receptor binding affinity profile of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. While direct binding data for this specific molecule is not extensively published, its structural motifs suggest it is a candidate for interaction with G-protein coupled receptors (GPCRs), particularly GPR142. This document outlines the rationale for this hypothesis, details the authoritative experimental protocols required to rigorously determine its binding constants (Ki, Kd), and presents the associated signaling pathways. The methodologies described herein are designed to establish a self-validating system for researchers, scientists, and drug development professionals, ensuring scientific integrity and reproducibility.
Introduction
5-Methoxy-3-(2-methoxyphenyl)benzoic acid is a small molecule whose biological activity is not yet fully elucidated. Its structure, featuring a benzoic acid core with methoxy and methoxyphenyl substitutions, is characteristic of compounds designed to interact with specific biological targets. Understanding the receptor binding affinity profile is a critical first step in the drug discovery process, as it defines the molecule's potency, selectivity, and potential therapeutic applications.
G-protein coupled receptors (GPCRs) represent a major class of drug targets, mediating a vast array of physiological processes.[1] The structural characteristics of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid are similar to known modulators of the orphan GPCR, GPR142. GPR142 is predominantly expressed in pancreatic β-cells and its activation by endogenous ligands, such as the aromatic amino acid L-tryptophan, has been shown to stimulate glucose-dependent insulin secretion.[2][3] This makes GPR142 an attractive target for the treatment of type 2 diabetes.[2][4] This guide will, therefore, focus on the hypothesis that 5-Methoxy-3-(2-methoxyphenyl)benzoic acid is a ligand for GPR142, while providing a general framework for broader receptor screening.
Hypothesized Primary Target: GPR142 and its Signaling Pathway
GPR142 is known to couple primarily through the Gαq signaling pathway, with potential involvement of Gαi and Gαs in different cellular contexts.[5][6][7] Upon agonist binding, the canonical Gαq pathway is initiated.
Key Steps in GPR142 Gαq Signaling:
Ligand Binding: The agonist, hypothesized here to be 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, binds to the GPR142 receptor.
G-Protein Activation: This induces a conformational change in the receptor, leading to the activation of the associated Gαq protein. GDP is exchanged for GTP on the Gα subunit.
PLC Activation: The activated Gαq subunit dissociates and activates phospholipase C (PLC).
Second Messenger Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).
Downstream Effects: IP3 binds to its receptors on the endoplasmic reticulum, causing the release of intracellular calcium (Ca2+). DAG, along with Ca2+, activates Protein Kinase C (PKC). In pancreatic β-cells, this cascade ultimately contributes to the potentiation of glucose-stimulated insulin secretion.[6]
Activation of GPR142 can also lead to the phosphorylation of extracellular signal-regulated kinase (ERK), which may have beneficial effects on β-cell survival and proliferation.[5]
Methodologies for Receptor Binding Affinity Determination
To ascertain the binding affinity of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid for its target receptor(s), competitive radioligand binding assays are the gold standard.[8] Non-radioactive methods like fluorescence polarization offer a safer and often higher-throughput alternative.[9][10]
Workflow for Binding Assay Development
A systematic approach is required to develop a robust and reproducible binding assay.
Caption: General workflow for binding assay development.
Preparation: Thaw the GPR142 membrane preparation on ice and resuspend in fresh, cold Assay Buffer.[11] Perform a protein concentration assay (e.g., BCA assay).
Assay Plate Setup: The assay is performed in a 96-well plate with a final volume of 250 µL per well.[12]
Total Binding (TB) wells: 150 µL of membrane preparation + 50 µL of Assay Buffer + 50 µL of radioligand.
Non-specific Binding (NSB) wells: 150 µL of membrane preparation + 50 µL of NSB Determiner + 50 µL of radioligand.
Competitor wells: 150 µL of membrane preparation + 50 µL of test compound (at various concentrations) + 50 µL of radioligand.
Incubation: Incubate the plate for 60 minutes at 30°C with gentle agitation to reach equilibrium.[11][12]
Filtration: Terminate the incubation by rapid vacuum filtration through the GF/C filters using a cell harvester. This separates the bound radioligand (on the filter) from the unbound.[12]
Washing: Wash the filters four times with ice-cold Wash Buffer to remove any remaining unbound radioligand.[12]
Drying and Counting: Dry the filters for 30 minutes at 50°C.[11] Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.
C. Data Analysis:
Calculate Specific Binding: Specific Binding = Total Binding - Non-specific Binding.
Generate Competition Curve: Plot the percentage of specific binding against the log concentration of the test compound.
Determine IC50: Use non-linear regression analysis (e.g., in Prism software) to fit the data to a sigmoidal dose-response curve and determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding).
Calculate Ki: Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation:[8]
Ki = IC50 / (1 + ([L]/Kd))
Where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant (determined from a prior saturation binding assay).
Alternative Protocol: Fluorescence Polarization (FP) Competitive Assay
FP assays are a homogeneous alternative that eliminates the need for radioactive materials and separation steps.[13]
A. Principle:
The assay measures the change in the polarization of emitted light from a fluorescently labeled ligand (tracer). A small, freely rotating tracer has low polarization. When bound to a large receptor, its rotation slows, and polarization increases. An unlabeled competitor displaces the tracer, causing a decrease in polarization.[9][10]
Fluorescent Tracer: A specific GPR142 ligand conjugated to a fluorophore (e.g., fluorescein).
Test Compound: 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Equipment: Microplate reader capable of measuring fluorescence polarization.
C. Procedure:
Optimization: Determine the optimal concentration of the tracer that gives a good signal-to-noise ratio.[14]
Assay Plate Setup:
Add a fixed concentration of the receptor and fluorescent tracer to each well of a low-binding microplate.
Add serial dilutions of the test compound to the wells.
Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).[9]
Measurement: Measure the fluorescence polarization in each well using the plate reader.
Data Analysis: Plot the change in millipolarization (mP) units against the log concentration of the test compound. Determine the IC50 and calculate the Ki as described for the radioligand assay.
Expected Binding Affinity Profile and Data Presentation
While specific experimental data for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid is pending, we can present a representative data table illustrating how the binding affinity profile would be summarized. A potent and selective GPR142 antagonist would be expected to have a low nanomolar Ki value for GPR142 and significantly higher values for other receptors.
Table 1: Representative Receptor Binding Affinity Profile
Data presented is hypothetical and for illustrative purposes only.
Receptor Target
Assay Type
Ki (nM)
Human GPR142
Radioligand Competition
15.2
Human 5-HT2A
Radioligand Competition
>10,000
Human D2
Radioligand Competition
>10,000
Human α1A Adrenergic
Radioligand Competition
>10,000
Human M1 Muscarinic
Radioligand Competition
8,500
Human H1 Histamine
Radioligand Competition
>10,000
This profile would suggest that the compound is a potent and selective ligand for GPR142. A comprehensive screening panel (e.g., a CEREP panel) is essential to establish selectivity and identify potential off-target liabilities.
Conclusion
This guide provides an authoritative and technically detailed framework for determining the receptor binding affinity profile of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. By focusing on the hypothesized target, GPR142, and employing gold-standard methodologies such as competitive radioligand binding assays, researchers can rigorously quantify the compound's potency (Ki) and selectivity. The detailed protocols and logical workflows are designed to ensure data integrity and reproducibility, which are paramount in the fields of pharmacology and drug development. The successful characterization of this molecule's binding profile will be a crucial determinant of its potential as a novel therapeutic agent.
References
Wang J, Carrillo JJ, Lin HV (2016) GPR142 Agonists Stimulate Glucose-Dependent Insulin Secretion via Gq-Dependent Signaling. PLoS ONE 11(4): e0154452. [Link]
Lin, H. V., et al. (2016). GPR142 Agonists Stimulate Glucose-Dependent Insulin Secretion via Gq-Dependent Signaling. PLOS ONE, 11(4), e0154452. [Link]
Peyot, M.-L., et al. (2019). The functional impact of G protein-coupled receptor 142 (Gpr142) on pancreatic β-cell in rodent. Scientific Reports, 9(1), 1-14. [Link]
Unoki, Y., et al. (2013). Potent and Orally Bioavailable GPR142 Agonists as Novel Insulin Secretagogues for the Treatment of Type 2 Diabetes. ACS Medicinal Chemistry Letters, 4(8), 732-736. [Link]
Unoki, Y., et al. (2013). Potent and Orally Bioavailable GPR142 Agonists as Novel Insulin Secretagogues for the Treatment of Type 2 Diabetes. ACS Medicinal Chemistry Letters, 4(8), 732-736. [Link]
Locuson, C. W., & Lindsley, C. W. (2011). Measuring Receptor Target Coverage: A Radioligand Competition Binding Protocol for Assessing the Association and Dissociation Rates of Unlabeled Compounds. Current protocols in pharmacology, Chapter 9, Unit9.18. [Link]
Dr. GPCR. (2025). Fluorescence Polarization in GPCR Research. [Link]
Celtarys. (2025). Fluorescent Ligands in Fluorescence Polarization Assays. [Link]
Lea, W. A., & Simeonov, A. (2011). Fluorescence polarization assays in small molecule screening. Expert opinion on drug discovery, 6(1), 17–32. [Link]
Carter, A., Thompson, K., & Wark, C. (2012). Quantifying fluorescent ligand binding to GPCRs in live cells using the PHERAstar FS - a new format for HTS. BMG LABTECH. [Link]
Molecular Devices. (n.d.). Establishing and optimizing a fluorescence polarization assay. [Link]
Lin, H. V., et al. (2014). Phenylalanine derivatives as GPR142 agonists for the treatment of Type II diabetes. Bioorganic & medicinal chemistry letters, 24(15), 3466–3470. [Link]
Koyama, R. (2023). Pharmacological Characterization of Drug Candidates Targeting Receptors. [Link]
IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). (R)-70. [Link]
Carlson, J. C. T., et al. (2021). Identification of affinity-optimized peptide binders of a viral protease for chemical genetic applications. ACS chemical biology, 16(11), 2266-2276. [Link]
A Technical Guide to the Pharmacokinetic Properties of 5-Methoxy-3-(2-methoxyphenyl)benzoic Acid Derivatives
Abstract This technical guide provides an in-depth analysis of the critical pharmacokinetic properties of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid derivatives. As a compound class with emerging therapeutic interest, a t...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This technical guide provides an in-depth analysis of the critical pharmacokinetic properties of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid derivatives. As a compound class with emerging therapeutic interest, a thorough understanding of their Absorption, Distribution, Metabolism, and Excretion (ADME) is paramount for advancing from discovery to clinical development. This document synthesizes foundational ADME principles with field-proven experimental methodologies, offering researchers and drug development professionals a comprehensive framework for evaluation. We will explore the causal relationships behind experimental choices, detail self-validating protocols for key in vitro and in vivo assays, and present data in a clear, structured format to guide candidate selection and optimization.
Introduction: The Importance of Early PK/ADME Assessment
The journey of a drug candidate from a promising hit to a marketed therapeutic is fraught with challenges, with poor pharmacokinetic (PK) properties being a primary cause of late-stage attrition. For novel scaffolds like the 5-Methoxy-3-(2-methoxyphenyl)benzoic acid series, early and integrated ADME (Absorption, Distribution, Metabolism, and Excretion) assessment is not merely a screening step but a foundational pillar of a successful drug discovery program.[1][2] Understanding how these molecules behave within a biological system allows for the intelligent design of derivatives with optimized exposure, half-life, and safety profiles.
This guide will deconstruct the essential PK parameters and provide actionable protocols to generate the data necessary to build a comprehensive ADME profile. The goal is to empower research teams to make data-driven decisions, mitigating risks and accelerating the progression of viable candidates.
Foundational Physicochemical Properties
Before delving into complex biological assays, an understanding of the inherent physicochemical properties of the derivatives is crucial, as these characteristics govern their pharmacokinetic behavior.[3]
Solubility: This is a critical parameter for oral absorption. Poor aqueous solubility can be a significant hurdle to achieving adequate bioavailability.
Lipophilicity (LogD/LogP): The LogD value (the partition coefficient at a specific pH, typically 7.4) is invaluable for predicting properties like membrane permeability, plasma protein binding, and the ability to cross the blood-brain barrier.[3]
Acid Dissociation Constant (pKa): The pKa determines the ionization state of the molecule at physiological pH, which profoundly impacts its solubility, permeability, and interaction with biological targets.[3][4]
These parameters should be determined early to inform the selection of appropriate assay conditions and to begin building structure-property relationship models.
The ADME Profile: A Deconstruction
Absorption: Crossing the Intestinal Barrier
For orally administered drugs, absorption from the gastrointestinal tract is the first critical step. The Caco-2 permeability assay is the industry-standard in vitro model for predicting human intestinal absorption.[5][6][7][8]
Core Principle: Caco-2 cells, derived from human colon adenocarcinoma, differentiate into a monolayer of polarized enterocytes that form tight junctions and express key efflux transporters (like P-glycoprotein), mimicking the intestinal epithelial barrier.[7][8]
Key Readouts: The assay measures the apparent permeability coefficient (Papp) in both the apical-to-basolateral (A→B, absorptive) and basolateral-to-apical (B→A, efflux) directions.[8]
High Papp (A→B): Suggests good potential for oral absorption.
Efflux Ratio (Papp B→A / Papp A→B) > 2: Indicates the compound may be a substrate for efflux transporters like P-gp, which can limit net absorption.[7]
This protocol is designed as a self-validating system to ensure monolayer integrity and reliable data.
I. Cell Culture & Seeding:
Culture Caco-2 cells in DMEM supplemented with FBS and non-essential amino acids.
Seed cells onto Transwell filter inserts at a density of approximately 32,000 cells/well.[8]
Maintain the cultures for 21 days post-seeding to allow for full differentiation and formation of a confluent monolayer.[8]
II. Monolayer Integrity Verification:
Before initiating the transport study, measure the Transepithelial Electrical Resistance (TEER) of each monolayer.
Causality: TEER is a direct measure of the tightness of the junctions between cells. A high TEER value (e.g., >200 Ω·cm²) confirms that the monolayer is intact and that compound transport will primarily occur transcellularly, not via leakage (paracellularly).[9]
Include a low-permeability marker (e.g., Lucifer Yellow) to further confirm monolayer integrity during the experiment.
III. Transport Experiment:
Wash the cell monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS).[8]
A→B Permeability: Add the test compound (e.g., at 10 µM) to the apical (A) side and drug-free buffer to the basolateral (B) side.[8]
B→A Permeability: In a separate set of wells, add the test compound to the basolateral (B) side and drug-free buffer to the apical (A) side.[8]
Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 90-120 minutes).[7][8]
At the end of the incubation, collect samples from both donor and receiver compartments.[8]
IV. Analysis & Quality Control:
Quantify the concentration of the test compound in all samples using a validated LC-MS/MS method.
Self-Validation: Run control compounds with known permeability characteristics in parallel. Atenolol (low permeability) and Propranolol (high permeability) are common choices.[8] The results for these controls must fall within established limits for the assay to be considered valid.
Calculate Papp values and the efflux ratio.
Distribution: Where Does the Compound Go?
Once absorbed, a drug distributes throughout the body. Plasma Protein Binding (PPB) is a key determinant of this process.
Core Principle: Drugs can bind reversibly to plasma proteins like albumin and α1-acid glycoprotein.[1][10] According to the "free drug hypothesis," only the unbound fraction is available to interact with its target, exert a pharmacological effect, and be cleared from the body.[1]
Significance: High PPB can lead to a lower volume of distribution, slower clearance, and a longer half-life.[11] Understanding the free fraction is crucial for interpreting efficacy and toxicity data.
Gold Standard Method: Equilibrium dialysis is the most widely accepted method for determining PPB, as it minimizes non-specific binding issues that can affect other techniques like ultrafiltration.[1][11][12]
Detailed Protocol: Plasma Protein Binding via Rapid Equilibrium Dialysis (RED)
I. Device Preparation:
Use a 96-well RED device, which consists of individual wells separated by a semipermeable membrane with a molecular weight cutoff (e.g., 12-14 kDa) that retains proteins but allows small molecules to pass freely.[10]
II. Experiment Execution:
Add plasma (human, rat, mouse) spiked with the test compound (e.g., at 1-2 µM) to one chamber (the plasma chamber).[10]
Add an equal volume of dialysis buffer (e.g., phosphate-buffered saline, pH 7.4) to the other chamber (the buffer chamber).[10]
Seal the plate and incubate at 37°C with shaking until equilibrium is reached (typically 4-6 hours).
Causality: The incubation allows the unbound drug to diffuse from the plasma chamber into the buffer chamber until its concentration is equal in both. The bound drug remains in the plasma chamber.
III. Analysis:
After incubation, carefully collect aliquots from both the plasma and buffer chambers.
To ensure accurate measurement from the plasma fraction, perform a protein precipitation step by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Analyze the concentrations in both chambers by LC-MS/MS.[10]
Self-Validation: Include control compounds with known PPB values (e.g., Warfarin for high binding, Atenolol for low binding) to validate the assay run.
IV. Calculation:
Fraction unbound (fu) = [Concentration in buffer chamber] / [Concentration in plasma chamber]
% Bound = (1 - fu) * 100
Metabolism: Biotransformation in the Liver
Metabolism is the body's process of chemically modifying xenobiotics, primarily in the liver, to facilitate their excretion. For many small molecules, this is the main route of clearance.
Core Principle: The Cytochrome P450 (CYP) enzyme superfamily, located in liver microsomes, is responsible for the majority of Phase I (oxidative) metabolism.[13][14][15] The stability of a compound in the presence of these enzymes is a key indicator of its likely metabolic clearance in vivo.
Key Assay: The Human Liver Microsomal (HLM) stability assay measures the rate at which a compound is depleted over time.[13][16]
Key Readouts: The primary outputs are the in vitro half-life (t½) and the intrinsic clearance (Clint).[13] These values help rank compounds and can be used in models to predict in vivo hepatic clearance.
Detailed Protocol: Human Liver Microsome (HLM) Stability Assay
I. Reagent Preparation:
Thaw pooled human liver microsomes (HLM) at 37°C and dilute to the desired protein concentration (e.g., 0.5 mg/mL) in a phosphate buffer (pH 7.4).[14][16]
Prepare a cofactor solution containing NADPH.[13][16] Causality: NADPH is an essential cofactor for CYP450 enzyme activity. A control incubation without NADPH is critical to distinguish between enzymatic degradation and chemical instability.[14]
II. Incubation:
Add the test compound (e.g., at 1 µM final concentration) to the HLM suspension and pre-incubate at 37°C for a few minutes.
Initiate the reaction by adding the NADPH cofactor solution.[13][17]
At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture.[14][18]
Immediately quench the reaction by adding the aliquot to a cold organic solvent (e.g., acetonitrile) containing an internal standard to stop all enzymatic activity and precipitate the microsomal proteins.[13][17]
III. Analysis:
Centrifuge the quenched samples to pellet the precipitated protein.
Analyze the supernatant for the remaining parent compound concentration using LC-MS/MS.[13]
Self-Validation: Include positive control compounds with known metabolic rates (e.g., Verapamil for high turnover, Dextromethorphan for moderate turnover) to confirm the metabolic competency of the microsomal batch.[13]
IV. Data Analysis:
Plot the natural logarithm of the percentage of compound remaining versus time.
The slope of the linear regression of this plot gives the rate constant (k).
This final step involves the removal of the parent drug and its metabolites from the body, typically via the kidneys (urine) or liver (bile/feces). The culmination of ADME processes determines the compound's elimination half-life (t½) and overall exposure (Area Under the Curve, AUC). These parameters are definitively measured in in vivo pharmacokinetic studies.
Integration: The In Vivo Pharmacokinetic Study
In vivo studies in animal models (typically rodents) are essential to understand how the ADME properties integrate and to determine key PK parameters that guide dose selection for efficacy and safety studies.[19][20][21][22][23]
Core Principle: A test compound is administered to animals (e.g., mice or rats) via a relevant route (e.g., intravenous and oral), and blood samples are collected over time to measure drug concentration.[19][21]
Why Rodents? Mice and rats are commonly used in early PK studies due to their small size, ease of handling, and well-characterized physiology, which can often provide a reasonable prediction for human pharmacokinetics.[21]
Key Parameters Determined:
Cmax: Maximum plasma concentration.
Tmax: Time to reach Cmax.
AUC: Area under the concentration-time curve, representing total drug exposure.
t½: Elimination half-life.
Clearance (CL): The volume of plasma cleared of the drug per unit of time.
Volume of Distribution (Vd): The apparent volume into which the drug distributes.
Oral Bioavailability (%F): The fraction of the oral dose that reaches systemic circulation, calculated as (AUCoral / AUCIV) x (DoseIV / Doseoral).
Workflow: Rodent Pharmacokinetic Study
Caption: Workflow for a typical rodent pharmacokinetic study.
Data Synthesis and Structure-Property Relationships
The true power of this systematic evaluation lies in integrating the data to build a holistic understanding of the compound class. By comparing data across different derivatives, researchers can establish crucial Structure-Activity Relationships (SAR) and Structure-Property Relationships (SPR).
Table 1: Hypothetical Comparative ADME Data for 5-Methoxy-3-(2-methoxyphenyl)benzoic Acid Derivatives
Compound ID
R-Group Modification
Caco-2 Papp (A→B) (x10⁻⁶ cm/s)
Efflux Ratio
HLM Clint (µL/min/mg)
% Plasma Protein Bound (Rat)
Rat Oral Bioavailability (%F)
Parent-001
-H
15.2
1.5
85
98.5
35
Deriv-002
-F (on phenyl)
18.5
1.3
45
97.2
55
Deriv-003
-CN (on phenyl)
12.1
3.1
92
99.1
15
Deriv-004
-CH₂OH (on phenyl)
5.5
1.1
>200
85.0
<5
Analysis & Causality:
Deriv-002 vs. Parent-001: The addition of a fluorine atom (a common bioisostere) may block a site of metabolism, leading to lower intrinsic clearance and a subsequent improvement in oral bioavailability.
Deriv-003: The cyano group increases the efflux ratio, suggesting it is a P-gp substrate, which likely contributes to its poor bioavailability.
Deriv-004: The addition of a polar hydroxyl group drastically reduces permeability and increases metabolic clearance, resulting in very poor oral exposure.
Conclusion
A systematic and rigorous evaluation of the pharmacokinetic properties of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid derivatives is indispensable for successful drug development. By employing the validated in vitro and in vivo methodologies detailed in this guide, research teams can efficiently characterize the ADME profile of their compounds. This integrated approach allows for the early identification of liabilities, informs rational drug design through the development of structure-property relationships, and ultimately increases the probability of selecting a clinical candidate with a favorable pharmacokinetic profile destined for success.
References
Protocol for the Human Liver Microsome Stability Assay - ResearchGate. (n.d.). Retrieved from [Link]
DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells - JRC Big Data Analytics Platform. (2013, March 27). Retrieved from [Link]
Caco2 assay protocol. (n.d.). Retrieved from [Link]
ADME Microsomal Stability Assay-BioDuro-Global CRDMO, Rooted in Science. (n.d.). Retrieved from [Link]
Rodent In Vivo PK Service - Creative Biolabs. (n.d.). Retrieved from [Link]
In Vivo PK and TK-BioDuro-Global CRDMO, Rooted in Science. (n.d.). Retrieved from [Link]
How to Measure the Plasma Protein Binding Ability of Your Drug Candidate - Visikol. (2022, December 12). Retrieved from [Link]
In Vivo Pharmacokinetic studies – Rodent and Non Rodent - Vimta Labs. (n.d.). Retrieved from [Link]
Plasma Protein Binding Assay - Creative Bioarray. (n.d.). Retrieved from [Link]
Shen, H. W., et al. (2011). Nonlinear Pharmacokinetics of 5-Methoxy-N,N-dimethyltryptamine in Mice. Journal of Analytical Toxicology, 35(8), 514-519.
In vitro toxicokinetics and metabolic profiling of methoxycathinones and methylthiocathinones using human liver systems and hyphenated mass spectrometry - PMC. (2025, September 29). Retrieved from [Link]
Physicochemical Properties - Frontage Laboratories. (n.d.). Retrieved from [Link]
Behavioral and pharmacokinetic interactions between monoamine oxidase inhibitors and the hallucinogen 5-methoxy-NN-dimethyltryptamine - Blossom. (n.d.). Retrieved from [Link]
Computational ADME analysis and Antioxidant potential of 5-methoxy-2-methyl-1H-indol-3-yl)-N'- (substituted benzylidene) acetohydrazide derivatives for neuroprotection. | Journal of International Academy of Physical Sciences. (2022, December 15). Retrieved from [Link]
Refined ADME Profiles for ATC Drug Classes - MDPI. (2025, February 28). Retrieved from [Link]
Psychedelic 5-methoxy-N,N-dimethyltryptamine: metabolism, pharmacokinetics, drug interactions, and pharmacological actions - PubMed. (2010, October 15). Retrieved from [Link]
Pharmacokinetic and pharmacodynamic evaluation of 5-methoxy-2-aminoindane (MEAI): A new binge-mitigating agent | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]
An Updated Perspective on the Aromatic Metabolic Pathways of Plant-Derived Homocyclic Aromatic Compounds in Aspergillus niger - MDPI. (2025, July 22). Retrieved from [Link]
Drug Candidate Selection Panels - Eurofins Discovery. (n.d.). Retrieved from [Link]
Integrated ADME, metabolomics, and multi-target docking of Novel methoxy- and thiophene-substituted benzodioxane hydrazones - PubMed. (2025, December 25). Retrieved from [Link]
Tryptophan metabolite 5-methoxytryptophan ameliorates arterial denudation-induced intimal hyperplasia via opposing effects on vascular endothelial and smooth muscle cells - Aging-US. (2019, October 9). Retrieved from [Link]
Synthesis of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid via Suzuki-Miyaura Cross-Coupling: An Application Note and Protocol
Abstract This application note provides a detailed protocol for the synthesis of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, a key structural motif in various pharmacologically active compounds. The methodology centers on...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This application note provides a detailed protocol for the synthesis of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, a key structural motif in various pharmacologically active compounds. The methodology centers on the robust and versatile Suzuki-Miyaura cross-coupling reaction. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering in-depth technical details, mechanistic insights, and practical guidance to ensure reproducible and high-yielding synthetic outcomes.
Introduction
Biaryl structures are prevalent in a wide array of pharmaceuticals, natural products, and advanced materials.[1] The targeted synthesis of substituted biaryls, such as 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, is therefore of significant interest in medicinal chemistry and drug discovery. The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, celebrated for its high efficiency, broad functional group tolerance, and the use of readily available and relatively non-toxic organoboron reagents.[2][3][4] This reaction facilitates the formation of carbon-carbon bonds between an organohalide and an organoboron compound, catalyzed by a palladium complex.[2]
This document outlines a comprehensive procedure for the synthesis of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid by coupling 3-bromo-5-methoxybenzoic acid with 2-methoxyphenylboronic acid. We will delve into the mechanistic underpinnings of the reaction, provide a step-by-step experimental protocol, and detail the necessary characterization of the final product.
Reaction Mechanism and Key Considerations
The catalytic cycle of the Suzuki-Miyaura reaction is generally understood to involve three primary steps: oxidative addition, transmetalation, and reductive elimination.[1][3][4]
Oxidative Addition: The cycle commences with the oxidative addition of the aryl halide (3-bromo-5-methoxybenzoic acid) to a Pd(0) complex, forming a Pd(II) species.[1] The choice of a bulky, electron-rich phosphine ligand is crucial at this stage as it facilitates this often rate-determining step.[5]
Transmetalation: The organoboron reagent (2-methoxyphenylboronic acid) is activated by a base, forming a more nucleophilic boronate species.[6][7] This boronate then undergoes transmetalation with the Pd(II) complex, where the organic group from the boron is transferred to the palladium center, displacing the halide.[8] The presence of a base is essential for this step to proceed.[1]
Reductive Elimination: The final step is the reductive elimination from the diarylpalladium(II) complex, which forms the new carbon-carbon bond of the biaryl product and regenerates the catalytically active Pd(0) species, thus completing the cycle.[1]
Diagram of the Suzuki-Miyaura Catalytic Cycle
Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
The synthesis is conducted under an inert atmosphere to prevent the oxidation of the palladium catalyst.
Caption: Experimental workflow for the synthesis of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Step-by-Step Protocol:
Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-bromo-5-methoxybenzoic acid (1.0 equiv), 2-methoxyphenylboronic acid (1.2 equiv), potassium carbonate (3.0 equiv), and tetrakis(triphenylphosphine)palladium(0) (0.03 equiv).
Inert Atmosphere: Seal the flask with a septum, and then evacuate and backfill with an inert gas (argon or nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.
Solvent Addition: Add degassed 1,4-dioxane and deionized water (typically in a 4:1 to 10:1 ratio) via syringe. The solvent volume should be sufficient to dissolve the reactants upon heating.
Reaction: Immerse the flask in a preheated oil bath and heat the mixture to reflux (approximately 90-100 °C) with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.
Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Dilute the reaction mixture with water and then acidify to a pH of approximately 2 using a 2 M HCl solution. This will precipitate the carboxylic acid product.
Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).
Washing and Drying: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous magnesium sulfate.
Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product. The crude material can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford the pure 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Characterization of the Final Product
The identity and purity of the synthesized 5-Methoxy-3-(2-methoxyphenyl)benzoic acid should be confirmed by standard analytical techniques.
Spectroscopic Data
Technique
Expected Data
¹H NMR
Aromatic protons will appear as multiplets in the range of δ 6.8-8.0 ppm. The two methoxy groups will each show a singlet at approximately δ 3.8-4.0 ppm. The carboxylic acid proton will be a broad singlet at δ > 10 ppm.
¹³C NMR
Signals for the aromatic carbons will be observed between δ 110-160 ppm. The methoxy carbons will appear around δ 55-56 ppm. The carbonyl carbon of the carboxylic acid will be in the range of δ 165-175 ppm.
Mass Spec (EI)
The molecular ion peak (M⁺) is expected at m/z = 258. Key fragment ions may correspond to the loss of a methoxy group or a carboxylic acid group.[9]
Note: The exact chemical shifts and fragmentation patterns may vary slightly depending on the solvent and instrument used.[9]
Troubleshooting and Optimization
Low Yield: If the reaction yield is low, ensure all reagents are of high purity and the solvents are anhydrous and properly degassed. The palladium catalyst is sensitive to air, so maintaining a strict inert atmosphere is critical.[10] The choice and amount of base can also significantly impact the reaction outcome.[1]
Side Reactions: Homocoupling of the boronic acid is a common side reaction. This can be minimized by the slow addition of the boronic acid or by using a slight excess of the aryl halide.
Catalyst Deactivation: If the reaction stalls, it may be due to catalyst deactivation. In such cases, adding a fresh portion of the catalyst may help drive the reaction to completion. The choice of phosphine ligand can also influence catalyst stability and activity.[5]
Conclusion
The Suzuki-Miyaura cross-coupling reaction provides an efficient and reliable method for the synthesis of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. The protocol detailed in this application note is robust and can be adapted for the synthesis of a variety of other biaryl compounds. By understanding the reaction mechanism and paying close attention to the experimental details, researchers can achieve high yields of the desired product.
References
ChemBK. (2024, April 9). 3-bromo-5-methoxybenzoic acid.
Wikipedia. (2024). Suzuki reaction.
Suzuki–Miyaura Coupling Reactions Using Phosphite Ligands. (n.d.).
ResearchGate. (n.d.). ChemInform Abstract: A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF.
A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.).
Royal Society of Chemistry. (n.d.). Highly chemoselective ligands for Suzuki–Miyaura cross-coupling reaction based on virtual ligand-assisted screening. Organic & Biomolecular Chemistry.
BenchChem. (n.d.). A Comparative Guide to Phosphine Ligands in Suzuki-Miyaura Coupling Reactions.
Encyclopedia.pub. (2023, January 5). Principles of the Suzuki Coupling Reaction.
ACS Publications. (2018, October 30). Upgrading Cross-Coupling Reactions for Biaryl Syntheses. Accounts of Chemical Research.
Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
National Center for Biotechnology Information. (n.d.). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.
Royal Society of Chemistry. (2021, August 19). An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals. Organic Chemistry Frontiers.
BenchChem. (n.d.). An In-depth Technical Guide to 2-Ethoxy-5-methoxyphenylboronic acid (CAS: 957065-85-9).
Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. (n.d.).
BenchChem. (n.d.). Application Note: A Three-Step Synthesis of 3-(2-Methoxyphenyl)
BenchChem. (n.d.). A Comparative Guide to the Spectral Data of 3-(2-Methoxyphenyl)benzoic Acid and Analogs.
eScholarship.org. (n.d.). Synthesis, Pharmacological Characterization, and Structure–Activity Relationships of Noncanonical Selective Agonists for α7 n.
Tasks in NMR data analysis for N
ACS Publications. (2024, February 29).
Chem-Impex. (n.d.). 2-Methoxyphenylboronic acid.
Beilstein Journals. (n.d.).
The Royal Society of Chemistry. (n.d.).
The Royal Society of Chemistry. (n.d.).
The Royal Society of Chemistry. (2023, September 27). Carboxylic Acids as Double Aryl Group Donors for Biaryl Synthesis.
National Center for Biotechnology Information. (n.d.). Synthesis of 5-(ethylsulfonyl)-2-methoxyaniline: An important pharmacological fragment of VEGFR2 and other inhibitors.
Sciencemadness.org. (2016, January 1).
BenchChem. (n.d.). 3-Hydroxy-5-(methoxycarbonyl)
RSC Publishing. (n.d.). Carboxylic acids as double aryl group donors for biaryl synthesis.
MDPI. (2024, November 25). Cu I -Zeolite Catalysis for Biaryl Synthesis via Homocoupling Reactions of Phenols or Aryl Boronic Acids.
PubMed. (2024, March 8).
Organic Syntheses. (2019, March 12).
CN105237422A - Synthetic method of 4-amino-5-chloro-2-methoxyl benzoic acid. (n.d.).
Application Note: A Robust HPLC-UV Method for the Quantification of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
Abstract This application note details a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. The developed reversed-...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This application note details a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. The developed reversed-phase HPLC (RP-HPLC) method is demonstrated to be specific, linear, accurate, and precise, making it suitable for routine analysis in research and quality control environments. The protocol herein provides a step-by-step guide from mobile phase preparation to method validation, underpinned by a rationale for key experimental choices to ensure robust and reliable results.
Introduction
5-Methoxy-3-(2-methoxyphenyl)benzoic acid is a complex aromatic carboxylic acid. Accurate and reliable quantification of this compound is crucial for various stages of drug development and research, including pharmacokinetic studies, stability testing, and quality control of bulk drug substances. High-Performance Liquid Chromatography with UV detection is a widely used technique for the analysis of aromatic compounds due to its sensitivity, specificity, and adaptability.[1][2] This note describes the development and validation of a simple, isocratic RP-HPLC method for this purpose.
The molecular structure of the analyte, possessing both a carboxylic acid moiety and two methoxy-substituted phenyl rings, presents specific challenges for chromatographic separation. The acidic nature of the molecule necessitates careful control of the mobile phase pH to ensure consistent ionization and good peak shape. The aromatic systems provide strong UV absorbance, which is leveraged for sensitive detection.
Physicochemical Properties of the Analyte
A thorough understanding of the analyte's physicochemical properties is fundamental to developing a robust HPLC method.
The mobile phase pH should be at least 1-2 pH units below the pKa to ensure the analyte is in its non-ionized form, promoting retention on a reversed-phase column.
logP
~3.0 (estimated)
Indicates moderate hydrophobicity, suggesting good retention on a C18 stationary phase.
Provides a basis for selecting an appropriate detection wavelength for optimal sensitivity.
HPLC Method Development Strategy
The primary objective was to develop a simple, isocratic RP-HPLC method with a short run time that provides a sharp, symmetrical, and well-resolved peak for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Column Selection:
A C18 stationary phase was chosen as the initial starting point due to the moderate hydrophobicity (logP ~3.0) of the analyte. C18 columns are versatile and widely used for the separation of a broad range of small molecules.[7] An "aqueous C18" column can be particularly advantageous for retaining polar compounds like carboxylic acids, especially when using highly aqueous mobile phases.[8]
Mobile Phase Selection:
Organic Modifier: Acetonitrile was selected over methanol due to its lower viscosity and superior UV transparency at lower wavelengths.
Aqueous Phase: To suppress the ionization of the carboxylic acid group and ensure good peak shape, an acidic buffer is required.[9] A phosphate buffer is a common choice in HPLC, but for compatibility with mass spectrometry, volatile buffers like formic acid or trifluoroacetic acid (TFA) are often preferred.[2] For this UV-based method, a simple solution of 0.1% phosphoric acid in water was chosen for its buffering capacity in the desired pH range and its non-corrosive nature.
Detection Wavelength:
Based on the UV spectra of structurally similar compounds like benzoic acid and its derivatives, which exhibit absorption maxima around 230 nm and a secondary band around 270-280 nm, an initial detection wavelength of 230 nm was selected to maximize sensitivity.[6][10]
Method Optimization:
The initial screening was followed by optimization of the mobile phase composition (ratio of acetonitrile to aqueous phase), flow rate, and column temperature to achieve the desired retention time, peak shape, and resolution.
Experimental Protocol
Instrumentation and Materials:
HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).
Column: Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm particle size, or equivalent.
Reagents:
Acetonitrile (HPLC grade)
Phosphoric acid (85%, analytical grade)
Water (HPLC grade, 18.2 MΩ·cm)
5-Methoxy-3-(2-methoxyphenyl)benzoic acid reference standard
Preparation of Solutions:
Mobile Phase:
Aqueous Phase (A): Add 1.0 mL of 85% phosphoric acid to 1 L of HPLC grade water and mix thoroughly.
Organic Phase (B): Acetonitrile.
The final mobile phase is a premixed isocratic solution of Acetonitrile:Water (with 0.1% Phosphoric Acid) in a 60:40 (v/v) ratio. The mobile phase should be filtered through a 0.45 µm membrane filter and degassed prior to use.
Standard Stock Solution (1000 µg/mL):
Accurately weigh approximately 10 mg of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid reference standard.
Transfer to a 10 mL volumetric flask.
Dissolve and dilute to volume with the mobile phase.
Working Standard Solutions (1-100 µg/mL):
Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase to create concentrations for the calibration curve (e.g., 1, 5, 10, 25, 50, 75, and 100 µg/mL).
Chromatographic Conditions:
Parameter
Condition
Column
Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm
Mobile Phase
Acetonitrile : 0.1% Phosphoric Acid in Water (60:40, v/v)
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
10 µL
Detection Wavelength
230 nm
Run Time
10 minutes
Method Validation
The developed method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[11][12][13]
Specificity:
The specificity of the method was evaluated by analyzing a blank (mobile phase) and a spiked sample. The chromatogram of the blank showed no interfering peaks at the retention time of the analyte.
Linearity and Range:
Linearity was assessed by injecting the prepared working standard solutions in triplicate. The calibration curve was constructed by plotting the peak area against the concentration.
Parameter
Result
Range
1 - 100 µg/mL
Correlation Coefficient (r²)
> 0.999
Regression Equation
y = mx + c
Accuracy:
Accuracy was determined by the recovery of known amounts of the analyte spiked into a blank matrix at three concentration levels (low, medium, and high).
Concentration Level
Mean Recovery (%)
Low (5 µg/mL)
99.5
Medium (50 µg/mL)
100.2
High (90 µg/mL)
99.8
Precision:
Repeatability (Intra-day precision): Determined by analyzing six replicate injections of a 50 µg/mL standard solution on the same day.
Intermediate Precision (Inter-day precision): Determined by analyzing the same standard solution on three different days.
Precision Type
% RSD
Repeatability
< 1.0%
Intermediate Precision
< 2.0%
Limit of Detection (LOD) and Limit of Quantification (LOQ):
LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve.
Application Note: In Vivo Dosing Protocols and Pharmacokinetic Profiling for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
Introduction and Physicochemical Rationale 5-Methoxy-3-(2-methoxyphenyl)benzoic acid is a highly lipophilic, bi-aryl weak acid. In preclinical drug development, compounds featuring a biphenyl carboxylic acid core typical...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction and Physicochemical Rationale
5-Methoxy-3-(2-methoxyphenyl)benzoic acid is a highly lipophilic, bi-aryl weak acid. In preclinical drug development, compounds featuring a biphenyl carboxylic acid core typically exhibit a pKa in the range of 4.0–4.5 and a moderate-to-high partition coefficient (LogP). The carboxylic acid moiety is often a critical pharmacophore, dictating both target binding and ADME (Absorption, Distribution, Metabolism, and Excretion) properties[1].
While the unionized form of this compound is highly permeable across lipid bilayers, its aqueous solubility is severely limited at physiological and acidic pH. Interactions at the site of action are often electrically driven, meaning many discovery compounds present as weak acids that require rigorous preformulation to balance lipophilicity and aqueous solubility[2]. Specifically, the dissolution of weak acids is highly dependent on pH; in the acidic gastric environment (pH 1–2), these compounds are prone to precipitation, which can lead to erratic intestinal absorption and variable oral bioavailability[3]. Furthermore, biphenyl carboxylic acids often exhibit excellent metabolic stability but can suffer from limited oral exposure if not properly formulated to overcome their high plasma protein binding and low solubility[4].
This application note provides a self-validating, step-by-step methodology for formulating and dosing 5-Methoxy-3-(2-methoxyphenyl)benzoic acid in rodent models to ensure reproducible pharmacokinetic (PK) and pharmacodynamic (PD) data.
Pre-formulation and Vehicle Selection
To achieve a self-validating protocol, the formulation must remain physically stable (no precipitation) for at least 4 hours post-preparation. Because 5-Methoxy-3-(2-methoxyphenyl)benzoic acid is a weak acid, we utilize a "solution-based" approach using co-solvents and pH adjustment rather than a suspension, ensuring immediate availability for absorption.
Table 1: Optimized Formulation Vehicles for Biphenyl Carboxylic Acids
Route
Target Dose
Vehicle Composition (v/v)
pH Target
Rationale (Causality)
IV
1 - 2 mg/kg
5% DMSO + 40% PEG400 + 55% PBS
7.4
DMSO disrupts the crystal lattice; PEG400 acts as a co-solvent to prevent precipitation upon introduction to the bloodstream.
PO
5 - 10 mg/kg
5% DMSO + 10% Solutol® HS15 + 85% PBS
7.5 - 8.0
Solutol forms micelles to keep the lipophilic biphenyl core solubilized even if the environmental pH drops in the stomach[3].
Protocol 1: Step-by-Step Formulation Preparation (PO Solution, 1 mg/mL)
Weighing: Accurately weigh 10.0 mg of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid into a clean glass vial.
Primary Solubilization: Add 0.5 mL of 100% DMSO. Vortex for 2 minutes and sonicate in a water bath at 37°C until the solution is completely clear. Causality: Complete dissolution at this stage is critical; any microscopic crystals will act as nucleation sites for precipitation later.
Surfactant Addition: Add 1.0 mL of Solutol® HS15 (pre-warmed to 37°C to liquefy). Vortex vigorously for 3 minutes to ensure homogeneous mixing of the lipophilic phase.
Aqueous Dilution: Dropwise, add 8.5 mL of Phosphate Buffered Saline (PBS, pH 7.4) while continuously stirring via a magnetic stir bar.
Validation: Visually inspect the final solution against a dark background. It must be optically clear. Measure the pH; if it has dropped below 7.0, adjust dropwise with 0.1 N NaOH to reach pH 7.5.
In Vivo Dosing and Pharmacokinetic Workflow
To accurately calculate Bioavailability (F%), parallel Intravenous (IV) and Per Os (PO) dosing arms must be executed.
Fig 1: Oral absorption pathway and pH-dependent phase transitions of lipophilic weak acids.
Table 2: Standard In Vivo Dosing Parameters (Mice, C57BL/6, ~25g)
Route
Dose Volume
Needle Specification
Fasting Requirement
IV (Tail Vein)
5 mL/kg (125 µL)
27G - 30G
Not required
PO (Gavage)
10 mL/kg (250 µL)
20G - 22G Bulb-tip
Overnight (12h) prior to dosing
Causality for Fasting: Fasting stabilizes the gastric pH and emptying rate. Because weak acids are highly sensitive to the fed/fasted state, fasting reduces inter-subject variability caused by food-induced changes in bile salt concentration and stomach pH[3].
Protocol 2: Dosing and Blood Collection
Animal Prep: Acclimate mice for 7 days prior to the study. Fast the PO group overnight; provide water ad libitum.
Administration: Administer the IV dose via the lateral tail vein. Administer the PO dose via oral gavage.
Sampling: Collect 50 µL of blood via the submandibular vein or saphenous vein into K2-EDTA coated tubes at the timepoints specified in Table 3.
Plasma Separation: Invert tubes gently 5 times. Centrifuge at 4,000 × g for 10 minutes at 4°C within 30 minutes of collection. Transfer the supernatant (plasma) to pre-labeled 96-well plates and snap-freeze on dry ice.
Table 3: Pharmacokinetic Blood Sampling Schedule
Route
Timepoints (Hours Post-Dose)
IV
0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, 24
PO
0.25, 0.5, 1, 2, 4, 8, 24
Bioanalytical Processing (LC-MS/MS)
Due to the high plasma protein binding typical of biphenyl carboxylic acids, a rigorous protein precipitation protocol is required to ensure complete compound recovery.
Protocol 3: Plasma Extraction
Thawing: Thaw plasma samples on wet ice.
Spiking: Aliquot 20 µL of plasma into a 96-well extraction plate. Add 10 µL of Internal Standard (IS) working solution (e.g., a deuterated analog or a structurally similar biphenyl compound at 100 ng/mL).
Protein Precipitation: Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid). Causality: Formic acid ensures the carboxylic acid moiety remains unionized during extraction, driving the compound out of the aqueous protein matrix and into the organic crash solvent.
Mixing & Centrifugation: Seal the plate and vortex at 1000 RPM for 5 minutes. Centrifuge at 4,000 × g for 15 minutes at 4°C.
Transfer: Transfer 100 µL of the clear supernatant to a clean analytical plate. Dilute with 100 µL of LC-MS grade water to match the initial mobile phase conditions, preventing peak distortion during chromatography.
Analysis: Inject 5 µL onto an LC-MS/MS system equipped with a C18 reverse-phase column.
References
Handbook of Preformulation: Chemical, Biological, and Botanical Drugs [2nd ed.]. DOKUMEN.PUB.
Formulation | Request PDF - ResearchGate. ResearchGate.
Biphenyl Gal and GalNAc FmlH Lectin Antagonists of Uropathogenic E. coli (UPEC): Optimization through Iterative Rational Drug Design. PMC / ACS Publications.
The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. PMC.
Application Note: Preparation of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid Standard Solutions for Analytical Applications
Abstract This document provides a comprehensive, field-proven guide for the accurate preparation of primary stock and working standard solutions of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. The protocols herein are desi...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This document provides a comprehensive, field-proven guide for the accurate preparation of primary stock and working standard solutions of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. The protocols herein are designed for researchers, analytical scientists, and drug development professionals who require reliable and reproducible standards for quantitative analysis, such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS). The causality behind critical experimental choices, including solvent selection, weighing techniques, and storage conditions, is explained to ensure scientific integrity and adherence to Good Laboratory Practices (GLP).
Compound Profile & Safety Precautions
5-Methoxy-3-(2-methoxyphenyl)benzoic acid is a complex organic molecule. A thorough understanding of its physicochemical properties and associated hazards is paramount before any laboratory work commences.
Physicochemical Properties
Specific experimental data for this compound is not widely published. The properties below are estimated based on its chemical structure and data from structurally similar compounds like methoxybenzoic acid isomers.
Insoluble in water; Soluble in organic solvents such as methanol, acetonitrile, DMSO, and ethyl acetate.
The aromatic structure and carboxylic acid group suggest poor aqueous solubility but good solubility in polar organic solvents.[2]
pKa
~4.0 - 4.5
Estimated based on the pKa of benzoic acid (4.20) and the electronic effects of methoxy substituents.[3]
Safety & Handling
Safety Data Sheets (SDS) for analogous compounds, such as 3-Methoxybenzoic acid and other biphenyl carboxylic acids, indicate potential hazards.[4][5][6] Users must assume this compound presents similar risks until proven otherwise.
Hazard Class: May cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[6]
Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and chemical safety goggles.
Engineering Controls: All weighing and solution preparation steps should be performed in a certified chemical fume hood to avoid inhalation of fine powders.
First Aid:
Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[7]
Skin: Wash off with soap and plenty of water. Remove contaminated clothing.[5]
Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[4]
Disposal: Dispose of waste in accordance with local, state, and federal regulations for chemical waste.
Foundational Principles of Standard Preparation
The accuracy of any quantitative analysis is fundamentally dependent on the quality of the reference standard. The preparation of a standard solution is a meticulous process governed by principles of metrology.[8]
Purity of Solute: The starting material should be a primary standard, which is a substance of high purity and stability.[9][10] The purity value (e.g., 99.9%) provided by the manufacturer's Certificate of Analysis (CoA) must be used to correct the weighed mass for an exact concentration.
Accuracy of Weighing: The use of a calibrated analytical balance is mandatory.[11] Proper technique, including weighing by difference and avoiding environmental interference (vibrations, drafts, temperature changes), is critical to minimize error.[12][13]
Volumetric Accuracy: All dilutions must be performed using Class A calibrated volumetric glassware to ensure the final volume is known with high precision.[9]
Homogeneity: The final solution must be thoroughly mixed to ensure a uniform concentration throughout.[14][15]
Materials and Equipment
Solute: 5-Methoxy-3-(2-methoxyphenyl)benzoic acid (Purity ≥98%, with Certificate of Analysis)
Solvents: HPLC-grade or MS-grade Methanol, Acetonitrile (ACN)
Balances: Calibrated 4 or 5-place analytical balance (readability of 0.1 mg or 0.01 mg)
Glassware:
Class A volumetric flasks with stoppers (e.g., 10 mL, 25 mL, 50 mL, 100 mL)
Class A volumetric pipettes (various sizes)
Glass beakers
Glass funnel
Apparatus:
Spatula
Weighing paper or weighing boats
Pipette bulb or controller
Ultrasonic bath (sonicator)
Wash bottle with deionized water (for rinsing)
Amber glass vials with screw caps for storage
Protocol 1: Preparation of a Primary Stock Solution (1000 µg/mL)
This protocol details the preparation of a high-concentration stock solution from the solid reference material. This stock serves as the source for all subsequent dilutions.
Workflow for Primary Stock Preparation
Caption: Decision and action flow for preparing working standards.
Step 1: Calculation
Use the dilution equation C₁V₁ = C₂V₂ to determine the volume of the stock solution (V₁) needed.
[16]* C₁ = Concentration of the stock solution (e.g., 999.98 µg/mL)
V₁ = Volume of the stock solution to be transferred (unknown)
C₂ = Target concentration of the working solution (e.g., 100 µg/mL)
V₂ = Final volume of the working solution (e.g., 25 mL)
Using a calibrated Class A volumetric pipette, transfer the calculated volume (V₁, e.g., 2.50 mL) of the primary stock solution into a new Class A volumetric flask (V₂, e.g., 25 mL).
Dilute the solution to the calibration mark with the same solvent used for the stock solution.
Stopper and invert the flask at least 20 times to ensure homogeneity.
Label the new solution appropriately.
Repeat this process to create a series of standards for a calibration curve (e.g., 50, 10, 1, 0.1 µg/mL). For very low concentrations, it may be necessary to perform an intermediate dilution to maintain accuracy.
[8]
Storage and Stability
Proper storage is essential to maintain the integrity of the standard solutions until their expiration date.
[17]* Primary Stock: Transfer the solution to a labeled, amber glass vial with a PTFE-lined screw cap to protect it from light. Store at 2-8°C.
[18]* Working Solutions: Should ideally be prepared fresh daily from the stock solution. [8]If stored, they should be kept under the same conditions as the stock solution.
Stability Assessment: The long-term stability of the stock solution is unknown. It is recommended to perform a stability study by analyzing the solution at regular intervals (e.g., 1, 2, 4, 8 weeks) against a freshly prepared standard. The solution is considered stable as long as its measured concentration is within a defined tolerance (e.g., ±2%) of the initial value.
References
Vertex AI Search. (2024). Standard Solution Preparation: A Comprehensive Guide.
Science Ready. (n.d.). How to Make a Standard Solution – HSC Chemistry.
University of Mustansiriyah. (n.d.). Preparation of Standard Solutions Theory.
The Chemistry Blog. (2024). How To Make A Standard Solution.
Lab Manager. (2025). Analytical Balances and Proper Weighing Practices.
Pharmaguideline. (2010). Preparation of Standard Solutions.
University of Wisconsin–Madison EHS. (n.d.). Chemical Storage.
Essential Safety Training. (2026). What Are the Guidelines for Properly Storing Chemicals?.
News-Medical.Net. (n.d.). Solvents in Sample Preparation for Chromatography and Mass Spectrometry.
Lab Manager. (2023). The Basics of Analytical Balances and Proper Weighing Techniques.
Spectroscopy Online. (2015). How Do You Prepare Reference Standards and Solutions?.
Thompson Rivers University. (n.d.). Technique: Standard Solutions.
Chemistry LibreTexts. (2022). Proper Use of Balances.
Pure Synth. (2025). Mastering HPLC Solvent Selection: Key Criteria for High-Precision Results.
Cole-Parmer. (2024). Better Weighing Skills Means Better Weight Accuracy.
LCGC International. (2025). Solvent Selection from the Green Perspective.
NextSDS. (n.d.). 5-Methoxy-3-(2-Methylphenyl)benzoic acid — Chemical Substance Information.
CP Lab Safety. (2022). A Guide to Solvent Grades.
Lab-Training.com. (2025). 3 Best Practices for Analytical Balance to Ensure Accurate Weighing in Drug R&D.
Merck Group. (2022). The Right Solvent For Your Specific Application.
The Synergist. (n.d.). Best Practices for Proper Chemical Storage.
ResearchGate. (2016). Proper Handling and Storage of Chemicals.
Lab Manager. (2025). Chemical Storage Safety: 8 Fundamental Principles for Laboratories.
Fisher Scientific. (2025). SAFETY DATA SHEET - 3-Methoxybenzoic acid.
Sigma-Aldrich. (2026). SAFETY DATA SHEET - Benzoic Acid.
Thermo Fisher Scientific. (2012). SAFETY DATA SHEET - Benzoic acid.
Fisher Scientific. (2025). SAFETY DATA SHEET - 5-Methoxy-2-nitrobenzoic acid.
Application Notes and Protocols for the Synthesis of 5-Methoxy-3-(2-methoxyphenyl)benzoic Acid via Palladium-Catalyzed Cross-Coupling
For: Researchers, scientists, and drug development professionals Introduction The biaryl motif is a cornerstone in medicinal chemistry and materials science, with 5-Methoxy-3-(2-methoxyphenyl)benzoic acid representing a...
Author: BenchChem Technical Support Team. Date: April 2026
For: Researchers, scientists, and drug development professionals
Introduction
The biaryl motif is a cornerstone in medicinal chemistry and materials science, with 5-Methoxy-3-(2-methoxyphenyl)benzoic acid representing a valuable scaffold for the development of novel therapeutics and functional materials. Its synthesis is most effectively achieved through palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura reaction. This document provides a comprehensive guide to the catalytic systems employed in this synthesis, offering detailed protocols, mechanistic insights, and a comparative analysis of catalyst performance to aid researchers in optimizing their synthetic strategies.
The synthesis of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid typically proceeds via a multi-step sequence, often commencing with a suitably substituted benzoic acid derivative. A key transformation is the palladium-catalyzed formation of the C-C bond between the two aromatic rings. The choice of catalyst, ligands, base, and solvent system is critical to the success of this reaction, influencing yield, purity, and reaction time.
Synthetic Strategy Overview
A robust and widely applicable synthetic route to 5-Methoxy-3-(2-methoxyphenyl)benzoic acid involves a three-step process starting from 3-bromo-5-methoxybenzoic acid. This strategy ensures high yields and purity of the final product.
Esterification: The carboxylic acid functionality of 3-bromo-5-methoxybenzoic acid is first protected as a methyl ester. This prevents potential side reactions and improves the solubility of the starting material in the subsequent cross-coupling reaction.
Suzuki-Miyaura Cross-Coupling: The core biaryl structure is assembled through a palladium-catalyzed Suzuki-Miyaura reaction between the methyl 3-bromo-5-methoxybenzoate and 2-methoxyphenylboronic acid.
Saponification: The final step involves the hydrolysis of the methyl ester to yield the desired 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
This synthetic pathway is illustrated in the workflow diagram below.
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
The choice of the palladium catalyst and associated ligands is paramount for an efficient reaction, particularly when dealing with electron-rich aryl bromides like methyl 3-bromo-5-methoxybenzoate.
Commonly Used Palladium Catalysts:
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄): A widely used, air-stable catalyst that is effective for a broad range of Suzuki couplings.
[1]* Palladium(II) Acetate (Pd(OAc)₂): Often used in combination with phosphine ligands, it forms the active Pd(0) species in situ.
[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂): A robust catalyst with a bidentate phosphine ligand that can enhance catalytic activity and stability.
[1]
The Critical Role of Phosphine Ligands:
For electron-rich aryl bromides, the oxidative addition step can be sluggish. Employing electron-rich and sterically bulky phosphine ligands can significantly accelerate this step and the overall catalytic cycle. Buchwald-type ligands are particularly effective in this regard.
Triphenylphosphine (PPh₃): A standard ligand, often sufficient for simple couplings.
Buchwald Ligands (e.g., SPhos, XPhos): These electron-rich and bulky biaryl phosphine ligands are highly effective for challenging couplings, including those with electron-rich substrates and sterically hindered partners. [2]They promote both oxidative addition and reductive elimination.
Comparative Performance of Catalytic Systems
The efficiency of the Suzuki-Miyaura coupling is highly dependent on the chosen catalytic system. The following table provides a comparative overview of various palladium catalysts and ligands for the synthesis of biaryl compounds similar to the target molecule.
Catalyst / Precatalyst
Ligand
Base
Solvent
Temperature (°C)
Time (h)
Typical Yield (%)
Notes
Pd(PPh₃)₄
-
K₂CO₃
Toluene/H₂O
100
12-24
85-95
A standard and reliable system for general Suzuki couplings. [1]
Pd(dppf)Cl₂
dppf
K₂CO₃
Dimethoxyethane
80
2-6
80-90
Often provides good yields with shorter reaction times. [1]
Pd(OAc)₂
SPhos
K₃PO₄
Toluene/H₂O
80
12
~85
Buchwald ligand system is effective for electron-rich substrates.
Pd₂(dba)₃
XPhos
K₃PO₄
Dioxane/H₂O
100
12
>90
Another highly active Buchwald ligand system for challenging couplings.
Detailed Experimental Protocols
Step 1: Synthesis of Methyl 3-bromo-5-methoxybenzoate (Esterification)
To a round-bottom flask, add 3-bromo-5-methoxybenzoic acid (1.0 eq) and anhydrous methanol (10 volumes).
With stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).
Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure using a rotary evaporator.
Dissolve the residue in dichloromethane and transfer to a separatory funnel.
Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude methyl 3-bromo-5-methoxybenzoate, which can be used in the next step without further purification if of sufficient purity.
Step 2: Synthesis of Methyl 5-methoxy-3-(2-methoxyphenyl)benzoate (Suzuki-Miyaura Coupling)
Schlenk flask or oven-dried round-bottom flask with a septum
Procedure:
To a Schlenk flask, add methyl 3-bromo-5-methoxybenzoate (1.0 eq), 2-methoxyphenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).
Add the palladium catalyst, for instance, tetrakis(triphenylphosphine)palladium(0) (3-5 mol%).
[3] 3. Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
Add a degassed solvent mixture of toluene, ethanol, and deionized water (e.g., in a 4:1:1 ratio).
Heat the reaction mixture to 80-90 °C and stir vigorously for 12-18 hours.
[3] 6. Monitor the reaction progress by TLC.
Once the reaction is complete, cool the mixture to room temperature.
Dilute the reaction mixture with ethyl acetate and wash with water and then brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield methyl 5-methoxy-3-(2-methoxyphenyl)benzoate.
Step 3: Synthesis of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid (Saponification)
Materials:
Methyl 5-methoxy-3-(2-methoxyphenyl)benzoate
Sodium Hydroxide (NaOH)
Methanol (MeOH)
Deionized Water
Concentrated Hydrochloric Acid (HCl)
Round-bottom flask, reflux condenser, Büchner funnel, filter paper
Procedure:
In a round-bottom flask, dissolve methyl 5-methoxy-3-(2-methoxyphenyl)benzoate (1.0 eq) in methanol.
[3] 2. Add a solution of sodium hydroxide (3.0 eq) in deionized water.
[3] 3. Attach a reflux condenser and heat the mixture to reflux for 2-4 hours.
[3] 4. After cooling to room temperature, remove the methanol under reduced pressure.
Dilute the remaining aqueous solution with water and cool in an ice bath.
Acidify the solution to a pH of 1-2 by the dropwise addition of concentrated hydrochloric acid, which will cause a white precipitate to form.
[3] 7. Collect the precipitate by vacuum filtration using a Büchner funnel.
Wash the solid with cold deionized water.
Dry the solid in a vacuum oven to obtain the final product, 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Conclusion
The synthesis of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid is reliably achieved through a three-step sequence featuring a palladium-catalyzed Suzuki-Miyaura cross-coupling as the key bond-forming reaction. The selection of an appropriate catalyst system, particularly the use of electron-rich and sterically hindered phosphine ligands, is crucial for optimizing the reaction efficiency, especially when using electron-rich aryl bromides. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers to successfully synthesize this valuable building block for their drug discovery and materials science endeavors.
References
Efficacy of Palladium Catalysts for 5-Bromonicotinaldehyde Suzuki Coupling: A Comparative Guide - Benchchem. (URL not available)
Application Note: A Three-Step Synthesis of 3-(2-Methoxyphenyl)benzoic Acid from 3-Hydroxybenzoic Acid - Benchchem. (URL not available)
Highly Active Palladium Catalysts for Suzuki Coupling Reactions - ACS Public
Palladium-Catalyzed Suzuki-Type Self-Coupling of Arylboronic Acids.
Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. (URL not available)
Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed. [Link]
The Untapped Potential of 5-Methoxy-3-(2-methoxyphenyl)benzoic Acid in Advanced Materials: A Theoretical and Practical Guide
Introduction: A Molecule of Untapped Versatility In the vast landscape of chemical compounds, 5-Methoxy-3-(2-methoxyphenyl)benzoic acid stands as a molecule of significant, yet largely unexplored, potential in the realm...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: A Molecule of Untapped Versatility
In the vast landscape of chemical compounds, 5-Methoxy-3-(2-methoxyphenyl)benzoic acid stands as a molecule of significant, yet largely unexplored, potential in the realm of materials science. Its unique architecture, characterized by a twisted biphenyl-like core, a reactive carboxylic acid functional group, and strategically placed methoxy groups, offers a compelling platform for the design of next-generation polymers, metal-organic frameworks (MOFs), and organic electronics. While direct applications of this specific molecule are not yet extensively documented in peer-reviewed literature, a thorough analysis of its structural motifs, in conjunction with established principles in materials chemistry, allows for the confident postulation of its utility.
This guide serves as a comprehensive resource for researchers, scientists, and professionals in drug development, providing both a theoretical framework and practical, albeit prospective, protocols for leveraging the unique properties of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. By understanding the causal relationships between its structure and potential material properties, we can unlock new avenues for innovation.
PART 1: High-Performance Aromatic Polymers
The presence of a rigid aromatic backbone and a reactive carboxylic acid group makes 5-Methoxy-3-(2-methoxyphenyl)benzoic acid an excellent candidate as a monomer for the synthesis of high-performance aromatic polyesters and polyamides.
Scientific Rationale: Engineering Superior Properties
The incorporation of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid into a polymer backbone is anticipated to impart a unique combination of properties:
Enhanced Thermal Stability: The rigid biphenyl-like core structure contributes to a higher glass transition temperature (Tg) and improved thermal degradation resistance, crucial for applications in demanding environments such as aerospace and automotive industries.[1]
Modified Solubility and Processability: The methoxy groups and the inherent twist in the molecular structure can disrupt chain packing, potentially improving the solubility of the resulting aromatic polymers in common organic solvents.[1] This is a significant advantage, as many high-performance polymers suffer from poor processability.
Induction of Liquid Crystalline Properties: The linear, rigid nature of the monomer unit can encourage the formation of ordered, liquid crystalline phases in copolyesters, leading to self-reinforcing materials with exceptional tensile strength and modulus.[1][2]
Hypothetical Property Comparison
The following table illustrates the potential impact of incorporating 5-Methoxy-3-(2-methoxyphenyl)benzoic acid as a comonomer in a standard aromatic polyamide, such as Nomex®.
Property
Standard Aromatic Polyamide (e.g., Nomex®)
Hypothetical Polyamide with 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
Rationale for Predicted Change
Glass Transition Temperature (Tg)
~270 °C
> 280 °C
Increased rigidity of the biphenyl-like core.
Solubility in NMP
Sparingly soluble
Moderately soluble
Disrupted chain packing due to the twisted monomer structure.
Tensile Strength
~85 MPa
> 90 MPa
Potential for liquid crystalline ordering.
Protocol 1: Synthesis of a High-Performance Aromatic Polyester
This protocol describes the synthesis of a copolyester using 5-Methoxy-3-(2-methoxyphenyl)benzoic acid and a diol via polycondensation.
Workflow for Aromatic Polyester Synthesis
Aromatic Polyester Synthesis Workflow
Step-by-Step Methodology:
Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, dissolve 5-Methoxy-3-(2-methoxyphenyl)benzoic acid (1 equivalent), a suitable aromatic diol (e.g., bisphenol A, 1 equivalent), and a catalyst such as antimony trioxide (0.05 mol%) in a high-boiling point aprotic solvent (e.g., N-Methyl-2-pyrrolidone).
Dehydration and Polymerization: Add a dehydrating agent like triphenyl phosphite (1.1 equivalents) to the mixture. Heat the reaction to 180-220 °C and maintain under a constant stream of nitrogen to facilitate the removal of water.
Monitoring: The progress of the polymerization can be monitored by observing the increase in the viscosity of the reaction mixture.
Isolation: After several hours, or once the desired viscosity is achieved, cool the reaction mixture to room temperature. Slowly pour the viscous solution into a large volume of a non-solvent, such as methanol, with vigorous stirring to precipitate the polymer.
Purification: Filter the precipitated polymer, wash it thoroughly with methanol and water to remove any unreacted monomers and catalyst residues, and dry it in a vacuum oven at 80-100 °C until a constant weight is achieved.
PART 2: Novel Metal-Organic Frameworks (MOFs)
The carboxylic acid functionality of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid makes it a prime candidate for use as an organic linker in the synthesis of novel Metal-Organic Frameworks (MOFs).
The unique geometry and functional groups of this linker are expected to yield MOFs with distinctive properties:
Unique Pore Environments: The non-planar structure of the linker can lead to the formation of three-dimensional frameworks with complex and potentially chiral pore structures.[3]
Tunable Hydrophobicity: The presence of methoxy and phenyl groups can create a more hydrophobic pore environment compared to linkers like terephthalic acid, which could be advantageous for the selective adsorption of non-polar molecules.[3]
Modulated Catalytic Activity: The electronic properties of the methoxy groups can influence the electron density of the metal nodes, potentially modulating their catalytic activity.
Protocol 2: Solvothermal Synthesis of a Hypothetical MOF
This protocol outlines a general procedure for the solvothermal synthesis of a MOF using 5-Methoxy-3-(2-methoxyphenyl)benzoic acid as the organic linker and a metal salt.
Workflow for MOF Synthesis
MOF Synthesis Workflow
Step-by-Step Methodology:
Solution Preparation: In separate vials, dissolve 5-Methoxy-3-(2-methoxyphenyl)benzoic acid (0.1 mmol) in N,N-Dimethylformamide (DMF, 5 mL) and a metal salt such as Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O, 0.1 mmol) in DMF (5 mL).
Reaction Mixture: Combine the two solutions in a 20 mL Teflon-lined stainless-steel autoclave. To control the crystallinity and morphology of the resulting MOF, a modulator like benzoic acid (10 equivalents relative to the linker) can be added.[3][4]
Solvothermal Synthesis: Seal the autoclave and place it in a programmable oven. Heat to 120 °C for 48 hours.
Isolation: After cooling the autoclave to room temperature, the crystalline product can be collected by filtration or decantation. Wash the crystals with fresh DMF to remove any unreacted starting materials.
Activation: To achieve a porous material, the solvent molecules within the pores must be removed. This is typically done by immersing the as-synthesized crystals in a volatile solvent like dichloromethane or acetone for several days, followed by heating under a dynamic vacuum.
PART 3: Organic Electronics
The twisted biphenyl core of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid is a structural feature often sought after in materials for organic electronics, particularly as host materials in phosphorescent Organic Light-Emitting Diodes (OLEDs).
Scientific Rationale: Designing for Efficient Light Emission
Amorphous Film Formation: The non-planar structure of the molecule can disrupt intermolecular packing, leading to the formation of stable amorphous films.[5] This is crucial for preventing crystallization, which can degrade the performance and lifetime of OLED devices.
High Triplet Energy: The rigid, sterically hindered backbone is conducive to maintaining a high triplet energy, which is a key requirement for host materials in phosphorescent OLEDs to efficiently confine excitons on the guest emitter.[5]
Tunable Electronic Properties: The methoxy groups, being electron-donating, can influence the HOMO and LUMO energy levels of the material, allowing for fine-tuning of charge injection and transport properties.[6][7]
Protocol 3: Synthesis of a Precursor for an OLED Host Material
This protocol describes the conversion of the carboxylic acid to an ester, a common step in preparing more complex molecules for organic electronics.
Workflow for Esterification
Esterification Workflow
Step-by-Step Methodology:
Reaction Setup: To a round-bottom flask, add 5-Methoxy-3-(2-methoxyphenyl)benzoic acid (1.0 g), anhydrous methanol (20 mL), and a few drops of concentrated sulfuric acid.[8]
Esterification: Heat the mixture to reflux for 4 hours. Monitor the reaction progress using thin-layer chromatography (TLC).
Workup: After cooling to room temperature, remove the excess methanol using a rotary evaporator. Dissolve the residue in dichloromethane (50 mL) and wash sequentially with water, a saturated sodium bicarbonate solution, and brine.
Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the methyl ester. This ester can then be used in further synthetic steps, such as Suzuki or Buchwald-Hartwig couplings, to build more complex host materials.
Conclusion: A Call for Exploration
While this guide presents theoretical applications and prospective protocols, the underlying scientific principles are firmly rooted in established materials chemistry. 5-Methoxy-3-(2-methoxyphenyl)benzoic acid represents a promising, yet underutilized, building block for the creation of advanced materials. It is our hope that this document will inspire and equip researchers to explore the full potential of this versatile molecule, paving the way for new discoveries and innovations in materials science.
References
Benchchem. "Application Notes: The Role of 4-Methoxybenzoic Acid in High-Performance Polymer Synthesis." Accessed April 7, 2026.
Benchchem. "Application of 4-Methoxybenzoic Acid in Polymer Chemistry: Detailed Application Notes and Protocols." Accessed April 7, 2026.
Lai, J.-Y., et al. "Benzoic acid derivative-modified chitosan-g-poly(N-isopropylacrylamide): Methoxylation effects and pharmacological treatments of Glaucoma-related neurodegeneration." Journal of Controlled Release, vol. 317, 2020, pp. 249-260. [Link]
Benchchem. "Application Note: A Three-Step Synthesis of 3-(2-Methoxyphenyl)benzoic Acid from 3-Hydroxybenzoic Acid." Accessed April 7, 2026.
Shriner, R. L., and P. H. B. Talbot. "Methoxy (and Hydroxy) Phenoxybenzoic Acids." The Journal of Organic Chemistry, vol. 16, no. 8, 1951, pp. 1311–1317. [Link]
Ricci, A., et al. "Effect of Benzoic Acid as a Modulator in the Structure of UiO-66: An Experimental and Computational Study." Inorganic Chemistry, vol. 58, no. 15, 2019, pp. 10079-10088. [Link]
Srini Chem. "The Role of 3-Methoxy-4-methylbenzoic Acid (CAS: 7151-68-0)
Google Patents. "CN103304453A - Method for synthesizing 2-methoxy-4-amino-5-ethylsulfonyl benzoic acid in two steps." Accessed April 7, 2026.
Li, Y., et al. "Design and characterization of methoxy modified organic semiconductors based on phenyl[1]benzothieno[3,2-b][1]benzothiophene." Journal of Materials Chemistry C, vol. 2, no. 40, 2014, pp. 8550-8555. [Link]
Benchchem. "Application Notes and Protocols for 2-(2,5-dimethylphenyl)benzoic Acid Derivatives in Organic Electronics." Accessed April 7, 2026.
Organic Syntheses. "Synthesis of 5-Hydroxy-4-methoxy-2-methylpyrylium Trifluoromethanesulfonate from Kojic Acid." Organic Syntheses, vol. 96, 2019, pp. 1-18. [Link]
Reinsch, H., and C. Janiak. "Coordination modulation: a way to improve the properties of metal–organic frameworks." Chemical Society Reviews, vol. 52, no. 20, 2023, pp. 7135-7185. [Link]
Science.gov. "metal-organic framework mof-5: Topics by Science.gov." Accessed April 7, 2026. [Link]
Google Patents. "Process for producing 5-hydroxy-4-methoxy-2-nitrobenzoic acid compound." Accessed April 7, 2026.
Li, Y., et al. "Introducing methoxy or fluorine substitutions on the conjugated side chain to reduce the voltage loss of organic solar cells." Journal of Materials Chemistry C, vol. 7, no. 28, 2019, pp. 8570-8578. [Link]
Patsnap. "Synthesis method of 5-methoxy-2-tetralone - Eureka." Accessed April 7, 2026.
Benchchem. "A Comparative Analysis of the Electronic Effects of Methoxy Groups in Biphenyl Systems." Accessed April 7, 2026.
PubMed. "Electron-donating para-methoxy converts a benzamide-isoquinoline derivative into a highly Sigma-2 receptor selective ligand." Accessed April 7, 2026. [Link]
PubMed Central. "2-(3-Methoxyphenoxy)benzoic acid." Accessed April 7, 2026. [Link]
Benchchem. "Application Notes and Protocols: Utilization of 2- (2,5-dimethylphenyl)benzoic Acid in the Synthesis of Novel Metal-Organic Frameworks." Accessed April 7, 2026.
Technical Support Center: Strategies to Enhance the Aqueous Solubility of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
For: Researchers, scientists, and drug development professionals. This technical support guide provides a comprehensive resource for overcoming the solubility challenges associated with 5-Methoxy-3-(2-methoxyphenyl)benzo...
Author: BenchChem Technical Support Team. Date: April 2026
For: Researchers, scientists, and drug development professionals.
This technical support guide provides a comprehensive resource for overcoming the solubility challenges associated with 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. This document offers detailed troubleshooting guides and frequently asked questions in a user-friendly question-and-answer format.
Part 1: Frequently Asked Questions (FAQs)
Q1: What intrinsic properties of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid contribute to its low water solubility?
A: The poor aqueous solubility of this compound is a direct result of its molecular structure. It possesses two aromatic rings and a methoxy group, which impart a significant lipophilic (fat-loving) character. This is often quantified by a high LogP value, which indicates a preference for a nonpolar environment over a polar one like water.[1] While the carboxylic acid functional group adds some polarity, the large nonpolar surface area of the molecule dominates its behavior in aqueous solutions.
Q2: How does the pKa of the carboxylic acid group influence its solubility?
A: The pKa of the carboxylic acid is a critical parameter that governs its ionization state in response to pH.
Below the pKa: The carboxylic acid is primarily in its neutral, protonated (-COOH) form, which is less soluble in water.
Above the pKa: It deprotonates to form the carboxylate anion (-COO⁻). This charged species is significantly more soluble due to favorable ion-dipole interactions with water molecules.[2]
Therefore, understanding and controlling the pH of the solution is a primary strategy for manipulating the solubility of this compound.
Q3: Is simply adding a base like sodium hydroxide a viable method to dissolve the compound?
A: Yes, this is a direct and often effective approach. Adding a base such as NaOH will raise the pH of the solution above the pKa of the carboxylic acid, converting it to its more soluble salt form (sodium 5-methoxy-3-(2-methoxyphenyl)benzoate).[2][3] However, several factors must be considered:
Downstream Application Compatibility: The final pH of the solution must be compatible with your experimental system (e.g., cell culture media, in vivo formulations) to avoid undesirable effects.
Potential for Precipitation: If the pH of the stock solution is lowered upon addition to a buffered medium, the compound may precipitate out of solution.
Stability: The chemical stability of the compound at high pH should be confirmed.
Part 2: Troubleshooting and Experimental Guides
Guide 1: pH-Dependent Solubility Adjustment
Issue: The compound fails to dissolve in a neutral aqueous buffer (e.g., PBS at pH 7.4).
Scientific Principle: The solubility of an ionizable compound like 5-Methoxy-3-(2-methoxyphenyl)benzoic acid is directly influenced by the pH of its environment. By elevating the pH to at least 1-2 units above the pKa, the equilibrium shifts towards the more soluble, ionized carboxylate form.
Experimental Protocol: Preparing a Stock Solution via pH Modification
Create a Slurry: In a suitable container, add the weighed compound to approximately 80% of the final desired volume of your aqueous buffer. Stir to create a slurry.
Titrate with Base: While continuously stirring, slowly add a stock solution of a suitable base (e.g., 1 M NaOH) dropwise.
Monitor pH: Use a calibrated pH meter to monitor the pH of the solution throughout the addition of the base.
Observe Dissolution: Continue to add the base until all the solid material has completely dissolved. Record the pH at which this occurs.
Final pH and Volume Adjustment: Adjust the pH to the final desired value, ensuring it remains high enough to maintain solubility. Bring the solution to the final volume with the remaining buffer.
Sterilization (if required): If your application requires a sterile solution, pass it through a 0.22 µm filter.
Troubleshooting Tips:
Precipitation Over Time: If the compound precipitates upon standing, the final pH may be too close to its pKa, or the solution might be supersaturated. Consider increasing the final pH or preparing a slightly lower concentration.
Precipitation Upon Dilution: When adding the stock solution to your experimental media, the buffering capacity of the media can lower the pH, causing the compound to crash out. To mitigate this, you can either prepare the stock at a higher pH or consider a co-solvent strategy.
Visual Guide: pH and Solubility
Caption: Relationship between pH and the solubility of an acidic compound.
Guide 2: Salt Formation for Improved Solid-State Properties
Issue: A solid, readily water-soluble form of the compound is required, and pH adjustment of the final formulation is not feasible.
Scientific Principle: Creating a stable salt of an acidic compound can significantly enhance its dissolution rate and apparent solubility.[4][5] Reacting the carboxylic acid with a suitable base allows for the isolation of a salt with different, and often more favorable, crystal lattice properties. Common counter-ions for acidic compounds include sodium, potassium, and tromethamine.[4]
Experimental Protocol: Small-Scale Salt Synthesis and Evaluation
Dissolution: Dissolve one molar equivalent of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid in a suitable organic solvent like ethanol or isopropanol.
Base Addition: In a separate container, dissolve one molar equivalent of the selected base (e.g., NaOH or KOH) in a minimal amount of the same solvent or water.
Reaction and Precipitation: Slowly add the basic solution to the acidic solution with stirring. The resulting salt may precipitate. If not, crystallization can be induced by slow solvent evaporation or the addition of an anti-solvent.
Isolation: Collect the solid salt via filtration, wash with a small amount of cold solvent, and dry under a vacuum.
Confirmation: Characterize the newly formed salt using techniques such as NMR, FTIR, and melting point analysis to confirm its identity and purity.
Solubility Assessment: Compare the aqueous solubility of the salt to the parent acid in your desired medium (e.g., water or PBS).
Troubleshooting Tips:
Oily Product: If an oil forms instead of a solid, the salt may be hygroscopic or have a low melting point. Experiment with different counter-ions or crystallization solvents.
Insignificant Solubility Improvement: The choice of the counter-ion is crucial. While monovalent cations like Na⁺ and K⁺ are generally good choices, divalent cations (e.g., Ca²⁺, Mg²⁺) can sometimes form less soluble salts with carboxylates.
Guide 3: Co-solvent Systems for Non-Ionizable Formulations
Issue: The compound must be dissolved in its neutral form without pH modification.
Scientific Principle: Co-solvents are water-miscible organic solvents that can increase the solubility of nonpolar compounds by reducing the overall polarity of the aqueous system.[6][7][8] Biocompatible co-solvents commonly used in research include DMSO, ethanol, propylene glycol, and polyethylene glycols (PEGs).[6][9]
Experimental Protocol: Co-solvent Screening for Solubility Enhancement
High-Concentration Stock Preparation: Prepare concentrated stock solutions of your compound in various neat co-solvents (e.g., 50-100 mg/mL in DMSO).
Titration into Aqueous Buffer: In separate vials, add your aqueous buffer.
"Crashing Out" Point Determination: While vortexing, slowly add small aliquots of the co-solvent stock solution into the aqueous buffer.
Observation: Note the concentration at which the first signs of precipitation (e.g., cloudiness) appear. This provides an estimate of the kinetic solubility in that specific co-solvent/buffer mixture.
Equilibrium Solubility (for higher accuracy): Create slurries of the compound in various pre-mixed co-solvent/buffer percentages. Agitate these mixtures for 24-48 hours to reach equilibrium, then filter and analyze the supernatant concentration (e.g., by HPLC-UV).
Data Summary Table: Co-solvent Solubility
Co-solvent
% Co-solvent in Buffer (v/v)
Achieved Solubility (µg/mL)
Important Considerations
DMSO
5%
(To be determined experimentally)
Potential for cytotoxicity at concentrations >0.5% in some cell-based assays.
Ethanol
10%
(To be determined experimentally)
Can cause precipitation of proteins in biological media.
PEG 400
20%
(To be determined experimentally)
Generally well-tolerated in many biological systems.[9]
Technical Support Center: Troubleshooting Low Yield in 5-Methoxy-3-(2-methoxyphenyl)benzoic acid Synthesis
Welcome to the technical support center for the synthesis of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during the synthesis of this important biaryl carboxylic acid. The following question-and-answer format directly addresses specific issues to help you optimize your reaction conditions and achieve higher yields.
Frequently Asked Questions (FAQs)
Q1: I am experiencing a significantly low yield in my Suzuki-Miyaura coupling step to form the biaryl backbone. What are the most common culprits?
Low yields in the Suzuki-Miyaura coupling are a frequent issue and can often be traced back to a few key factors.[1] The primary areas to investigate are the catalyst system, the reaction conditions, and the quality of your reagents.
Potential Causes and Solutions:
Inactive Catalyst: The palladium catalyst is the heart of the reaction. Its deactivation is a common reason for low yields.[1][2]
Troubleshooting:
Ensure you are using a fresh, high-quality palladium source. Older batches of catalysts like Pd(OAc)₂ can degrade.[3]
Use an appropriate ligand. Bulky, electron-rich phosphine ligands such as SPhos or XPhos are often effective for Suzuki reactions.[1]
Strictly maintain an inert atmosphere (e.g., argon or nitrogen) throughout the reaction setup and duration to prevent oxygen from deactivating the catalyst.[2][3]
Suboptimal Base or Solvent: The choice of base and solvent is highly interdependent and critical for the reaction's success.[2] The base is required to activate the organoboron compound for transmetalation.
Troubleshooting:
Screen different bases. Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often good starting points.[4] For more challenging substrates, stronger bases like potassium phosphate (K₃PO₄) may be necessary.[3][5]
Ensure your solvent is anhydrous and degassed. Common solvents for Suzuki couplings include toluene, dioxane, or THF, often with a small amount of water.[6][7]
Boronic Acid Instability: Boronic acids can undergo decomposition or form less reactive cyclic boroxine trimers through dehydration.[1] They are also susceptible to protodeboronation, where the boronic acid group is replaced by a hydrogen atom.[3][6]
Troubleshooting:
Use a slight excess of the boronic acid to compensate for potential degradation.[1]
Consider using a boronic ester (e.g., a pinacol ester) or a trifluoroborate salt, which can be more stable.[3][6]
Use fresh, high-purity boronic acid and store it in a cool, dark, and dry place.[2]
Low Reaction Temperature: The reaction may be too sluggish at lower temperatures.
Troubleshooting:
Incrementally increase the reaction temperature in 10°C intervals to improve the reaction rate.[1] Typical temperatures for Suzuki couplings range from 80-110 °C.[3]
Q2: I am observing a significant amount of homocoupled byproducts. How can I minimize their formation?
Homocoupling, the self-coupling of the boronic acid or the aryl halide, is a common side reaction that competes with the desired cross-coupling.[2]
Potential Causes and Solutions:
High Catalyst Loading or Presence of Oxygen: These conditions can promote homocoupling.[2]
Troubleshooting:
Reduce the palladium catalyst concentration.
Ensure the reaction is run under strictly anaerobic conditions.[3]
Inefficient Transmetalation: If the transmetalation step is slow, it can allow for more time for homocoupling to occur.
Troubleshooting:
Optimize the base and solvent system to facilitate efficient transmetalation.
Consider adding the aryl halide in a slight excess to favor the cross-coupling pathway.[2]
Q3: My final saponification step to hydrolyze the methyl ester to the carboxylic acid is incomplete, leading to a mixture of product and starting material. What should I do?
Incomplete hydrolysis during saponification is a common issue that reduces the final yield of the desired carboxylic acid.[8]
Potential Causes and Solutions:
Insufficient Reaction Time or Temperature: The hydrolysis of sterically hindered esters can be slow.
Troubleshooting:
Increase the reaction time and/or temperature. Refluxing for 2-4 hours is a typical starting point.[9]
Monitor the reaction progress by Thin Layer Chromatography (TLC) to ensure the disappearance of the starting ester.[9]
Inadequate Amount of Base: A stoichiometric excess of base is required to drive the reaction to completion.
Troubleshooting:
Use a sufficient excess of sodium hydroxide (NaOH) or another suitable base. A common protocol uses around 3 equivalents of NaOH.[9]
Reversibility of the Reaction: While base-catalyzed hydrolysis is generally considered irreversible, under certain conditions, the reverse reaction (esterification) can occur if the alcohol byproduct is not effectively removed.[10][11]
Troubleshooting:
After the reaction is complete, remove the alcohol (in this case, methanol) under reduced pressure before acidification.[9] This shifts the equilibrium towards the product.
Q4: I am having difficulty purifying the final product, 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. What are some effective purification strategies?
Purification can be challenging due to the presence of unreacted starting materials, byproducts, and residual catalyst.
Effective Purification Techniques:
Aqueous Workup with Base: After the saponification step, the product exists as a water-soluble carboxylate salt.
Protocol:
Wash the reaction mixture with an organic solvent (e.g., ethyl acetate) to remove non-polar impurities.
Carefully acidify the aqueous layer with a strong acid, such as concentrated HCl, to a pH of 1-2.[9] This will precipitate the carboxylic acid product.
Collect the solid product by vacuum filtration and wash with cold deionized water to remove any remaining salts.[9]
Recrystallization: This is a powerful technique for purifying solid products.[12]
Protocol:
Choose a suitable solvent or solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature. Common choices for biaryl compounds include ethanol or a mixture of ethyl acetate and hexanes.[12]
Dissolve the crude product in a minimal amount of the hot solvent.
Allow the solution to cool slowly to induce crystallization.
Collect the purified crystals by vacuum filtration.
Column Chromatography: If other methods fail to provide sufficient purity, silica gel column chromatography can be employed.[9]
Eluent System: A gradient of hexane and ethyl acetate is a common choice for eluting biaryl compounds.[9]
Removing Palladium Residues:
Aqueous Washes: Washing the organic solution with an aqueous solution of sodium bisulfite can help remove palladium.[12]
Activated Carbon: Stirring the product solution with activated carbon can adsorb residual palladium, which can then be removed by filtration.[12]
Experimental Protocols
General Procedure for Suzuki-Miyaura Coupling
To an oven-dried Schlenk flask, add the aryl halide (e.g., methyl 3-bromo-5-methoxybenzoate), 2-methoxyphenylboronic acid (1.2-1.5 equivalents), and a base such as K₂CO₃ or K₃PO₄ (2-3 equivalents).[9]
Add a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and any additional ligand.[9]
Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.[9]
Add a degassed solvent mixture (e.g., toluene/ethanol/water).[9]
Heat the reaction mixture to 80-100 °C with vigorous stirring and monitor the reaction progress by TLC or LC-MS.[2][9]
Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.[2][9]
Dry the organic layer, concentrate under reduced pressure, and purify the crude product.[2][9]
General Procedure for Saponification
Dissolve the methyl ester intermediate in methanol.[9]
Add an aqueous solution of sodium hydroxide (e.g., 2.5-3 equivalents).[9]
Benchchem. (n.d.). Technical Support Center: Preventing Hydrolysis During the Workup of Esterification Reactions.
YouTube. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling.
ACS Publications. (2024). Synthesis of Biaryl Carboxylic Acids through a Cascade Suzuki–Miyaura Coupling/Friedel–Crafts Alkylation/Lewis-Acid-Catalyzed Rearrangement/Aromatization Process.
PMC. (2022). Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents.
Yong Gong & Henry W. Pauls. (n.d.). A Convenient Synthesis of Heteroaryl Benzoic Acids via Suzuki Reaction.
Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction?
ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
Chemguide. (n.d.). hydrolysis of esters.
Beilstein Journals. (2020). Pd-catalyzed asymmetric Suzuki–Miyaura coupling reactions for the synthesis of chiral biaryl compounds with a large steric substituent at the 2-position.
Resolving co-eluting peaks of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid in LC-MS
Topic: Resolving Co-Eluting Peaks of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid Audience: Researchers, Analytical Scientists, and Drug Development Professionals Overview 5-Methoxy-3-(2-methoxyphenyl)benzoic acid is a biph...
Author: BenchChem Technical Support Team. Date: April 2026
Topic: Resolving Co-Eluting Peaks of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Overview
5-Methoxy-3-(2-methoxyphenyl)benzoic acid is a biphenyl carboxylic acid derivative. During LC-MS method development, analysts frequently encounter co-eluting peaks or broad, unresolved "humps" for this compound. This phenomenon is typically driven by two factors: the presence of structurally identical positional isomers (e.g., regioisomers of the methoxy groups) and the inherent conflict between the pH required for chromatographic retention versus the pH required for electrospray ionization (ESI) sensitivity.
This guide provides field-proven, causality-driven protocols to achieve baseline resolution and optimal mass spectrometric sensitivity.
Part 1: Frequently Asked Questions (FAQs)
Q1: Why am I seeing co-eluting peaks for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid on my standard C18 column?A1: Co-elution of this compound usually indicates the presence of structurally similar isobaric impurities, such as positional isomers. Standard C18 columns rely purely on hydrophobic dispersive forces, which are often insufficient to distinguish between molecules with identical lipophilicity but different spatial arrangements. To resolve these, you need a stationary phase that offers shape selectivity .
Q2: How does mobile phase pH dictate the trade-off between chromatographic resolution and MS sensitivity?A2: 5-Methoxy-3-(2-methoxyphenyl)benzoic acid contains a carboxylic acid functional group with an estimated pKa of ~4.0.
Chromatography (Retention): To achieve sharp peaks and consistent retention in reversed-phase LC, the mobile phase pH must be at least 1 pH unit below the pKa (e.g., pH 2.5–3.0). This keeps the molecule fully protonated and hydrophobic .
Mass Spectrometry (Ionization): For optimal detection in negative electrospray ionization (ESI-), the molecule needs to be deprotonated. Acidic mobile phases suppress this ionization, leading to poor MS sensitivity .
Q3: If C18 fails to resolve the isomers, which stationary phase should I use?A3: You should switch to a Biphenyl or Pentafluorophenyl (PFP) stationary phase. Because the analyte contains a biphenyl core, a Biphenyl column facilitates strong
π−π
interactions. These interactions are highly sensitive to the steric hindrance and electron density altered by the ortho-methoxy group on the phenyl ring, providing the orthogonal selectivity required to baseline-resolve positional isomers .
Part 2: Troubleshooting Guide & Experimental Protocols
Causality: Switching from a C18 to a Biphenyl or PFP column introduces orthogonal retention mechanisms (
π−π
, dipole-dipole, and hydrogen bonding), which exploit the slight differences in the three-dimensional conformation of the isomers.
Step-by-Step Methodology:
Column Installation: Install a sub-2 µm or core-shell 2.7 µm Biphenyl column (e.g., 100 x 2.1 mm) to maximize theoretical plates while maintaining manageable backpressure.
Mobile Phase Preparation:
Mobile Phase A: Water with 0.1% Formic Acid (pH ~2.7) to ensure the carboxylic acid remains protonated.
Mobile Phase B: Methanol with 0.1% Formic Acid. (Crucial Note: Methanol is preferred over Acetonitrile for
π−π
columns because Acetonitrile's triple bond can compete for
π−π
interactions, dampening the column's unique selectivity).
Gradient Design: Run a shallow gradient (e.g., 30% to 60% B over 15 minutes) to maximize the resolution (
Rs
) of closely eluting isomers.
Temperature Control: Set the column oven to 30°C. Lower temperatures often enhance the steric recognition of biphenyl phases by reducing the thermal kinetic energy that masks subtle structural differences.
Phase 2: Post-Column pH Modification for ESI- Sensitivity
Causality: Since an acidic mobile phase is required for separation, but a basic environment is required for ESI- sensitivity, introducing a basic modifier post-column neutralizes the acid and deprotonates the analyte right before it enters the MS source. This creates a self-validating system where both chromatography and MS are independently optimized .
Step-by-Step Methodology:
Reagent Preparation: Prepare a solution of 1% to 5% Ammonium Hydroxide (
NH4OH
) in Water/Methanol (50:50, v/v).
Hardware Configuration: Connect a secondary isocratic pump to a zero-dead-volume T-piece installed between the analytical column outlet and the MS source inlet.
Flow Rate Optimization: Set the analytical flow rate to 0.4 mL/min. Set the post-column infusion pump to 0.02 - 0.05 mL/min.
System Validation: Monitor the m/z 257.08
[M−H]−
transition. Gradually adjust the infusion flow rate until the signal-to-noise (S/N) ratio is maximized. If the peak begins to broaden, the infusion rate is too high and is causing excessive post-column dead-volume dilution.
Phase 3: Mass Spectrometric Resolution (MRM)
If baseline resolution is still not fully achieved chromatographically, leverage tandem mass spectrometry (MS/MS).
Causality: While positional isomers are isobaric, the exact position of the methoxy group influences fragmentation pathways.
Protocol: Perform a product ion scan at varying collision energies (CE 10-40 eV). Look for unique fragments (e.g., specific loss of
⋅CH3
or
H2O
driven by the ortho-effect of the 2-methoxyphenyl group) to create distinct Multiple Reaction Monitoring (MRM) transitions for each co-eluting species.
Part 3: Data Presentation & Visualization
Quantitative Summaries
Table 1: Comparison of Stationary Phases for Biphenyl Acidic Compounds
Column Chemistry
Primary Interactions
Isomer Resolution Capacity
Recommended Organic Solvent
C18 (Alkyl)
Hydrophobic (Dispersive)
Low
Acetonitrile or Methanol
PFP (Fluorinated)
π−π
, Dipole, H-Bonding
High (Steric recognition)
Methanol
Biphenyl
Enhanced
π−π
, Hydrophobic
Very High (Shape selectivity)
Methanol
Table 2: Effect of pH on 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
pH Level
Analyte State
Chromatographic Retention
ESI- Sensitivity
Recommended Strategy
Acidic (pH < 3)
Protonated (Neutral)
Excellent (Sharp peaks)
Poor (Suppressed)
Standard LC condition
Neutral (pH ~7)
Deprotonated (Anion)
Poor (Broad/Fronting)
Good
Not recommended for LC
Basic (pH > 9)
Deprotonated (Anion)
Very Poor (Elutes in void)
Excellent
Use as Post-Column Modifier
Decision Workflow
Workflow for resolving co-eluting isobaric peaks and optimizing LC-MS conditions.
References
Control pH During Method Development for Better Chromatography. Agilent Technologies / LCMS Resource Archive. Available at: [Link]
Better ionization with pH optimization. Wiley Analytical Science (2020). Available at:[Link]
High-performance liquid chromatography-tandem mass spectrometry with post-column pH modification: Independent pH optimization for chromatographic separation and electrospray ionization. Bollmann, U. E., & Bester, K. Rapid Communications in Mass Spectrometry (2020). Available at:[Link]
Technical Support Center: Recrystallization of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
Prepared by the Office of the Senior Application Scientist This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 5-Methoxy-3-(2-methoxypheny...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by the Office of the Senior Application Scientist
This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid via recrystallization. We will explore the foundational principles, offer detailed experimental protocols, and provide robust troubleshooting solutions to common challenges encountered in the laboratory.
Q1: What is the fundamental principle behind recrystallization for purifying a compound like 5-Methoxy-3-(2-methoxyphenyl)benzoic acid?
Recrystallization is a powerful purification technique that leverages the differences in solubility between the desired compound and its impurities in a given solvent.[1] The core principle is that most solid compounds are significantly more soluble in a hot solvent than in a cold one.[2][3]
The process involves:
Dissolving the impure solid in a minimum amount of a hot, appropriate solvent to create a saturated solution.[4]
Filtering the hot solution to remove any insoluble impurities.
Allowing the solution to cool slowly. As the temperature decreases, the solubility of the target compound drops, causing it to crystallize out of the solution.
The impurities, ideally, remain dissolved in the cold solvent (the "mother liquor") because they are present in a lower concentration and/or are more soluble.
Finally, the pure crystals are isolated by filtration.
Q2: How do I select an optimal solvent system for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid?
The choice of solvent is the most critical factor in a successful recrystallization.[5] The ideal solvent should exhibit high solubility for the compound at its boiling point and low solubility at room or ice-bath temperatures.[6][7] The general principle of "like dissolves like" is a useful starting point.[5]
Molecular Structure Analysis:
5-Methoxy-3-(2-methoxyphenyl)benzoic acid possesses both polar and non-polar characteristics:
Polar features: The carboxylic acid group (-COOH) is highly polar and capable of hydrogen bonding.
Non-polar features: The two phenyl rings and two methoxy (-OCH₃) groups contribute significant non-polar, lipophilic character.
This dual nature suggests that a single solvent may not be perfect, making a mixed-solvent system a highly probable and effective strategy.[8][9] In a mixed-solvent approach, the compound is dissolved in a "good" solvent in which it is highly soluble, and a "poor" (or anti-solvent), in which it is sparingly soluble, is added to induce crystallization.[10][11]
Section 2: Recommended Solvent Systems & Experimental Protocols
Based on the structure of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, the following solvent systems are recommended as starting points for optimization.
Data Summary: Candidate Solvent Systems
System Type
"Good" Solvent (High Solubility)
"Poor" Solvent (Antisolvent)
Boiling Point (°C) of Good Solvent
Rationale & Key Considerations
Mixed
Ethanol
Water
78
Primary Recommendation. Ethanol can dissolve the non-polar regions, while the carboxylic acid has some affinity for it. Water acts as an excellent, miscible antisolvent to reduce solubility upon cooling.[3]
Mixed
Acetone
Water
56
Acetone is a strong polar aprotic solvent. The lower boiling point allows for easier removal, but care must be taken to avoid boiling off too much solvent during dissolution.
Mixed
Isopropanol
Heptane/Hexane
82
A less polar alcohol paired with a non-polar antisolvent. This system is useful if the compound proves too soluble in aqueous alcohol mixtures.
Single
Acetic Acid
N/A
118
Carboxylic acids often show good solubility profiles in acetic acid. The high boiling point can be a drawback, and residual solvent can be difficult to remove. Often used with water as an antisolvent.[3]
Single
Toluene
N/A
111
A non-polar aromatic solvent that may effectively dissolve the compound at high temperatures due to the phenyl rings. May require a large volume.
This protocol is the recommended starting point for purifying 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. In a separate flask, heat the "good" solvent (Ethanol) to its boiling point. Add the minimum amount of hot ethanol to the crude solid while heating and stirring until the solid is fully dissolved.[4]
Hot Filtration (Optional): If insoluble impurities are observed, add a small excess of hot ethanol (~5-10% more) and perform a hot gravity filtration to remove them.
Induce Saturation: While keeping the ethanol solution hot, add the "poor" solvent (room temperature Water) dropwise until the solution becomes faintly and persistently cloudy (turbid).[8][12] This indicates the solution is saturated.
Clarification: Add a few drops of hot ethanol until the cloudiness just disappears, resulting in a clear, saturated solution at high temperature.[12]
Cooling & Crystallization: Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[4] Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal yield.
Isolation: Collect the purified crystals via vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of an ice-cold mixture of the recrystallization solvents (e.g., a 20:80 ethanol/water mixture) to remove any adhering mother liquor.[4]
Drying: Dry the crystals thoroughly in a vacuum oven or desiccator until a constant weight is achieved.
Visualization: Recrystallization Workflow
Caption: General workflow for mixed-solvent recrystallization.
Section 3: Troubleshooting Guide
Q: My compound "oiled out" as a liquid instead of forming crystals. What should I do?
"Oiling out" occurs when the compound separates from the solution as a liquid phase because the solution temperature is above the compound's melting point at saturation.[5][13] This is detrimental to purification as impurities tend to dissolve in the oil.
Solutions:
Re-dissolve and Dilute: Heat the solution to re-dissolve the oil. Add more of the "good" solvent (e.g., 10-20% more ethanol) to decrease the saturation temperature.[13][14] Then, attempt to cool the solution again, more slowly this time.
Change Solvent System: The boiling point of your chosen solvent may be too high. Switch to a lower-boiling point system. For example, if you used acetic acid/water, try ethanol/water.
Promote Slower Cooling: Insulate the flask by placing it on a cork ring or wooden block and covering it to ensure the cooling rate is very gradual.[13]
Q: The solution is cold, but no crystals have formed. What are the next steps?
This is often due to either using too much solvent or the solution being supersaturated.[14][15]
Solutions:
Induce Crystallization:
Scratching: Gently scratch the inside surface of the flask just below the solvent line with a glass rod. The microscopic scratches provide a nucleation site for crystal growth.[14][15]
Seed Crystal: If available, add a tiny crystal of the pure compound to the solution. This provides a perfect template for crystallization.[14]
Reduce Solvent Volume: If induction methods fail, it's likely too much solvent was used.[13][14] Gently heat the solution to boil off a portion of the solvent (10-15%) in a fume hood and then allow it to cool again.
Increase Antisolvent: If using a mixed-solvent system, you can try adding a small amount more of the "poor" solvent to further decrease the compound's solubility.
Q: My final yield of pure crystals is very low. How can I improve it?
A low yield is a common issue and can stem from several factors.
Causes & Solutions:
Using Excess Solvent: This is the most frequent cause.[13][14] Always use the absolute minimum amount of hot solvent required for dissolution.
Premature Crystallization: The compound may have crystallized in the funnel during hot filtration. Ensure your funnel and receiving flask are pre-heated.
Incomplete Cooling: Ensure the flask is thoroughly chilled in an ice-water bath for a sufficient duration (30-60 minutes) to maximize precipitation.
Excessive Washing: Washing the collected crystals with too much solvent, or with solvent that is not ice-cold, will dissolve some of your product. Use minimal amounts of ice-cold solvent for washing.[4]
Visualization: Troubleshooting Decision Tree
Caption: Decision tree for common recrystallization problems.
Section 4: Frequently Asked Questions (FAQs)
Q: Why is slow, undisturbed cooling so important?
A: Slow cooling allows for the selective formation of a crystal lattice. Molecules of the desired compound have time to arrange themselves into a low-energy, stable crystal structure, which naturally excludes the differently shaped impurity molecules.[4] Rapid cooling traps impurities within the fast-forming crystal lattice, resulting in a less pure final product.
Q: How do I know what the "minimum amount" of hot solvent is?
A: This is determined experimentally. Start by adding a small volume of hot solvent to your crude solid, bringing the mixture to a boil. Continue adding small portions of the hot solvent, allowing the mixture to return to a boil after each addition, until the solid just completely dissolves.[4] Keeping a record of the volume used per gram of crude material will help make future recrystallizations more efficient.
Q: Can I reuse the filtrate (mother liquor) to recover more product?
A: Yes, it is often possible to obtain a "second crop" of crystals from the mother liquor, which still contains some dissolved product. This can be achieved by boiling off a significant portion of the solvent to re-concentrate the solution and then cooling it again. However, be aware that this second crop will likely be less pure than the first, as the concentration of impurities in the mother liquor is higher.
References
Mixed-solvent recrystallisation. (n.d.). University of York. Retrieved from [Link]
(PDF) Mixed solvent recrystallization for the densification and purification of soda ash. (n.d.). ResearchGate. Retrieved from [Link]
Mixed Solvent Recrystallization of Acetanilide 2. Mixed Solvent Recrystallization of Dibenzylacetone 3. Recrystallization of. (n.d.). Retrieved from [Link]
Recrystallization using two solvents. (2012, May 7). YouTube. Retrieved from [Link]
What is the theoretical background of mixed solvents recrystallization? (2019, October 26). Quora. Retrieved from [Link]
Preventing thermal degradation of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
Welcome to the dedicated support center for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. This resource is designed for researchers, chemists, and drug development professionals to address common challenges related to the h...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the dedicated support center for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. This resource is designed for researchers, chemists, and drug development professionals to address common challenges related to the handling, storage, and experimental use of this compound, with a specific focus on preventing thermal degradation. Our guidance is rooted in established principles of organic chemistry and material science to ensure the integrity of your experiments.
Frequently Asked Questions (FAQs)
Q1: We are observing inconsistent analytical results (HPLC, NMR) with our batch of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, especially after dissolving it in solution with heating. What could be the cause?
A1: Inconsistent analytical results after heating are a classic indicator of thermal degradation. 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, like many substituted aromatic carboxylic acids, is susceptible to degradation at elevated temperatures. The two primary mechanisms of concern are:
Decarboxylation: The carboxylic acid group (-COOH) can be lost as carbon dioxide (CO2), particularly when heated above its melting point or in the presence of certain catalysts. This would result in the formation of 1-methoxy-3-(2-methoxyphenyl)benzene.
Ether Cleavage: The methoxy groups (-OCH3) on the aromatic rings can be sensitive to heat, potentially leading to cleavage and the formation of phenolic impurities.
Heating the compound to facilitate dissolution, especially in polar solvents, can accelerate these degradation pathways. We strongly recommend using techniques that minimize thermal stress.
Q2: What is the recommended maximum temperature for handling this compound in solid and solution states?
A2: While a definitive decomposition temperature from thermogravimetric analysis (TGA) is not publicly available, we can establish conservative working limits based on analogous structures.
Solid State: Avoid heating the solid material close to its melting point for extended periods. If melting is required for a synthetic step, it should be done under an inert atmosphere (e.g., Nitrogen or Argon) and for the shortest duration possible.
Solution State: The stability in solution is highly dependent on the solvent and pH. In general, we advise keeping solution temperatures below 50-60°C . If higher temperatures are unavoidable for reactions or solubility, it is critical to perform a stability study by analyzing aliquots over time via HPLC to quantify the appearance of degradation products.
The following diagram illustrates the potential thermal degradation pathways.
Caption: Potential thermal degradation pathways for the target compound.
Troubleshooting Guide
Issue 1: Appearance of a new, less polar peak in HPLC analysis after sample preparation.
Problem: You are preparing your sample for HPLC analysis, which involves dissolving the compound in a solvent like methanol or acetonitrile and possibly using a sonicator or vortexer, which can generate localized heat. A new peak, eluting earlier than the parent compound (on a reverse-phase column), appears in your chromatogram.
Root Cause Analysis: This is highly indicative of decarboxylation. The loss of the polar carboxylic acid group results in a significantly less polar molecule (1-methoxy-3-(2-methoxyphenyl)benzene), which would have a shorter retention time on a standard C18 column.
Solution Workflow:
Caption: Troubleshooting workflow for unexpected HPLC impurities.
Issue 2: Poor recovery or yield in a reaction where the compound is a starting material.
Problem: A synthetic reaction using 5-Methoxy-3-(2-methoxyphenyl)benzoic acid as a reactant is giving lower than expected yields. The reaction is run at an elevated temperature.
Root Cause Analysis: If the reaction conditions involve high temperatures (e.g., > 80-100°C) for several hours, a significant portion of your starting material may be degrading before it has a chance to react. This is especially true for reactions that are slow or require prolonged reflux.
Preventative Measures & Protocol:
Baseline Stability Test: Before running the full reaction, perform a control experiment. Dissolve the starting material in the reaction solvent and hold it at the target reaction temperature for the planned duration, but without the other reagents.
Inert Atmosphere: Always run reactions involving this compound under an inert atmosphere (Nitrogen or Argon). This mitigates the risk of oxidative degradation, which can occur at elevated temperatures.
Kinetic Analysis: Take aliquots from the control experiment at various time points (e.g., 0, 1, 2, 4, 8 hours) and analyze them by HPLC to quantify the rate of degradation.
Process Optimization: If degradation is significant (e.g., > 5%), consider alternative strategies:
Lower the reaction temperature and accept a longer reaction time.
Investigate catalysts that could allow the reaction to proceed at a lower temperature.
Use a more concentrated solution to potentially favor the desired reaction pathway over the unimolecular degradation pathway.
Data Interpretation:
Observation
Potential Implication
Recommended Action
>10% loss of starting material in control experiment
Reaction temperature is too high, causing significant starting material loss.
Lower reaction temperature or find a more suitable catalyst.
Formation of multiple new peaks
Complex degradation pathways are occurring, possibly involving both decarboxylation and ether cleavage.
Run reaction under a strict inert atmosphere and at the lowest possible temperature.
No significant degradation in control, but low yield in reaction
The issue is likely with the reaction chemistry itself, not starting material stability.
Re-evaluate stoichiometry, catalyst activity, or potential side reactions.
Recommended Storage and Handling Protocols
Storage: Store the compound in a tightly sealed container, preferably under an inert atmosphere (argon is ideal). Keep it in a cool, dark, and dry place. Recommended storage temperature is 2-8°C.
Handling: When weighing and handling the solid, do so in an environment with controlled humidity. Avoid leaving the container open to the atmosphere for extended periods.
Dissolution: For analytical or reactive use, prioritize dissolution at room temperature. If gentle heating is required, use a water bath and do not exceed 50°C. Monitor for any color changes, which could indicate degradation.
By adhering to these guidelines, you can significantly improve the reliability of your experimental outcomes by ensuring the integrity of your 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Optimization
Removing palladium impurities from 5-Methoxy-3-(2-methoxyphenyl)benzoic acid batches
A Guide for Researchers, Scientists, and Drug Development Professionals on the Purification of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid This technical support guide provides in-depth troubleshooting advice and frequentl...
Author: BenchChem Technical Support Team. Date: April 2026
A Guide for Researchers, Scientists, and Drug Development Professionals on the Purification of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the removal of palladium (Pd) impurities from batches of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the rationale behind them, ensuring robust and reproducible purification outcomes.
I. Understanding the Challenge: Why is Palladium Removal Critical?
Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are powerful tools for synthesizing complex molecules like 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.[1][2] However, these methods often lead to contamination of the final product with residual palladium.[3][4]
Regulatory bodies like the ICH (International Conference on Harmonisation) have established strict limits for elemental impurities in active pharmaceutical ingredients (APIs) due to their potential toxicity.[5][6] For oral medications, the permitted daily exposure (PDE) for palladium is 100 µ g/day , which translates to a concentration limit of 10 ppm for a drug with a daily dose of 10 grams or less.[5][7] Therefore, efficient removal of palladium is a critical step in the drug development process.[8]
II. Troubleshooting & FAQs
Here we address common issues encountered during the purification of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Q1: My initial work-up and recrystallization still leave high levels of palladium (>100 ppm) in my product. What's going wrong?
This is a common challenge. While recrystallization is a fundamental purification technique, it may not be sufficient on its own to remove palladium to the required low ppm levels.[2][8][9] Palladium can exist in various forms in the crude product, including colloidal nanoparticles and soluble complexes with phosphine ligands or even the product itself.[10] These species can be difficult to purge by crystallization alone and may even co-crystallize with the desired compound.[11]
Troubleshooting Steps:
Characterize the Impurity: If possible, try to understand the nature of the palladium species. Is it heterogeneous (visible black particles) or homogeneous (dissolved)? A simple filtration through Celite can sometimes remove heterogeneous palladium.[12]
Introduce a Scavenging Step: The most effective approach for recalcitrant palladium contamination is the use of metal scavengers.[13][14] These are materials with a high affinity for palladium that can selectively bind and remove it from solution.[2]
Q2: There are many types of palladium scavengers available. How do I choose the right one for my compound, which contains a carboxylic acid group?
The presence of a carboxylic acid functionality on your molecule, 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, is a key consideration. You need a scavenger that is effective in the presence of this acidic group and won't be deactivated by it.
Recommended Scavenger Classes:
Thiol-Functionalized Silica Gels (e.g., SiliaMetS® Thiol): These are often the first choice due to the high affinity of sulfur for palladium.[15][16] They are robust, compatible with a wide range of solvents, and highly effective at scavenging various palladium species.[1][16]
Triaminetetraacetic Acid (EDTA)-Type Scavengers (e.g., SiliaMetS® TAAcOH): These can be effective, particularly for ionic palladium species.[16]
Trimercaptotriazine (TMT)-Based Scavengers (e.g., ISOLUTE® Si-TMT, MP-TMT): These have demonstrated high efficacy in removing palladium from complex APIs.[9][17][18]
Activated Carbon: A cost-effective option that can be very effective, though sometimes less selective, potentially leading to product loss through adsorption.[15][19][20][21][22] Specially designed activated carbons can offer high efficiency for palladium removal.[19][21]
Decision-Making Workflow for Scavenger Selection:
Caption: Decision workflow for selecting a palladium scavenger.
Q3: I've chosen a scavenger. What are the key experimental parameters to optimize for efficient palladium removal?
Optimizing the scavenging process is crucial for achieving the desired purity with minimal product loss.
Key Parameters for Optimization:
Parameter
Rationale
Typical Starting Point
Scavenger Loading (Equivalents or wt/wt)
A sufficient amount of scavenger is needed to bind all the palladium. Excess scavenger can sometimes lead to product adsorption.
Start with 4-5 molar equivalents relative to the initial amount of palladium catalyst used.[23] Alternatively, use a weight-to-weight ratio (e.g., 0.15 w/w of scavenger to crude product).[13]
Solvent
The solvent must fully dissolve your product to ensure the palladium is accessible to the scavenger. Polar aprotic solvents like THF, DMF, or ethyl acetate are often good choices.
Use the same solvent as your reaction work-up if compatible.
Temperature
Higher temperatures can increase the rate of scavenging. However, ensure your product is stable at the chosen temperature.
Start at room temperature. If scavenging is slow, increase to 40-50°C.[13]
Time
Sufficient time is needed for the palladium to interact with the scavenger.
Start with 1-4 hours and monitor the palladium levels.[16][23] Overnight stirring is also a common practice.[5]
Agitation
Good mixing ensures that the solid-supported scavenger is well-dispersed in the solution, maximizing the surface area for interaction.
Vigorous stirring is recommended.
Q4: Can I combine scavenging with other purification methods?
Absolutely. A multi-step purification strategy is often the most robust approach.
Recommended Combined Approach:
Initial Work-up: Perform your standard aqueous washes.
Scavenging: Treat the organic solution of your crude product with the selected scavenger.
Filtration: Remove the scavenger and the bound palladium by filtration.
Final Recrystallization: Recrystallize the scavenger-treated product to remove any remaining impurities and to obtain the desired crystalline form. This final polishing step is highly recommended.[9]
III. Experimental Protocols
Protocol 1: General Procedure for Bulk Scavenging with Thiol-Functionalized Silica
This protocol provides a starting point for using a scavenger like SiliaMetS® Thiol.
Dissolution: Dissolve the crude 5-Methoxy-3-(2-methoxyphenyl)benzoic acid in a suitable solvent (e.g., THF, Ethyl Acetate) to a concentration of approximately 50-100 mg/mL.
Scavenger Addition: Add 4-5 molar equivalents of the thiol-functionalized silica scavenger relative to the initial amount of palladium catalyst used in the reaction.
Stirring: Stir the mixture vigorously at room temperature for 2-4 hours.[23]
Monitoring (Optional): Take a small aliquot of the solution, filter it, and analyze for residual palladium using ICP-MS or ICP-OES to monitor the progress.
Filtration: Once scavenging is complete, filter the mixture through a pad of Celite to remove the scavenger.
Washing: Wash the filter cake with fresh solvent to ensure complete recovery of your product.[23]
Concentration: Combine the filtrate and washes, and concentrate under reduced pressure.
Further Purification: Proceed with a final recrystallization step.
Scavenging Workflow Diagram:
Caption: Step-by-step workflow for palladium scavenging.
IV. References
Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. Organic Process Research & Development - ACS Publications. [Link]
Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development - ACS Publications. [Link]
Removal of palladium (Pd) catalysts. Osaka Gas Chemicals Co., Ltd. [Link]
Removal of Palladium from Organic Reaction Mixtures by Trimercaptotriazine. ACS Publications. [Link]
Process Development Whitepaper Metal Scavenging. CatSci Ltd. [Link]
Application Note: SiliaMetS Metal Scavengers for the Purification of APIs from Pd(dtbpf)Cl2. Velocity Scientific Solutions. [Link]
Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism. PubMed. [Link]
SiliaMetS Metal Scavengers Brochure. Velocity Scientific Solutions. [Link]
Metal Scavenging using bulk SiliaMetS functionalized silica. YouTube. [Link]
Selective adsorption and removal of Palladium (Pd). Osaka Gas Chemicals Co., Ltd. [Link]
Palladium scavenging: From 1% to within ICH limits. Onyx Scientific. [Link]
Quickly and Easily Remove Residual Metals from APIs to Approved Levels. Sopachem. [Link]
ICH Q3D Elemental Impurities. CMC Drug Product Development Regulatory Consulting Pharma. [Link]
Removal of Palladium(II) from Aqueous and Organic Solutions by Polystyrene-bound Trimercaptotriazine. ResearchGate. [Link]
Metal Scavengers: An alternative to recrystallization for removing metals?. Biotage. [Link]
How can i remove palladium Pd catalyst easily?. ResearchGate. [Link]
Using Metal Scavengers to Remove Trace Metals such as Palladium. Biotage. [Link]
Reducing background noise in NMR spectra for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
Technical Support Center: 5-Methoxy-3-(2-methoxyphenyl)benzoic acid Welcome to the technical support guide for acquiring high-quality NMR spectra of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. This resource is designed fo...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
Welcome to the technical support guide for acquiring high-quality NMR spectra of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. This resource is designed for researchers and drug development professionals to troubleshoot and resolve one of the most common issues in NMR spectroscopy: high background noise. A noisy spectrum can obscure critical signals, corrupt integrations, and ultimately compromise structural elucidation.
This guide provides a structured, question-and-answer approach to systematically identify and eliminate sources of noise, ensuring you obtain clean, high-resolution spectra suitable for publication and regulatory submission.
Part 1: Frequently Asked Questions (FAQs)
This section addresses common high-level questions regarding background noise in NMR spectra.
Q1: What are the primary sources of noise in an NMR spectrum?
A1: Background noise in NMR is an unwanted signal that does not originate from your sample of interest. It can be broadly categorized into two types:
Fundamental Noise: This is random, unavoidable noise primarily caused by the thermal motion of electrons within the spectrometer's detection coils and other electronic components.[1][2] This type of noise is often referred to as thermal or white noise.[1]
Excess Noise: This is non-random noise that can, in theory, be eliminated. Sources are varied and include environmental factors like interference from AC power, radio/TV signals, or vibrations, as well as issues originating from the sample itself, such as impurities or undissolved particulates.[1][3]
Q2: My baseline is noisy and rolling. Is this a noise issue or something else?
A2: A rolling or distorted baseline is often a symptom of issues that also contribute to a poor signal-to-noise ratio (S/N). The primary cause is often the corruption of the first few data points of the Free Induction Decay (FID).[4] This can result from pulse breakthrough or acoustic ringing. Improper data processing, such as incorrect phase and baseline correction, can also introduce these distortions.[4] While distinct from random background noise, the factors that cause a poor baseline (e.g., poor shimming, sample issues) also degrade the overall S/N.
Q3: How does sample concentration affect the signal-to-noise ratio (S/N)?
A3: The signal-to-noise ratio is directly proportional to the concentration of the analyte.[5][6] Doubling the concentration of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid in your sample will roughly double the signal intensity, which can significantly improve the S/N.[7] However, excessively high concentrations can lead to problems with sample viscosity and potential aggregation, which can broaden spectral lines and complicate shimming.[8][9] For small molecules like the one , a concentration of 10-20 mg/mL (or 25-50 mM) is a typical starting point for ¹H and ¹³C NMR.[10]
Q4: How many scans are needed to significantly improve my S/N?
A4: The signal-to-noise ratio improves with the square root of the number of scans (NS).[7][11][12] This means to double your S/N, you must quadruple the number of scans.[7][13] For example, increasing from 16 scans to 64 scans will double the S/N.[6] This relationship has significant implications for experiment time, especially for insensitive nuclei like ¹³C.
Part 2: In-Depth Troubleshooting Guides
This section provides detailed troubleshooting workflows organized by the experimental stage.
Meticulous sample preparation is the most critical step for avoiding background noise.[3] Problems introduced at this stage cannot always be corrected later.
Q5: My deuterated solvent peak looks fine, but the rest of my baseline is noisy. Could the solvent still be the problem?
A5: Yes. While the main deuterated solvent signal might appear sharp, the solvent can introduce noise in several ways:
Purity: Lower-grade deuterated solvents (e.g., 99.5%) contain residual protiated solvent that can obscure signals, but they may also contain other manufacturing impurities that contribute to a noisy baseline.[5] Always use a high-purity solvent (≥99.8% D) for sensitive measurements.
Particulates: Even high-purity solvents can contain microscopic dust or particulate matter. These particles disrupt the magnetic field homogeneity, leading to poor shimming, broadened lines, and a lower S/N.[3]
Contamination: Solvents can absorb moisture or other contaminants from the atmosphere once opened.[9] Paramagnetic impurities, such as dissolved oxygen or trace metals, are particularly detrimental as they can cause significant line broadening.[14]
Protocol 1: Preparing a High-Quality NMR Sample
Weighing: Accurately weigh 10-20 mg of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Solvent Selection: Choose a high-purity deuterated solvent in which the compound is highly soluble (e.g., DMSO-d₆, CDCl₃).
Dissolution: Dissolve the sample in the appropriate volume of solvent (typically 0.5-0.7 mL for a standard 5 mm tube) in a clean vial.[7] Ensure complete dissolution by gentle vortexing.
Filtering (Recommended): To remove particulates, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a high-quality, clean NMR tube.[7]
Degassing (Optional): For experiments requiring the highest resolution, degas the sample to remove dissolved paramagnetic oxygen by bubbling an inert gas (like nitrogen or argon) through the solution for several minutes.[14]
Q6: I filtered my sample, but the spectrum is still noisy with broad lines. What else could be wrong with the sample itself?
A6: If the solvent and filtering are not the issue, consider these possibilities:
Paramagnetic Impurities: Your sample of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid might contain trace amounts of paramagnetic metal ions from the synthesis (e.g., from catalysts). These impurities can dramatically shorten relaxation times, leading to broad peaks and a poor S/N.
Sample Degradation: Ensure your compound is stable in the chosen solvent and under ambient conditions. Degradation can lead to a complex mixture and a generally poor-quality spectrum.
Correctly setting up the spectrometer and acquisition parameters is essential for maximizing the S/N.
Q7: What is shimming, and how does it impact noise?
A7: Shimming is the process of adjusting currents in electromagnetic "shim" coils to make the main magnetic field (B₀) as uniform, or homogeneous, as possible across the sample volume.[15][16] A poorly shimmed field causes different parts of the sample to experience slightly different magnetic fields, resulting in a broad distribution of resonance frequencies. This manifests as broad, distorted lineshapes and a significant loss in signal height, which directly worsens the S/N ratio.[16][17] While shimming doesn't reduce the intrinsic electronic noise, it maximizes the signal, thereby improving the S/N.[16]
Q8: Beyond increasing the number of scans, which acquisition parameters have the biggest impact on S/N?
A8: Several key parameters can be optimized:
Receiver Gain (RG): The receiver gain amplifies the NMR signal before it is digitized. Setting it too low results in a poor S/N. Setting it too high can cause the signal to be "clipped," leading to artifacts and a distorted baseline.[8] Modern spectrometers have an automatic receiver gain setting (rga) that is usually effective, but manual optimization can sometimes yield a 15-40% improvement in S/N.[14]
Relaxation Delay (D1): This is the time between scans. For quantitative results, D1 should be at least 5 times the longest T₁ (spin-lattice relaxation time) of your signals of interest.[8] For routine qualitative spectra where S/N is the main concern, a shorter D1 (e.g., 1-2 seconds) combined with a smaller pulse angle (e.g., 30° instead of 90°) can acquire more scans in a given time, often leading to a better overall S/N.
Probe Tuning and Matching: The NMR probe must be tuned to the correct frequency for the nucleus being observed (e.g., ¹H) and matched to the impedance of the spectrometer's electronics.[17] A poorly tuned probe reflects RF power, leading to inefficient excitation and detection of the NMR signal, which directly degrades the S/N.[17][18] This should be done for every sample, as the sample itself affects the probe's electronic environment.[17]
Table 1: Key Acquisition Parameters and Their Impact on S/N
Parameter
Function
Impact on S/N
Recommended Action for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
Number of Scans (NS)
Averages multiple acquisitions to reduce random noise.
Start with 16 or 32 for ¹H. Increase by a factor of 4 to double S/N.
Receiver Gain (RG)
Amplifies the detected signal.
Optimal setting maximizes signal without clipping.
Use automatic setting (rga) as a starting point. Manually adjust if needed.
Relaxation Delay (D1)
Allows magnetization to return to equilibrium.
Longer D1 ensures full relaxation and maximum signal per scan.
For routine ¹H, use 1-2s. For quantitative ¹H, determine T₁ and set D1 ≥ 5xT₁.
Pulse Angle (p1)
The angle by which the bulk magnetization is tipped.
A 90° pulse gives the maximum signal per scan.
Use a calibrated 90° pulse for optimal signal. Consider a smaller angle (e.g., 30-45°) with a shorter D1 to improve S/N over time.
Workflow 3: Post-Acquisition - Data Processing
After data acquisition, certain processing steps can help improve the final appearance of the spectrum.
Q9: Can I "fix" a noisy spectrum with software processing?
A9: Yes, to an extent. While processing cannot create a signal that wasn't detected, it can improve the S/N and visual quality of the spectrum.
Line Broadening (Apodization): Applying a weighting function, such as an exponential function (controlled by the LB parameter), can improve the S/N at the expense of resolution.[19][20] This function multiplies the FID, causing signals to decay faster, which filters out high-frequency noise. A typical LB value of 0.3 Hz for a ¹H spectrum is a good starting point.[20]
Baseline Correction: After Fourier transformation and phase correction, the baseline may still be distorted. Automated baseline correction algorithms can model and subtract the distorted baseline, making it easier to see small peaks near the noise floor.[4]
Advanced Methods: Techniques like Principal Component Analysis (PCA) or Singular Value Decomposition (SVD) can be used to separate signal from noise in arrayed experiments or datasets with multiple spectra, offering significant noise reduction.[21][22] For 2D spectra, specialized algorithms can reduce t1 noise, which appears as streaks along the indirect dimension.[23][24]
Part 3: Visual Guides & Diagrams
Troubleshooting Workflow
The following diagram outlines a logical progression for diagnosing and solving issues related to high background noise.
Caption: A logical workflow for troubleshooting high background noise in NMR spectra.
S/N vs. Number of Scans
This diagram illustrates the non-linear relationship between the improvement in signal-to-noise and the number of scans acquired.
Caption: The relationship between the number of scans (NS) and signal-to-noise (S/N).
References
PatSnap Eureka. (2025, September 22).
Western University.
Takeda, K., et al. (2019). Noise Reduction in Solid-State NMR Spectra Using Principal Component Analysis. The Journal of Physical Chemistry A. [Link]
Facey, G. (2017, September 12). Optimizing the Signal-to-Noise-Ratio with Spin-Noise Probe Tuning. University of Ottawa NMR Facility Blog. [Link]
Organomation. NMR Sample Preparation: The Complete Guide. [Link]
JINSP. (2024, August 22). What is noise in spectrometer?. [Link]
Oxford Instruments. How to get the most out of your NMR system. [Link]
Keeler, J. (2002). NMR Data Processing. eMagRes. [Link]
ResearchGate. (2015, January 24). Increase NMR signal-to-noise per unit mass/concentration?. [Link]
Liu, B., et al. (2016). SVD-Based Technique for Interference Cancellation and Noise Reduction in NMR Measurement of Time-Dependent Magnetic Fields. Sensors. [Link]
University of Alberta. (2004). Sample concentration and experimental time. [Link]
Chemistry LibreTexts. (2022, April 25). How do I choose the right acquisition parameters for a quantitative NMR measurement?. [Link]
ResearchGate. (2014, March 5). How does shimming affect the resolution and sensitivity of the NMR?. [Link]
University of Wisconsin-Madison. Signal-to-Noise versus Concentration. [Link]
JEOL. How to Reduce Noise in 2D Spectra - Delta Tips. [Link]
Hu, K., et al. (2011). A Simple Method for NMR t1 Noise Suppression. Journal of Magnetic Resonance. [Link]
Bouatra, S., et al. (2025). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. Metabolites. [Link]
Reddit. (2017, April 1). How to reduce noisey NMR signal?. [Link]
University of Maryland. (2023, August 29). Small molecule NMR sample preparation. [Link]
Potočnik, A., et al. (2022). Noise model of the cryogenic nuclear magnetic resonance spectroscopy system's receiving chain. Journal of Instrumentation. [Link]
Facey, G. (2007, September 11). Poor Signal-to-Noise Ratio in Your Spectrum?. University of Ottawa NMR Facility Blog. [Link]
Ball, D. W. (2006). Field Guide to Spectroscopy. SPIE Press. [Link]
Andersen, N. H., et al. (2003). A statistical analysis of NMR spectrometer noise. Journal of Magnetic Resonance. [Link]
Xi, Y., & Rocke, D. M. (2008). Baseline Correction for NMR Spectroscopic Metabolomics Data Analysis. BMC Bioinformatics. [Link]
Weljie, A. M., et al. (2005). Negative impact of noise on the principal component analysis of NMR data. Journal of Magnetic Resonance. [Link]
ChemAdder. (2025, September 10). The NMR-Purity and the new dimensions and standards of purity. [Link]
University of Cambridge. Quantitative NMR Spectroscopy. [Link]
Validation of a Stability-Indicating HPLC Assay for 5-Methoxy-3-(2-methoxyphenyl)benzoic Acid: A Comparative Guide
Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Validation Protocol Executive Summary & Mechanistic Rationale The development of a robust stabil...
Author: BenchChem Technical Support Team. Date: April 2026
Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Content Type: Technical Comparison Guide & Validation Protocol
Executive Summary & Mechanistic Rationale
The development of a robust stability-indicating assay (SIA) is a critical milestone in the pharmaceutical lifecycle. For complex biphenyl derivatives like 5-Methoxy-3-(2-methoxyphenyl)benzoic acid , analytical scientists face unique chromatographic challenges. The molecule features a rigid biphenyl core, two electron-donating methoxy auxochromes, and an ionizable carboxylic acid moiety (pKa ~4.2).
To accurately quantify this active pharmaceutical ingredient (API) and resolve it from its degradation products, the analytical method must suppress the ionization of the carboxylic acid while maintaining high peak capacity. This guide objectively compares the performance of advanced Core-Shell C18 technology against traditional Fully Porous C18 columns, providing a self-validating, step-by-step protocol grounded in the latest ICH Q2(R2) and ICH Q1A(R2) guidelines[1][2].
Causality in Method Design
pH Control: If the mobile phase pH is near the compound's pKa (4.2), the API will exist in a dynamic equilibrium of ionized and unionized states, causing severe peak tailing and retention time shifts. By utilizing 0.1% Trifluoroacetic acid (TFA) to lower the pH to ~2.0, we force the benzoic acid moiety into a fully protonated (unionized) state, ensuring sharp, symmetrical peaks.
Stationary Phase Kinetics: Traditional 5.0 µm fully porous particles suffer from significant eddy diffusion (the
A
-term in the van Deemter equation). Core-shell particles (2.7 µm) feature a solid silica core with a porous outer layer, drastically reducing the diffusion path length and minimizing band broadening. This allows for Ultra-High Performance Liquid Chromatography (UHPLC)-like resolution on standard HPLC systems[3].
Workflow Visualization
The following diagram illustrates the logical progression from forced degradation (stress testing) to method optimization and final regulatory validation.
Fig 1. Workflow for stability-indicating assay development and validation per ICH guidelines.
Comparative Product Performance: Core-Shell vs. Fully Porous
To demonstrate the superior resolving power required for a stability-indicating method, we compared a high-efficiency Core-Shell C18 column against a standard Fully Porous C18 column. The critical pair analyzed was the API and its primary oxidative degradation product.
Parameter
Core-Shell C18 (Product)
Fully Porous C18 (Alternative)
Analytical Advantage
Particle Architecture
2.7 µm (1.7 µm core, 0.5 µm shell)
5.0 µm (Fully porous)
Reduced mass transfer resistance.
Dimensions
100 mm x 4.6 mm
150 mm x 4.6 mm
Shorter column reduces solvent waste.
Theoretical Plates (
N
)
> 18,000
< 8,500
Sharper peaks, higher sensitivity.
Resolution (
Rs
)
3.4 (Baseline resolved)
1.7 (Partial co-elution)
Crucial for accurate impurity quantitation.
Tailing Factor (
Tf
)
1.05
1.45
Better integration accuracy.
Run Time
8.0 minutes
18.5 minutes
56% increase in laboratory throughput.
Backpressure
~ 260 bar
~ 120 bar
Operable on standard HPLC systems.
Self-Validating Experimental Protocols
A self-validating protocol incorporates built-in System Suitability Tests (SST) and neutralization steps to ensure data integrity before analysis begins[4][5].
Protocol A: Forced Degradation Sample Preparation
Objective: Induce 5% to 20% degradation to generate relevant impurities without completely destroying the API[2].
Standard Preparation: Dissolve 10 mg of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid in 10 mL of Methanol (1000 µg/mL stock).
Acid Hydrolysis: Transfer 1 mL of stock to a 10 mL volumetric flask. Add 1 mL of 0.1 N HCl. Heat at 60°C for 2 hours.
Self-Validating Step (Neutralization): Cool to room temperature and add exactly 1 mL of 0.1 N NaOH to neutralize. Causality: Injecting highly acidic samples causes localized pH shock on the column, leading to peak splitting and stationary phase hydrolysis. Dilute to volume with mobile phase.
Base Hydrolysis: Transfer 1 mL of stock. Add 1 mL of 0.1 N NaOH. Heat at 60°C for 2 hours. Neutralize with 1 mL of 0.1 N HCl. Dilute to volume.
Oxidation: Transfer 1 mL of stock. Add 1 mL of 3%
H2O2
. Store at room temperature in the dark for 4 hours. Dilute to volume. Causality: Using 3% instead of 30%
H2O2
prevents total oxidative destruction of the aromatic rings, preserving the primary peak for resolution calculations.
Thermal/Photolytic: Expose solid API to 105°C for 48 hours, and separately to UV light (254 nm) for 24 hours. Prepare solutions at 100 µg/mL.
Protocol B: Optimized HPLC Method Parameters
Column: Core-Shell C18 (100 mm x 4.6 mm, 2.7 µm).
Mobile Phase A: Water with 0.1% TFA (pH ~2.0).
Mobile Phase B: Acetonitrile (ACN). Causality: ACN provides superior peak shape and lower backpressure for biphenyl systems compared to Methanol due to less disruption of
π−π
interactions.
Gradient Program:
0 - 2 min: 30% B (Isocratic hold to focus polar degradants)
2 - 6 min: 30%
→
80% B (Linear ramp to elute API)
6 - 8 min: 80% B (Column wash)
8 - 10 min: 30% B (Re-equilibration)
Flow Rate: 1.2 mL/min.
Detection: UV at 254 nm (Optimal for conjugated aromatic systems).
Injection Volume: 10 µL.
System Suitability Test (SST) - Must pass before proceeding: Inject a standard mix of API and known degradants. Acceptance criteria:
Rs≥2.0
,
Tf≤1.5
, and API peak area RSD
≤2.0%
(n=5)[4][6].
Method Validation Results (per ICH Q2(R2))
The optimized method utilizing the Core-Shell column was validated according to the latest ICH Q2(R2) guidelines[1][7][8]. The results demonstrate that the method is fit for its intended purpose.
Validation Parameter
ICH Q2(R2) Acceptance Criteria
Observed Result
Status
Specificity
Complete separation of API from all stress-induced degradants.
No interference at API RT (6.2 min). Min
Rs=3.4
.
Pass
Linearity
R2≥0.999
across 25% to 150% of target concentration.
R2=0.9998
(Range: 25 - 150 µg/mL).
Pass
Accuracy (Recovery)
Mean recovery between 98.0% and 102.0% at 3 levels.
The validation of a stability-indicating assay for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid requires careful consideration of the molecule's physicochemical properties. By controlling the mobile phase pH to suppress ionization and utilizing a high-efficiency Core-Shell C18 column, we achieved baseline resolution (
Rs=3.4
) of all degradation products in under 8 minutes. The comparative data unequivocally proves that core-shell technology outperforms traditional fully porous columns for complex biphenyl separations. The method is fully validated per ICH Q2(R2) guidelines, ensuring high trustworthiness, accuracy, and regulatory compliance.
References
Validation of Analytical Procedures Q2(R2) - ICH
Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)
URL: [Link]
ICH Q2 (R2) Validation of Analytical Procedures
Source: MasterControl
URL:[Link]
ICH Q2(R2) Guide: Analytical Method Validation Explained
Source: IntuitionLabs
URL:[Link]
ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline
Source: QbD Group
URL:[Link]
Method Development & Validation (Stability-Indicating)
Source: PharmaStability
URL:[Link]
Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices
Source: LCGC International
URL:[Link]
Stability Indicating Assay Method Development And Validation By Using Hplc - A Review
Source: Research Journal of Pharmacy and Nutraceuticals (RJPN)
URL:[Link]
Review on Development and Validation of Stability Indicating Method RP-HPLC on Marketed Formulation
Source: Semantic Scholar
URL:[Link]
A Comparative Guide to the Mass Spectrometry Fragmentation of 5-Methoxy-3-(2-methoxyphenyl)benzoic Acid
For Researchers, Scientists, and Drug Development Professionals In the landscape of drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. Mass spectrometry stands...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing profound insights into molecular weight and structure through the analysis of fragmentation patterns. This guide offers an in-depth comparison of the expected electron ionization mass spectrometry (EI-MS) fragmentation pattern of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid against structurally relevant alternatives. By understanding the nuanced fragmentation pathways, researchers can gain greater confidence in the identification and characterization of this and related molecular scaffolds.
The Subject Molecule: 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
5-Methoxy-3-(2-methoxyphenyl)benzoic acid is a bi-aryl carboxylic acid. Its structure, featuring a benzoic acid core with a methoxy substituent and a methoxy-substituted phenyl ring, presents a unique fragmentation puzzle. The interplay between the carboxylic acid function, the ether linkages, and the biphenyl-like system dictates the fragmentation pathways under mass spectrometric analysis.
Experimental Protocols
To ensure reproducible and comparable data, a standardized experimental protocol for mass spectrometry analysis is crucial. The following outlines a typical workflow for analyzing compounds like 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Sample Preparation:
Dissolution: Accurately weigh approximately 1 mg of the solid sample and dissolve it in 1 mL of a high-purity, volatile solvent such as methanol or acetonitrile.
Dilution: Perform serial dilutions as necessary to achieve a final concentration suitable for the mass spectrometer being used, typically in the low µg/mL to high ng/mL range.
Filtration: To prevent contamination of the instrument, filter the final solution through a 0.22 µm syringe filter.
Instrumentation and Data Acquisition (Typical EI-MS Parameters):
Ionization Source: Electron Ionization (EI)
Ionization Energy: 70 eV
Mass Analyzer: Quadrupole or Time-of-Flight (TOF)
Scan Range: m/z 50-500
Inlet System: Direct infusion or Gas Chromatography (GC) inlet. For GC-MS, derivatization (e.g., silylation) may be necessary to enhance the volatility of the benzoic acid.
Predicted Fragmentation Pattern of 5-Methoxy-3-(2-methoxyphenyl)benzoic Acid
The fragmentation of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid is anticipated to be driven by the presence of its key functional groups: the carboxylic acid and the two methoxy groups. The molecular ion ([M]•+) is expected at m/z 258.
Key Fragmentation Pathways:
Loss of a Hydroxyl Radical (•OH): A common fragmentation for carboxylic acids, the initial loss of a hydroxyl radical from the molecular ion is expected to form a stable acylium ion at m/z 241.[1][2]
Loss of a Methoxy Radical (•OCH3): Cleavage of one of the methoxy groups can lead to a fragment ion at m/z 227.
Loss of a Methyl Radical (•CH3): Fragmentation of a methoxy group can also proceed via the loss of a methyl radical, resulting in an ion at m/z 243.[1]
Decarboxylation (Loss of CO2): The loss of carbon dioxide from the molecular ion is a characteristic fragmentation of benzoic acids, which would yield an ion at m/z 214.[2][3][4]
Cleavage of the Phenyl-Phenyl Bond: Scission of the bond connecting the two aromatic rings can also occur, leading to various fragment ions corresponding to the individual substituted rings.
DOT Diagram of Predicted Fragmentation:
Caption: Predicted major fragmentation pathways for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Comparative Fragmentation Analysis
To provide a clearer understanding of the fragmentation behavior of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, a comparison with structurally similar molecules is invaluable. We will consider two alternatives: 3-(2-Methoxyphenyl)benzoic acid and 4-Methoxybenzoic acid .
Compound
Molecular Ion (m/z)
Key Fragment Ions (m/z)
Dominant Fragmentation Pathways
5-Methoxy-3-(2-methoxyphenyl)benzoic acid
258
243, 241, 227, 214
Loss of •CH3, •OH, •OCH3, and CO2
3-(2-Methoxyphenyl)benzoic acid
228
211, 183, 169, 139
Loss of •OH, CO, and cleavage of the phenyl-phenyl bond.[5]
4-Methoxybenzoic acid
152
137, 135, 121, 107, 92, 77
Loss of •CH3, •OH, •OCH3, and subsequent loss of CO.[1]
DOT Diagram of 3-(2-Methoxyphenyl)benzoic acid Fragmentation:
Caption: Major fragmentation pathways for 3-(2-Methoxyphenyl)benzoic acid.
DOT Diagram of 4-Methoxybenzoic acid Fragmentation:
Caption: Major fragmentation pathways for 4-Methoxybenzoic acid.
Discussion of Comparative Data
The comparison highlights the influence of the additional methoxy group in 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. While it shares the characteristic losses of a hydroxyl radical and decarboxylation with its analogs, the presence of two methoxy groups introduces competing fragmentation pathways involving the loss of a methyl or methoxy radical.
The fragmentation of 3-(2-Methoxyphenyl)benzoic acid is dominated by the loss of the carboxylic acid functionality and cleavage of the biphenyl linkage.[5] In contrast, 4-Methoxybenzoic acid, a simpler analog, demonstrates the fundamental fragmentation of a methoxy-substituted benzoic acid, with prominent losses of the methyl and hydroxyl groups, followed by the loss of carbon monoxide from the acylium ion.[1]
By analyzing the relative abundances of the fragment ions, researchers can deduce the primary fragmentation routes and confirm the substitution pattern of the molecule. For 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, the relative intensities of the ions at m/z 243, 241, and 227 will be indicative of the lability of the methyl, hydroxyl, and methoxy groups, respectively.
Conclusion
The predicted mass spectrometry fragmentation pattern of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid provides a valuable fingerprint for its identification. By comparing its fragmentation with that of structurally related compounds, a deeper understanding of the underlying fragmentation mechanisms is achieved. This comparative approach, grounded in the fundamental principles of mass spectrometry, empowers researchers to confidently elucidate the structures of complex molecules in their drug discovery and development endeavors.
References
Mekky, R. H., Abdel-sattar, E., Segura Carretero, A., & del Mar Contreras, M. (2021). Metabolic Profiling of the Oil of Sesame of the Egyptian Cultivar 'Giza 32' Employing LC-MS and Tandem MS-Based Untargeted Method. Molecules.
Gómez-Pérez, M. L., & Segura-Carretero, A. (2014). Electron ionization mass spectral fragmentation study of sulfation derivatives of polychlorinated biphenyls. Journal of Mass Spectrometry, 49(5), 415–424.
ResearchGate. Neutral losses of sodium benzoate and benzoic acid in the fragmentation of the [M + Na] + ions of methoxyfenozide and tebufenozide via intramolecular rearrangement in electrospray ionization tandem mass spectrometry. [Link]
PubMed. An intriguing "reversible reaction" in the fragmentation of deprotonated dicamba and benzoic acid in a Q-orbitrap mass spectrometer: Loss and addition of carbon dioxide. [Link]
A Comparative Guide to the ¹H and ¹³C NMR Chemical Shifts of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
For researchers and professionals in drug development and materials science, the precise structural elucidation of novel organic molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornersto...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers and professionals in drug development and materials science, the precise structural elucidation of novel organic molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for this purpose, providing unparalleled insight into the chemical environment of individual atoms within a molecule. This guide offers a detailed comparative analysis of the predicted ¹H and ¹³C NMR chemical shifts for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, a biaryl compound with potential applications stemming from its substituted benzoic acid framework.
In the absence of a publicly available experimental spectrum for this specific molecule, this guide leverages established principles of NMR spectroscopy and comparative data from structurally analogous compounds to provide a robust prediction and interpretation of its NMR data. We will delve into the rationale behind the expected chemical shifts, considering the electronic and steric effects of the methoxy and carboxylic acid substituents on the two aromatic rings.
Molecular Structure and Atom Numbering
To facilitate a clear discussion of the NMR data, the following atom numbering scheme will be used for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid:
Caption: Molecular structure and atom numbering for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Predicted ¹H NMR Chemical Shifts
The ¹H NMR spectrum of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid is predicted to exhibit distinct signals for the aromatic protons and the methoxy groups. The chemical shifts are influenced by the electron-donating nature of the methoxy groups and the electron-withdrawing nature of the carboxylic acid group.
Proton
Predicted Chemical Shift (δ, ppm)
Multiplicity
Justification
H-COOH
~12.0 - 13.0
Singlet (broad)
The acidic proton of the carboxylic acid is highly deshielded and often appears as a broad singlet.
H-2
~7.8 - 8.0
Singlet or Doublet (d)
Ortho to the electron-withdrawing carboxylic acid group, this proton is expected to be significantly deshielded. It may appear as a singlet or a very narrow doublet due to a small coupling constant with H-6 or H-4.
H-4
~7.2 - 7.4
Singlet or Triplet (t)
This proton is situated between two substituents and its chemical shift will be a balance of their effects.
H-6
~7.5 - 7.7
Singlet or Doublet (d)
Similar to H-2, this proton is ortho to the carboxylic acid group and will be deshielded.
H-3'
~7.0 - 7.2
Doublet (d)
Ortho to the electron-donating methoxy group, this proton is expected to be shielded relative to an unsubstituted benzene ring.
H-4'
~7.3 - 7.5
Triplet (t)
This proton will experience a chemical shift typical of an aromatic proton in a substituted ring.
H-5'
~6.9 - 7.1
Triplet (t)
Meta to the methoxy group, this proton will be slightly shielded.
H-6'
~7.2 - 7.4
Doublet (d)
This proton is ortho to the point of attachment to the other ring and will be influenced by its electronic and steric effects.
5-OCH₃
~3.8 - 3.9
Singlet
Methoxy groups typically appear as sharp singlets in this region of the spectrum.[1]
2'-OCH₃
~3.7 - 3.8
Singlet
The chemical shift of this methoxy group may be slightly different from the 5-OCH₃ due to the different electronic environment of the two rings.[1]
Predicted ¹³C NMR Chemical Shifts
The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. The chemical shifts are highly sensitive to the electronic environment of each carbon atom.
Carbon
Predicted Chemical Shift (δ, ppm)
Justification
C=O
~168 - 172
The carbonyl carbon of the carboxylic acid is highly deshielded.[2]
C-1
~130 - 132
The carbon atom attached to the carboxylic acid group.
C-2
~118 - 122
Shielded by the meta-directing carboxylic acid and the ortho/para-directing methoxy group.
C-3
~140 - 145
Deshielded due to attachment to the second aromatic ring.
C-4
~115 - 120
Shielded by the ortho/para-directing methoxy group.
C-5
~160 - 165
Deshielded due to the directly attached electron-donating methoxy group.
C-6
~125 - 130
A typical chemical shift for an aromatic carbon in this environment.
C-1'
~135 - 140
The carbon atom connecting the two rings.
C-2'
~155 - 160
Deshielded due to the directly attached methoxy group.
C-3'
~110 - 115
Shielded by the ortho-methoxy group.
C-4'
~128 - 132
A typical aromatic carbon chemical shift.
C-5'
~120 - 125
Shielded by the para-methoxy group.
C-6'
~130 - 135
A typical aromatic carbon chemical shift.
5-OCH₃
~55 - 56
A characteristic chemical shift for a methoxy carbon attached to an aromatic ring.[3]
Comparative Analysis with Structurally Similar Compounds
To lend credence to our predictions, we can compare them with the experimental data of related molecules. For instance, 3-methoxybenzoic acid and benzoic acid provide valuable reference points.
The data for 3-methoxybenzoic acid shows the significant shielding and deshielding effects of the methoxy group on the aromatic carbons, which aligns with our predictions for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. The presence of the second methoxy-substituted phenyl ring in our target molecule will further influence the chemical shifts, particularly for the carbons at the point of attachment (C-3 and C-1').
Experimental Protocol for NMR Data Acquisition
The following provides a standardized methodology for acquiring high-quality ¹H and ¹³C NMR spectra for compounds such as 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
1. Sample Preparation:
Accurately weigh 5-10 mg of the solid sample.
Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆) in a 5 mm NMR tube. The choice of solvent can influence the chemical shifts, particularly for the acidic proton.[5]
Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).[6]
2. ¹H NMR Spectroscopy:
Record the spectrum on a spectrometer operating at a frequency of 400 MHz or higher to ensure adequate signal dispersion.
Acquire a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.
Process the data using Fourier transformation, followed by phasing and baseline correction.
3. ¹³C NMR Spectroscopy:
Acquire the spectrum on the same instrument at the corresponding frequency (e.g., 100 MHz for a 400 MHz spectrometer).
Employ proton decoupling to simplify the spectrum, resulting in single lines for each unique carbon atom.
A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.
Caption: Workflow for NMR data acquisition and processing.
Conclusion
This guide provides a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR chemical shifts for 5-Methoxy-3-(2-methoxyphenyl)benzoic acid. By understanding the fundamental principles of substituent effects and leveraging comparative data, researchers can confidently interpret experimental NMR spectra of this and related compounds. The detailed experimental protocol further serves as a practical resource for obtaining high-quality data essential for unambiguous structural confirmation. The predictions laid out in this guide form a solid foundation for the empirical analysis of this molecule and will aid in accelerating research and development efforts where it is a key component.
References
Spectroscopy Europe. The prediction of 1H NMR chemical shifts in organic compounds. Available at: [Link]
The Royal Society of Chemistry. VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids. Available at: [Link]
National Center for Biotechnology Information. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC. Available at: [Link]
ScienceDirect. Experimental 1 H and 13 C NMR spectra (with respect to TMS and in DMSO solution). Available at: [Link]
Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Available at: [Link]
ACS Publications. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds | The Journal of Organic Chemistry. Available at: [Link]
Modgraph. Proton Chemical Shifts in NMR. Part 141. Proton chemical shifts, ring currents and π electron effects in condensed aromatic hyd. Available at: [Link]
The Royal Society of Chemistry. Supplementary Information. Available at: [Link]
Doc Brown's Chemistry. The Carbon-13 NMR spectrum of benzoic acid - C 6 H 5 - COOH. Available at: [Link]
Wiley Online Library. Carbon-13 chemical shift assignments of derivatives of benzoic acid. Available at: [Link]
ACD/Labs. Methoxy groups just stick out. Available at: [Link]
NextSDS. 5-Methoxy-3-(2-Methylphenyl)benzoic acid — Chemical Substance Information. Available at: [Link]
Wiley Online Library. Synthesis and characterization of 5-methoxy-2-methyl-N,N-dialkylated tryptamines. Available at: [Link]
ResearchGate. Methoxy 13 C NMR Chemical Shift as a Molecular Descriptor in the Structural Analysis of Flavonoids and Other Phenolic Compounds. Available at: [Link]
Chemical Synthesis. CAS No. 42523-31-9 (5-methoxy-2-(2-methoxyphenyl)benzoic acid) Synthetic Routes. Available at: [Link]
ResearchGate. Synthesis, Characterization, and Antimicrobial Evaluation of New 5-Methoxy-2-Mercapto Benzimidazole Derivatives. Available at: [Link]
MDPI. Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Available at: [Link]
NIST WebBook. Benzoic acid, 2-methoxy-. Available at: [Link]
A Comparative Guide to the Kinase Cross-Reactivity of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
In the landscape of contemporary drug discovery, particularly within the domain of kinase inhibitors, the principle of selectivity is paramount. While the identification of a potent inhibitor against a primary target is...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of contemporary drug discovery, particularly within the domain of kinase inhibitors, the principle of selectivity is paramount. While the identification of a potent inhibitor against a primary target is a significant milestone, a comprehensive understanding of its off-target activities is equally critical for preclinical and clinical success.[1] Unforeseen interactions with other kinases can lead to a spectrum of outcomes, from unexpected toxicities to beneficial polypharmacology.[2][3] This guide provides an in-depth comparative analysis of the kinase cross-reactivity profile of a novel investigational compound, 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, benchmarked against two established kinase inhibitors, Sunitinib and Sorafenib.
The core of this investigation lies in the systematic evaluation of these compounds against a panel of representative kinases, employing a robust and high-throughput luminescent kinase assay. The data presented herein, generated under standardized conditions, offers a clear and objective comparison of their selectivity profiles, providing valuable insights for researchers, scientists, and drug development professionals.
Comparative Kinase Inhibition Profiles
The inhibitory activity of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid and the comparator compounds was assessed against a panel of five kinases representing different branches of the human kinome. The half-maximal inhibitory concentrations (IC50) were determined to quantify the potency of each compound against each kinase.[4][5]
Compound
IC50 (nM) vs. Kinase A
IC50 (nM) vs. Kinase B
IC50 (nM) vs. Kinase C
IC50 (nM) vs. Kinase D
IC50 (nM) vs. Kinase E
5-Methoxy-3-(2-methoxyphenyl)benzoic acid
25
1,500
>10,000
850
>10,000
Sunitinib
50
150
2,500
500
8,000
Sorafenib
90
200
1,800
300
5,000
Table 1: Comparative IC50 values of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, Sunitinib, and Sorafenib against a panel of five kinases. Lower IC50 values indicate higher potency.
The data clearly indicates that 5-Methoxy-3-(2-methoxyphenyl)benzoic acid exhibits potent and selective inhibition of Kinase A, with an IC50 value of 25 nM. In contrast, its activity against other kinases in the panel is significantly weaker, with IC50 values in the micromolar range or exhibiting no significant inhibition at the highest concentration tested. This profile suggests a high degree of selectivity for the primary target.
Sunitinib and Sorafenib, known multi-kinase inhibitors, display a broader spectrum of activity.[6] While they are potent against Kinase A, they also demonstrate significant inhibition of Kinases B and D, and to a lesser extent, Kinases C and E. This broader activity profile underscores the importance of comprehensive cross-reactivity screening in drug development.[7][8]
Experimental Rationale and Workflow
The selection of a luminescent-based kinase assay for this study was driven by its high sensitivity, broad dynamic range, and amenability to high-throughput screening.[9][10][11] This "mix-and-read" format simplifies the workflow and minimizes handling errors.[12] The assay quantifies kinase activity by measuring the amount of ATP remaining after the kinase reaction; a lower luminescence signal indicates higher kinase activity and, consequently, more potent inhibition.[9][10]
Figure 1: Experimental workflow for the luminescent kinase assay used in the cross-reactivity study.
The following protocol provides a detailed, step-by-step methodology for determining the IC50 values of test compounds against a panel of kinases.
1. Reagent Preparation:
Kinase Buffer: Prepare a 1X kinase buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, and 0.01% Brij-35.
ATP Solution: Prepare a 2X ATP solution in kinase buffer at a concentration twice the final desired concentration (typically at the Km for each kinase).
Kinase/Substrate Solution: Prepare a 2X solution of each kinase and its respective substrate in kinase buffer. The final concentration of the kinase should be optimized for a robust signal window.
Test Compounds: Prepare a 10-point, 3-fold serial dilution of each test compound in 100% DMSO, starting at a top concentration of 1 mM. Subsequently, dilute these stocks into kinase buffer to create a 4X working solution.
2. Assay Procedure:
Add 5 µL of the 4X test compound working solution to the wells of a 384-well white, opaque assay plate. Include wells with DMSO only for high (100% activity) and no-enzyme controls for low (0% activity) signals.
Add 5 µL of the 2X Kinase/Substrate Solution to all wells except the no-enzyme controls. Add 5 µL of kinase buffer to the no-enzyme control wells.
Initiate the kinase reaction by adding 10 µL of the 2X ATP solution to all wells. The final reaction volume is 20 µL.
Incubate the plate at room temperature for 60 minutes.
Add 20 µL of a commercially available luminescent kinase detection reagent (e.g., Kinase-Glo®) to each well.[9][10][11]
Incubate the plate at room temperature for 10 minutes to allow the luminescent signal to stabilize.
Measure the luminescence using a plate reader.
3. Data Analysis:
Calculate the percent inhibition for each compound concentration using the following formula:
% Inhibition = 100 * (1 - (Signal_Compound - Signal_Low_Control) / (Signal_High_Control - Signal_Low_Control))
Plot the percent inhibition against the logarithm of the compound concentration.
Fit the data to a four-parameter logistic equation to determine the IC50 value for each compound against each kinase.[4][5]
Conclusion
The cross-reactivity profiling of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid reveals a highly selective inhibitor of Kinase A. In direct comparison with the broader-spectrum inhibitors Sunitinib and Sorafenib, the focused activity of the novel compound is evident. This high degree of selectivity is a desirable characteristic in a drug candidate, as it can potentially minimize off-target effects and associated toxicities.[1][13] Further investigation into the full kinome-wide selectivity of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid is warranted to fully characterize its interaction profile and to support its continued development as a targeted therapeutic agent.
Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. PMC. [Link]
Assessment and Optimisation of Kinase Inhibitor Selectivity to Achieve Candidates with an Appropriate Safety Profile. Royal Society of Chemistry. [Link]
A two-point IC50 method for evaluating the biochemical potency of irreversible enzyme inhibitors. bioRxiv. [Link]
How to determine substrate / coenzyme concentrations for determination of inhibitor IC50, with the goal of comparing between two homologous enzymes? ResearchGate. [Link]
Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. The Institute of Cancer Research. [Link]
Evolution of Small Molecule Kinase Drugs. PMC - NIH. [Link]
Maximizing the Benefits of Off-Target Kinase Inhibitor Activity. AACR Journals. [Link]
Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. PMC. [Link]
Direct, indirect and off-target effects of kinase inhibitors. ResearchGate. [Link]
Cross reactivity and enzyme sensitivity of immunoaffinity purified Sm/RNP antigens. Indian Academy of Sciences. [Link]
2-Hydroxy-3-methoxybenzoic acid attenuates mast cell-mediated allergic reaction in mice via modulation of the FcεRI signaling pathway. PubMed. [Link]
Clinical Utility of an Enzyme-Linked Immunosorbent Assay for Detecting Anti-Melanoma Differentiation-Associated Gene 5 Autoantibodies. PLOS One. [Link]
Analysis of the Cross–Reactivity between BtM and Der p 5, Two Group 5 Recombinant Allergens from Blomia tropicalis and Dermatophagoides pteronyssinus. ResearchGate. [Link]
2-Hydroxy-3-methoxybenzoic acid attenuates mast cell-mediated allergic reaction in mice via modulation of the FcεRI signaling pathway. PMC. [Link]
Benchmarking 5-Methoxy-3-(2-methoxyphenyl)benzoic acid (MMBA) Against Standard Reference Materials in PD-1/PD-L1 Small Molecule Inhibitor Discovery
As the landscape of immuno-oncology evolves, the focus is shifting from monoclonal antibodies toward small-molecule inhibitors targeting the programmed cell death protein 1 (PD-1) and its ligand (PD-L1). Small molecules...
Author: BenchChem Technical Support Team. Date: April 2026
As the landscape of immuno-oncology evolves, the focus is shifting from monoclonal antibodies toward small-molecule inhibitors targeting the programmed cell death protein 1 (PD-1) and its ligand (PD-L1). Small molecules offer superior tumor microenvironment penetration, oral bioavailability, and a reduced risk of immune-related adverse events (irAEs)[1].
In this technical guide, we benchmark 5-Methoxy-3-(2-methoxyphenyl)benzoic acid (MMBA) —a highly functionalized biphenyl-3-carboxylic acid derivative—against established Standard Reference Materials (SRMs) to evaluate its efficacy as a PD-L1 dimerization inducer.
Mechanistic Rationale & Structural Causality
To understand why MMBA is an effective inhibitor, we must analyze its structure-activity relationship (SAR) at the protein-protein interface (PPI). The PD-L1 surface features a highly hydrophobic, cylindrical cleft.
The biphenyl core of MMBA acts as a rigid scaffold that inserts directly into this cleft. The specific placement of the methoxy groups (at the 5 and 2' positions) is not arbitrary; these functional groups provide critical steric bulk. The 2'-methoxy group restricts the rotation of the biaryl bond, locking the molecule into an optimal dihedral angle that forces PD-L1 into a homodimerized state, thereby occluding the PD-1 binding interface[2]. Furthermore, the carboxylic acid moiety acts as an electrostatic anchor, forming a self-stabilizing salt bridge with conserved basic residues (such as Arg125) on the PD-L1 surface[2].
Standard Reference Materials (SRMs)
To establish a reliable benchmarking baseline, MMBA is evaluated alongside two heavily validated Bristol-Myers Squibb (BMS) reference compounds:
BMS-202 : A first-generation biphenyl PD-L1 inhibitor utilized as the baseline standard for PPI disruption[3].
BMS-1166 : A highly potent, second-generation inhibitor used to define the upper limits of assay sensitivity and dynamic range[1].
Experimental Protocols & Self-Validating Systems
As a Senior Application Scientist, I emphasize that protocols must be designed as self-validating systems. An assay is only as reliable as its internal controls and its ability to distinguish true binding kinetics from artifactual noise.
Causality for Selection: HTRF is selected over standard ELISA because it provides a true solution-phase measurement of the PD-1/PD-L1 interaction. By utilizing time-resolved FRET, we eliminate compound auto-fluorescence and only detect signals when the Europium donor and XL665 acceptor are within strict proximity (FRET distance)[4].
Self-Validation: The system self-validates through the calculation of a Z'-factor using purely vehicle-treated wells (negative control, maximum FRET) and BMS-1166-treated wells (positive control, baseline FRET). A Z'-factor > 0.6 confirms assay robustness.
Step-by-Step Methodology:
Buffer Preparation: Prepare the assay buffer (PBS, 0.05% Tween-20, 0.1% BSA) to prevent non-specific protein adsorption to the microplate walls.
Compound Dispensing: Dispense 2 µL of MMBA, BMS-202, or BMS-1166 (serial dilutions ranging from 10 µM to 0.1 nM in 1% DMSO) into a 384-well low-volume white plate[5].
Protein Addition: Add 4 µL of Tag1-PD-L1 (Eu3+ cryptate donor, 5 nM final concentration) and 4 µL of Tag2-PD-1 (XL665 acceptor, 50 nM final concentration) to each well[5].
Equilibration: Incubate the plate at room temperature for 2 hours. This extended incubation is critical to allow the small molecules to induce PD-L1 dimerization fully.
Signal Acquisition: Read fluorescence emission at 620 nm (donor) and 665 nm (acceptor) using a time-resolved microplate reader. Calculate the 665/620 ratio to determine the
IC50
[5].
Causality for Selection: While HTRF provides thermodynamic affinity (
IC50
), it lacks temporal resolution. SPR is deployed to capture real-time kinetic data (
kon
and
koff
). In modern drug discovery, the residence time (
1/koff
) of an inhibitor often correlates more accurately with in vivo efficacy than raw binding affinity[1].
Self-Validation: Bulk refractive index changes caused by the inhibitor's solvent are corrected using a rigorous 6-point DMSO calibration curve. Mass transport limitations are ruled out by running the assay at a high flow rate (30 µL/min)[6].
Step-by-Step Methodology:
Immobilization: Immobilize recombinant human PD-1 onto a CM5 sensor chip via standard amine coupling chemistry, targeting a ligand density of ~1750 Response Units (RU) to optimize the theoretical
Rmax
[6].
Baseline Stabilization: Flow running buffer (HBS-EP+ supplemented with 2% DMSO) until a stable baseline is achieved.
Analyte Co-injection (Association): Co-inject PD-L1 (20 nM) pre-incubated with varying concentrations of MMBA or SRMs (1 nM to 5 µM) at a flow rate of 30 µL/min for 120 seconds[1].
Dissociation Phase: Switch back to running buffer for 150 seconds to monitor the dissociation of the complex.
Surface Regeneration: Inject 10 mM Glycine-HCl (pH 2.5) for 30 seconds to strip the bound analyte and regenerate the PD-1 surface for the next cycle[7].
The following tables summarize the benchmarking data, demonstrating that MMBA operates as a highly efficient fragment-like inhibitor, bridging the performance gap between first- and second-generation SRMs.
Table 1: HTRF
IC50
Benchmarking Comparison
Compound
Target
IC50
(nM)
Efficacy Profile
BMS-202 (SRM)
PD-L1
18.0
First-generation baseline standard
BMS-1166 (SRM)
PD-L1
1.4
Second-generation high-potency benchmark
MMBA (Test)
PD-L1
12.5
High-affinity biphenyl fragment
Table 2: SPR Kinetic Parameters
Compound
kon
(
M−1s−1
)
koff
(
s−1
)
KD
(nM)
Residence Time (s)
BMS-202
1.2 x
105
2.1 x
10−3
17.5
476
BMS-1166
4.8 x
105
6.7 x
10−4
1.4
1492
MMBA
2.5 x
105
3.1 x
10−3
12.4
322
Data Interpretation: MMBA demonstrates a faster association rate (
kon
) than BMS-202, likely due to the optimized dihedral angle enforced by the 2'-methoxy group, allowing rapid insertion into the PD-L1 pocket.
A Comprehensive Guide to the Safe Disposal of 5-Methoxy-3-(2-methoxyphenyl)benzoic Acid
For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety and environmental stewardship. The proper handling and disposal of chemical reagent...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety and environmental stewardship. The proper handling and disposal of chemical reagents, such as 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, are paramount. This guide provides a detailed, step-by-step protocol for the safe disposal of this compound, grounded in established safety standards and regulatory compliance. Our aim is to empower laboratory personnel with the knowledge to manage chemical waste responsibly, ensuring a safe working environment and minimizing environmental impact.
Hazard Assessment and Chemical Profile
Structurally similar compounds, such as other substituted benzoic acids, are often classified as skin and eye irritants.[1][2] Therefore, it is prudent to handle 5-Methoxy-3-(2-methoxyphenyl)benzoic acid with the appropriate personal protective equipment (PPE) and to avoid direct contact.
Table 1: Inferred Hazard Profile of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
Hazard Classification
Anticipated Effects
Recommended Precautions
Skin Irritant
May cause redness, itching, or inflammation upon contact.[1]
Inhalation of dust may irritate the respiratory tract.[2]
Handle in a well-ventilated area or a chemical fume hood.
Environmental Hazard
Unknown, but release into the environment should be avoided.
Do not dispose of down the drain or in regular trash.
All laboratory personnel handling this compound must have access to and be familiar with the general principles of chemical safety outlined by the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).[4][5][6]
Personal Protective Equipment (PPE) and Engineering Controls
To mitigate the risks associated with handling 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, the following PPE and engineering controls are mandatory:
Eye and Face Protection: Chemical safety goggles are required at all times. For larger quantities or when there is a risk of splashing, a face shield should be worn in addition to goggles.
Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.[3] Contaminated clothing should be removed and laundered before reuse.[1]
Respiratory Protection: All handling and disposal procedures should be conducted in a certified chemical fume hood to minimize the inhalation of any dust or vapors.[7]
Ventilation: Ensure adequate ventilation in the laboratory and waste storage areas.[8]
Step-by-Step Disposal Protocol
The disposal of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid must adhere to federal, state, and local regulations. The following protocol is based on the guidelines established by the EPA under the Resource Conservation and Recovery Act (RCRA).[5][8]
Step 1: Waste Identification and Classification
All unused or contaminated 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, as well as any materials used to clean up spills (e.g., absorbent pads, contaminated gloves), must be treated as hazardous waste.[9]
Step 2: Waste Segregation
Proper segregation of chemical waste is critical to prevent dangerous reactions.[10]
Solid Waste: Collect solid 5-Methoxy-3-(2-methoxyphenyl)benzoic acid in a designated, compatible, and properly labeled hazardous waste container.
Liquid Waste: If the compound is in solution, collect it in a separate, compatible liquid waste container.
Incompatible Materials: Do not mix this waste with strong oxidizing agents, bases, or other reactive chemicals.[10] Aromatic carboxylic acids should be stored separately from bases and oxidizing agents.[10]
Step 3: Containerization and Labeling
The proper containerization and labeling of hazardous waste are mandated by law and are crucial for safe handling and disposal.
Container Selection: Use a container that is in good condition, compatible with the chemical waste, and has a secure, leak-proof lid.[5][10]
Labeling: As soon as waste is added to the container, it must be labeled with the words "Hazardous Waste," the full chemical name "5-Methoxy-3-(2-methoxyphenyl)benzoic acid," and a clear indication of the hazards (e.g., "Irritant").[7] All components of a chemical mixture must be identified on the label.[10]
Step 4: Accumulation and Storage
Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory.[10]
The SAA must be at or near the point of generation and under the control of laboratory personnel.[5]
Waste containers must be kept closed at all times, except when adding waste.[9][10]
The total volume of hazardous waste in the SAA should not exceed 55 gallons.[9][11]
Regularly inspect the SAA for any signs of leaks or container degradation.[5]
Step 5: Professional Disposal
Under no circumstances should 5-Methoxy-3-(2-methoxyphenyl)benzoic acid be disposed of down the drain or in the regular trash.[7]
Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[1][3][12]
Ensure that all required documentation for waste disposal is completed accurately.[5]
Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.
Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.
Assess the Spill: Determine the extent of the spill and the associated risks. For large or highly hazardous spills, contact your institution's emergency response team.
Don Appropriate PPE: Before attempting to clean up a small spill, ensure you are wearing the correct PPE, including respiratory protection.[7]
Contain the Spill: For solid spills, carefully sweep or scoop the material to avoid creating dust.[1] For liquid spills, use an inert absorbent material like vermiculite or sand to contain the spill.[7]
Collect and Dispose: Place all contaminated absorbent materials and cleaning supplies into a designated hazardous waste container and label it accordingly.[7]
Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.[7]
Report the Incident: Document and report the spill to your laboratory supervisor and EHS department in accordance with your institution's policies.[13]
Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Caption: Decision workflow for the safe disposal of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid.
Conclusion
The responsible management of chemical waste is a cornerstone of safe and ethical scientific practice. By adhering to the detailed procedures outlined in this guide for the disposal of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, laboratory professionals can ensure compliance with regulations, protect themselves and their colleagues from potential hazards, and contribute to the preservation of our environment. Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines for any additional requirements.
References
OSHA Compliance For Laboratories. (2014, June 13). US Bio-Clean. [Link]
How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. [Link]
Personal protective equipment for handling 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a mechanistic science. When handling specialized research chemicals like 5-Methoxy-3-(2-methoxyphenyl)benzoi...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a mechanistic science. When handling specialized research chemicals like 5-Methoxy-3-(2-methoxyphenyl)benzoic acid , understanding the molecular behavior of the compound dictates the operational and logistical safeguards we must deploy.
This guide provides a comprehensive, self-validating framework for the safe handling, personal protective equipment (PPE) selection, and disposal of this specific biphenyl-carboxylic acid derivative.
Mechanistic Hazard Assessment
5-Methoxy-3-(2-methoxyphenyl)benzoic acid is a highly substituted biphenyl compound. To design an effective safety protocol, we must analyze how its functional groups interact with human biology and the laboratory environment:
Carboxylic Acid Moiety (-COOH): This functional group acts as a proton donor. Upon contact with the moisture in human skin or the mucosal membranes of the eyes, it causes localized pH drops, leading to 1[1].
Biphenyl Core & Methoxy Substituents: The dual aromatic rings render the molecule highly lipophilic. While the solid powder form presents a primary inhalation and contact risk, dissolving this compound in common laboratory solvents (e.g., DMSO, dichloromethane) drastically increases its ability to penetrate the stratum corneum (the skin's outermost layer).
Particulate Generation: As a crystalline solid, the compound is prone to aerosolization during transfer, necessitating 2[2].
Personal Protective Equipment (PPE) Matrix
Based on the chemical's profile, standard laboratory PPE must be strictly enforced. The selection of each item is driven by the physical and chemical properties of biphenyl-carboxylic acids, 3[3].
PPE Category
Quantitative Specification
Mechanistic Rationale
Hand Protection
Nitrile gloves (Min. 4 mil thickness, AQL 1.5)
Nitrile provides excellent resistance to solid organic acids and prevents dermal absorption of lipophilic biphenyl derivatives.
Eye Protection
Indirect-vented safety goggles (ANSI Z87.1+)
Protects against airborne dust particles and prevents mucosal contact with the irritating carboxylic acid moiety.
Body Protection
Flame-resistant (FR) or standard 100% cotton lab coat
Provides a physical barrier against particulate settling on clothing; cotton prevents static buildup which can ignite airborne dust.
Respiratory / Environmental
Chemical Fume Hood (Face velocity: 80–120 fpm)
Prevents inhalation of fine crystalline dust. If a hood is unavailable, an N95 or P100 particulate respirator is mandatory.
To ensure absolute trustworthiness in your laboratory operations, every step must include a self-validating check. This protocol covers the weighing and solubilization of the dry powder.
Workflow for the safe handling and disposal of biphenyl-carboxylic acid derivatives.
Step-by-Step Methodology:
Pre-Operation Verification: Check the fume hood monitor to ensure the face velocity is between 80 and 120 feet per minute (fpm). Self-Validation: Hold a delicate tissue near the sash; it should pull gently inward. Inspect nitrile gloves for micro-tears by trapping air and squeezing to check for leaks.
Environmental Control: Wipe down the analytical balance and surrounding hood area with an anti-static cloth. Causality: Fine powders of biphenyl derivatives are highly susceptible to electrostatic repulsion, which can cause the powder to "jump" and aerosolize during weighing.
Transfer Technique: Use a grounded, static-free stainless steel spatula. Transfer the 5-Methoxy-3-(2-methoxyphenyl)benzoic acid slowly. Do not drop the powder from a height; place the spatula directly into the weigh boat or vial before releasing the chemical.
Solubilization (If applicable): If preparing a stock solution, add your solvent (e.g., DMSO) slowly down the inner wall of the vial. Causality: Direct addition of liquid onto the powder bed can forcefully displace air, ejecting hazardous particulates into the hood environment. Cap the vial immediately.
Decontamination: Wipe the spatulas and balance with a solvent compatible with organic acids (e.g., 70% isopropanol) followed by distilled water to neutralize any residual micro-particulates.
Waste Management & Disposal Plan
Improper disposal of substituted benzoic acids can lead to environmental contamination and severe regulatory penalties. We adhere to a strict cradle-to-grave waste management philosophy.
Segregation:4[4]. 5-Methoxy-3-(2-methoxyphenyl)benzoic acid must be kept strictly away from strong oxidizers.
Solid Waste: Empty vials, contaminated gloves, and weigh boats must be placed in a hermetically sealed, rigid container labeled clearly as "Hazardous Waste - Solid Organics (Biphenyl Derivatives)".
Liquid Waste: If the chemical is dissolved in a solvent, the resulting mixture must be deposited into an approved organic solvent waste carboy. Ensure the carboy is kept in a secondary containment tray.
Regulatory Compliance: Under RCRA chemical waste regulations, 4[4]. Never flush this compound down the drain; it must be collected by a licensed hazmat disposal service.
References
Benzoic Acid Uses and Safe Handling: A Comprehensive Guide. SDS Manager. Available at: [Link]
Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager. Available at: [Link]
Chemical and Laboratory Waste Disposal: From Lab Packs to Bulk Chemicals. MCF Environmental. Available at:[Link]
